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  • Product: 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol
  • CAS: 1261902-77-5

Core Science & Biosynthesis

Foundational

A Technical Guide to the Potential Mechanisms of Action of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

This document provides a detailed exploration of the potential mechanisms of action for the biaryl compound 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. In the absence of direct experimental data on this specific molecule...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides a detailed exploration of the potential mechanisms of action for the biaryl compound 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. In the absence of direct experimental data on this specific molecule, this guide synthesizes information from structurally related compounds to propose and technically evaluate plausible biological activities. This guide is intended for researchers, scientists, and drug development professionals.

Introduction

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a biaryl compound characterized by a nitrophenol ring linked to a methoxy-methylphenyl ring. While this specific molecule is not extensively characterized in the scientific literature, its structural motifs—the nitrophenol and the biaryl methoxyphenyl groups—are present in numerous biologically active compounds. This guide will, therefore, deduce potential mechanisms of action by examining the known activities of these structural analogs. We will explore potential enzyme inhibition, modulation of protein-protein interactions, and other cellular effects, and provide a roadmap for the experimental validation of these hypotheses.

Physicochemical Properties

PropertyPredicted Value/CharacteristicImplication for Biological Activity
Molecular Weight ~259.25 g/mol Likely good oral bioavailability (Lipinski's rule of five).
LogP ~3.5-4.5Moderate lipophilicity, suggesting good membrane permeability.
Hydrogen Bond Donors 1 (phenolic hydroxyl)Can participate in hydrogen bonding with biological targets.
Hydrogen Bond Acceptors 4 (methoxy oxygen, two nitro oxygens, hydroxyl oxygen)Can participate in hydrogen bonding with biological targets.
pKa ~7-8 (phenolic hydroxyl)The nitro group is electron-withdrawing, making the phenol more acidic than phenol itself. The compound will be partially ionized at physiological pH.

Proposed Mechanisms of Action Based on Structural Analogs

The biaryl and nitrophenol moieties of the title compound are associated with a range of biological activities. Below, we explore the most plausible mechanisms of action.

Enzyme Inhibition

Nitrophenyl derivatives have been identified as a class of aldose reductase 2 (ALR2) inhibitors.[1] The nitro group is hypothesized to interact with active site residues Tyr48 and His110 of the enzyme.[1] Inhibition of ALR2 is a therapeutic strategy for the management of diabetic complications.

The metabolism of nitrophenols is linked to the activity of cytochrome P450 (CYP) enzymes, particularly CYP2E1, CYP2A6, and CYP2C19.[2] While many nitrophenols are substrates for these enzymes, some derivatives can act as inhibitors. Given the structural similarity, 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol could potentially modulate the activity of these important drug-metabolizing enzymes.

Recent studies have explored nitrophenyl derivatives as inhibitors of tyrosinase, a key enzyme in melanin biosynthesis.[3] The proposed mechanism involves the nitrophenyl moiety mimicking the structure of L-tyrosine, the natural substrate of the enzyme.[3]

Modulation of Protein-Protein Interactions

Biaryl compounds are a promising scaffold for the development of small-molecule inhibitors of the programmed cell death protein 1 (PD-1) and its ligand (PD-L1) interaction, a critical immune checkpoint.[4] These inhibitors can restore T-cell activation and antitumor immunity. The biaryl structure of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol makes it a candidate for investigation in this area.

Nuclear Receptor Modulation

Biaryl amides have been identified as potent inhibitors of the Retinoid-related Orphan Receptor gamma t (RORγt), a key transcription factor in the differentiation of Th17 cells, which are implicated in autoimmune diseases.[5] While the title compound is not an amide, the biaryl core is a key pharmacophore, suggesting a potential for RORγt modulation.

Biaryl anilines have been designed as subtype-selective peroxisome proliferator-activated receptor-alpha (PPARα) agonists.[6] PPARα is a nuclear receptor that regulates lipid metabolism and inflammation. The biaryl structure of the title compound could potentially interact with the ligand-binding domain of PPARα.

Antitubulin Activity

Derivatives of N-alkyl-N-(4-methoxyphenyl)pyridin-2-amine have been shown to inhibit tubulin polymerization by binding to the colchicine site.[7][8][9] These compounds exhibit potent cytotoxic activity against various cancer cell lines. The methoxyphenyl moiety is a common feature in many tubulin inhibitors.

Antioxidant and Anti-inflammatory Activity

Phenolic compounds, including methoxyphenols, are known for their antioxidant properties due to their ability to scavenge free radicals.[10][11][12] Furthermore, some methoxyphenols have demonstrated anti-inflammatory activity by inhibiting enzymes such as cyclooxygenase-2 (COX-2).[12] A Schiff base compound derived from vanillin (a methoxyphenol) and p-anisidine (a methoxyphenylamine) exhibited potent antioxidant activity.[13][14]

Experimental Protocols for Mechanism Validation

To elucidate the mechanism of action of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, a systematic experimental approach is required. Below are detailed protocols for key assays.

Aldose Reductase Inhibition Assay

Objective: To determine the inhibitory effect of the compound on aldose reductase activity.

Principle: The assay measures the decrease in NADPH absorbance at 340 nm as it is consumed during the reduction of a substrate by aldose reductase.

Protocol:

  • Prepare a reaction mixture containing 100 mM phosphate buffer (pH 6.2), 0.4 M lithium sulfate, 0.16 mM NADPH, and the test compound at various concentrations.

  • Pre-incubate the mixture at 25°C for 5 minutes.

  • Initiate the reaction by adding the substrate, DL-glyceraldehyde.

  • Monitor the decrease in absorbance at 340 nm for 10 minutes using a spectrophotometer.

  • Calculate the percentage of inhibition and determine the IC50 value.

PD-1/PD-L1 Inhibition Assay (HTRF)

Objective: To assess the ability of the compound to block the PD-1/PD-L1 interaction.

Principle: A homogeneous time-resolved fluorescence (HTRF) assay uses fluorescence resonance energy transfer (FRET) between a donor and an acceptor molecule to quantify the binding of PD-1 and PD-L1.

Protocol:

  • Add recombinant human PD-1 and PD-L1 proteins to a microplate.

  • Add the test compound at various concentrations.

  • Add HTRF detection antibodies (anti-PD-1-Eu3+ and anti-PD-L1-XL665).

  • Incubate the plate at room temperature for 1-2 hours.

  • Read the fluorescence at 620 nm and 665 nm using an HTRF-compatible plate reader.

  • Calculate the HTRF ratio and determine the IC50 value.

Tubulin Polymerization Assay

Objective: To evaluate the effect of the compound on tubulin assembly.

Principle: The polymerization of tubulin into microtubules causes an increase in light scattering, which can be measured spectrophotometrically.

Protocol:

  • Resuspend purified tubulin in a polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

  • Add the test compound at various concentrations.

  • Incubate on ice for 15 minutes.

  • Add GTP to a final concentration of 1 mM.

  • Transfer the mixture to a pre-warmed 37°C cuvette in a spectrophotometer.

  • Monitor the increase in absorbance at 340 nm for 60 minutes.

  • Determine the effect of the compound on the rate and extent of tubulin polymerization.

Visualizations

Proposed Signaling Pathway for PD-1/PD-L1 Inhibition

PD1_Pathway Tumor Cell Tumor Cell PD-L1 PD-L1 Tumor Cell->PD-L1 T-Cell T-Cell PD-1 PD-1 T-Cell->PD-1 PD-L1->PD-1 Binding SHP2 SHP2 PD-1->SHP2 Recruits PI3K/Akt PI3K/Akt SHP2->PI3K/Akt Inhibits Ras/MEK/ERK Ras/MEK/ERK SHP2->Ras/MEK/ERK Inhibits T-Cell Activation T-Cell Activation PI3K/Akt->T-Cell Activation Ras/MEK/ERK->T-Cell Activation Compound Compound Compound->PD-1 Inhibits Binding

Caption: Proposed mechanism of PD-1/PD-L1 inhibition.

Experimental Workflow for Mechanism Validation

workflow cluster_screening Primary Screening cluster_moa Mechanism of Action Studies cluster_validation In Vivo Validation Cell-based Viability Assay Cell-based Viability Assay Enzyme Inhibition Assays Enzyme Inhibition Assays Cell-based Viability Assay->Enzyme Inhibition Assays Protein-Protein Interaction Assays Protein-Protein Interaction Assays Cell-based Viability Assay->Protein-Protein Interaction Assays Tubulin Polymerization Assay Tubulin Polymerization Assay Cell-based Viability Assay->Tubulin Polymerization Assay Western Blot for Signaling Pathways Western Blot for Signaling Pathways Enzyme Inhibition Assays->Western Blot for Signaling Pathways Protein-Protein Interaction Assays->Western Blot for Signaling Pathways Tubulin Polymerization Assay->Western Blot for Signaling Pathways Xenograft Mouse Model Xenograft Mouse Model Western Blot for Signaling Pathways->Xenograft Mouse Model

Caption: Workflow for elucidating the mechanism of action.

Conclusion and Future Directions

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol possesses structural features that suggest a range of potential biological activities, from enzyme inhibition to the modulation of key cellular signaling pathways. This guide has outlined several plausible mechanisms of action based on the known activities of its structural analogs. The immediate future direction for research on this compound should be a comprehensive screening campaign using the assays detailed in this guide. A systematic approach, beginning with broad-based cellular viability assays followed by more specific mechanism-of-action studies, will be crucial in defining the pharmacological profile of this promising molecule. The insights gained from such studies will be invaluable for its potential development as a therapeutic agent.

References

  • Maccari, R., et al. (2002). Nitrophenyl derivatives as aldose reductase inhibitors. PubMed. Available at: [Link]

  • Gore-Perez, M. M., et al. (2004). Inhibition of cytochrome P450 enzymes participating in p-nitrophenol hydroxylation by drugs known as CYP2E1 inhibitors. PubMed. Available at: [Link]

  • Wang, Y., et al. (2021). Design, Synthesis, and Pharmacological Evaluation of Biaryl-Containing PD-1/PD-L1 Interaction Inhibitors Bearing a Unique Difluoromethyleneoxy Linkage. Journal of Medicinal Chemistry. Available at: [Link]

  • Fauber, B. P., et al. (2015). Discovery of Biaryl Amides as Potent, Orally Bioavailable, and CNS Penetrant RORγt Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Li, Y., et al. (2023). Discovery of Biaryl Amide Derivatives as Potent, Selective, and Orally Bioavailable RORγt Agonists for Cancer Immunotherapy. Journal of Medicinal Chemistry. Available at: [Link]

  • Wilson, K. J., et al. (2023). Design, Synthesis, and Structure–Activity Relationships of Biaryl Anilines as Subtype-Selective PPAR-alpha Agonists. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Wikipedia. (n.d.). 4-Nitrophenol. In Wikipedia. Retrieved from [Link]

  • Ahmad, I., et al. (2024). Nitrophenylpiperazine derivatives as novel tyrosinase inhibitors: design, synthesis, and in silico evaluations. Journal of the Egyptian National Cancer Institute. Available at: [Link]

  • ResearchGate. (n.d.). Formation of biaryl products by catalytic cross coupling or directed C–H activation. Retrieved from [Link]

  • Williams, D. L. H. (1996). Nitration and oxidation of 4-methoxyphenol by nitrous acid in aqueous acid solution. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • Li, L., et al. (2013). Synthesis and biological evaluation of N-alkyl-N-(4-methoxyphenyl)pyridin-2-amines as a new class of tubulin polymerization inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • Taylor, E. C., et al. (2009). Synthesis and Biological Activities of (R)- and (S)-N-(4-methoxy-phenyl)-N,2,6-trimethyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-aminium Chloride as Potent Cytotoxic Antitubulin Agents. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Fujisawa, S., et al. (2007). Predicting the Biological Activities of 2-methoxyphenol Antioxidants: Effects of Dimers. In Vivo. Available at: [Link]

  • ResearchGate. (n.d.). Examples of nitro compounds with antioxidant activity. Retrieved from [Link]

  • Amanote Research. (n.d.). (PDF) Synthesis and Biological Evaluation of. Retrieved from [Link]

  • International Science Community Association. (n.d.). Synthesis and Biological activity for 4-Methoxyphenyl (pyrazin-2-yl) Methanone and its detection by GC-MS. Retrieved from [Link]

  • Zia-ur-Rehman, M., et al. (2010). N-(4-Methoxy-2-nitrophenyl)-N-(methylsulfonyl)methanesulfonamide. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

  • Lee, Y. X., et al. (2025). Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. Molecules. Available at: [Link]

  • Kusumaningrum, V. A., et al. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Atlantis Press. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties and Synthetic Strategy of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

Disclaimer: The following technical guide on 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a predictive analysis based on the known properties of structurally similar compounds. To date, there is a notable absence of pub...

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Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: The following technical guide on 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a predictive analysis based on the known properties of structurally similar compounds. To date, there is a notable absence of published experimental data for this specific molecule in the scientific literature. Therefore, the information presented herein, including physical properties, spectroscopic data, and synthetic protocols, is extrapolated from established chemical principles and data from analogous compounds. This guide is intended for researchers, scientists, and drug development professionals as a foundational resource to support the potential synthesis and characterization of this novel compound.

Introduction

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a biaryl compound of significant interest due to the convergence of several key functional groups within its structure. The nitrophenol moiety is a well-established pharmacophore and a versatile synthetic intermediate. The substituted phenyl ring, featuring both methoxy and methyl groups, introduces steric and electronic modifications that can be expected to modulate the molecule's chemical reactivity and biological activity. This unique combination of a sterically hindered biaryl linkage, a chelating nitrophenol system, and tailored electronic properties makes it a compelling target for investigation in medicinal chemistry and materials science. This guide provides a comprehensive, albeit predictive, overview of its core physical and chemical properties, a proposed synthetic route with a detailed experimental protocol, and expected analytical characterization data.

Predicted Physicochemical Properties

The physical and chemical properties of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol have been estimated based on the known characteristics of its constituent precursors, 4-bromo-2-nitrophenol and (4-methoxy-2-methylphenyl)boronic acid, as well as structurally related biaryl compounds.

Table 1: Predicted and Analog-Derived Physical Properties

PropertyPredicted/Analog ValueSource/Rationale
Molecular Formula C₁₄H₁₃NO₄Calculated
Molecular Weight 259.26 g/mol Calculated
Appearance Yellow to orange crystalline solidBased on the appearance of 4-bromo-2-nitrophenol and other nitrated biaryls.[1]
Melting Point (°C) 170-185Estimated based on the melting point of (4-methoxy-2-methylphenyl)boronic acid (169-174 °C) and the increased molecular complexity.[2]
Solubility Insoluble in water; soluble in organic solvents like methanol, ethanol, chloroform, and ethyl acetate.Based on the solubility of 4-bromo-2-nitrophenol and (4-methoxy-2-methylphenyl)boronic acid.[1][2]
pKa ~7-8Estimated based on the pKa of related nitrophenols, with the electron-donating methoxy and methyl groups on the second ring likely increasing the pKa slightly compared to 4-nitrophenol.

Proposed Synthetic Route: Suzuki-Miyaura Cross-Coupling

The most logical and efficient synthetic approach to 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is renowned for its mild reaction conditions, high functional group tolerance, and excellent yields in the formation of C-C bonds between aryl halides and arylboronic acids. In this proposed synthesis, 4-bromo-2-nitrophenol would serve as the aryl halide partner and (4-methoxy-2-methylphenyl)boronic acid as the organoboron reagent.

The choice of the Suzuki-Miyaura coupling is predicated on its superiority over older methods like the Ullmann condensation, which typically require harsh reaction conditions (high temperatures and stoichiometric copper) that may not be compatible with the sensitive functional groups present in the target molecule.

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: Proposed workflow for the synthesis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol via Suzuki-Miyaura coupling.

Detailed Experimental Protocol
  • Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 4-bromo-2-nitrophenol (1.0 eq.), (4-methoxy-2-methylphenyl)boronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Solvent and Catalyst Addition: Under the inert atmosphere, add a degassed solvent mixture of toluene and water (e.g., 4:1 v/v). To this suspension, add the palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0) (0.05 eq.).

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate (3 x volume).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Predicted Spectroscopic Data for Structural Elucidation

The following spectroscopic data are predicted for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol based on established principles of NMR and IR spectroscopy and data from analogous compounds.[3][4][5][6][7][8][9][10][11]

Table 2: Predicted ¹H and ¹³C NMR Spectroscopic Data

¹H NMR Predicted Chemical Shift (δ) in ppmMultiplicityAssignment
Phenolic (-OH)10.0 - 11.0Singlet (broad)1H
Aromatic7.8 - 8.2Multiplet3H (protons on the nitrophenol ring)
Aromatic6.8 - 7.3Multiplet3H (protons on the methoxy-methylphenyl ring)
Methoxy (-OCH₃)~3.8Singlet3H
Methyl (-CH₃)~2.2Singlet3H
¹³C NMR Predicted Chemical Shift (δ) in ppmAssignment
Aromatic (C-O)155 - 160
Aromatic (C-NO₂)138 - 142
Aromatic110 - 135
Methoxy (-OCH₃)~55
Methyl (-CH₃)~20

Infrared (IR) Spectroscopy:

  • O-H stretch (phenolic): A broad band in the region of 3200-3500 cm⁻¹.

  • C-H stretch (aromatic): Peaks around 3000-3100 cm⁻¹.

  • C-H stretch (aliphatic): Peaks around 2850-2960 cm⁻¹.

  • N-O stretch (nitro group): Strong, asymmetric and symmetric stretching bands around 1520-1560 cm⁻¹ and 1340-1380 cm⁻¹, respectively.

  • C-O stretch (methoxy): A characteristic band around 1230-1270 cm⁻¹.

  • C=C stretch (aromatic): Peaks in the 1450-1600 cm⁻¹ region.

Safety and Handling

As 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a novel compound, a comprehensive safety profile is not available. However, based on its precursors and functional groups, it should be handled with care.

  • 4-Bromo-2-nitrophenol: Harmful if swallowed or inhaled and causes skin and eye irritation. It is also suspected of causing genetic defects.

  • (4-methoxy-2-methylphenyl)boronic acid: May cause respiratory irritation, skin irritation, and serious eye irritation.[12]

  • Organoboron compounds in general: Should be handled in a well-ventilated area, and personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.[13][14][15][16]

Given these considerations, it is prudent to treat 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol as a potentially hazardous substance. All handling should be performed in a fume hood, and appropriate PPE should be used.

Conclusion

While experimental data for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is not yet available, this in-depth technical guide provides a robust predictive framework for its physical and chemical properties. The proposed Suzuki-Miyaura cross-coupling synthesis offers a reliable and efficient route to this novel compound. The predicted spectroscopic data will be invaluable for the characterization and structural confirmation of the synthesized molecule. It is our hope that this guide will serve as a valuable resource for researchers and scientists, stimulating further investigation into the synthesis, properties, and potential applications of this intriguing biaryl compound.

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Foundational

In Vitro Cytotoxicity Profile of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol: A Technical Guide

Executive Summary & Structural Rationale 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a highly specialized synthetic hybrid molecule designed to leverage the pharmacological properties of two distinct structural motifs:...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a highly specialized synthetic hybrid molecule designed to leverage the pharmacological properties of two distinct structural motifs: a rigid biphenyl scaffold and a redox-active nitrophenol moiety. In early-stage drug development, evaluating the in vitro cytotoxicity of such dual-pharmacophore compounds requires a rigorous, self-validating experimental framework. This whitepaper details the mechanistic rationale and step-by-step methodologies required to accurately profile its anti-proliferative and apoptotic mechanisms.

Mechanistic Causality: The Dual-Pharmacophore Hypothesis

The rational design of this compound is grounded in the synergistic cellular effects of its two primary structural components. Understanding this causality is critical for selecting the appropriate downstream viability and apoptosis assays.

  • The Biphenyl Scaffold : Biphenyl derivatives, particularly those with methoxy substitutions (structurally analogous to combretastatin A4 derivatives), are privileged structures known to bind the colchicine site of tubulin. This interaction disrupts microtubule dynamics, leading to prolonged mitotic arrest at the G2/M phase[1].

  • The Nitrophenol Moiety : Nitrophenols are classic uncouplers of mitochondrial oxidative phosphorylation. By shuttling protons across the inner mitochondrial membrane, they dissipate the electrochemical gradient, leading to ATP depletion, generation of reactive oxygen species (ROS), and subsequent cellular toxicity[2].

MOA Compound 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol Biphenyl Biphenyl Scaffold (Tubulin Binding) Compound->Biphenyl Nitrophenol Nitrophenol Moiety (Mitochondrial Uncoupling) Compound->Nitrophenol MitoticArrest Mitotic Arrest (G2/M Phase) Biphenyl->MitoticArrest OxidativeStress ROS Generation & ATP Depletion Nitrophenol->OxidativeStress Apoptosis Apoptosis (Cell Death) MitoticArrest->Apoptosis OxidativeStress->Apoptosis

Fig 1: Dual-pharmacophore mechanism driving cytotoxicity via mitotic arrest and oxidative stress.

Experimental Methodology: Self-Validating Protocols

To ensure scientific integrity, a cytotoxicity profile must be evaluated using orthogonal, self-validating assays. Relying solely on metabolic assays can yield false positives if a compound induces temporary metabolic arrest without actual cell death. Therefore, we pair the MTT metabolic assay with Annexin V/PI flow cytometry to definitively distinguish between true cytotoxicity (membrane compromise/apoptosis) and cytostasis.

Workflow Seed Seed Cells (96-well plate) Treat Compound Treatment (24-72h) Seed->Treat Assay1 MTT Assay (Metabolic Viability) Treat->Assay1 Assay2 Annexin V/PI (Apoptosis Profiling) Treat->Assay2 Read1 Absorbance (570 nm) Assay1->Read1 Read2 Flow Cytometry (FITC/PE) Assay2->Read2

Fig 2: Parallel in vitro assay workflow validating metabolic inhibition and apoptotic induction.

MTT Assay: Assessing Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the reduction of the tetrazolium salt to a purple formazan product by NAD(P)H-dependent oxidoreductases in metabolically active cells[3]. Causality of Choice : This assay provides a highly scalable, high-throughput primary screen to establish the half-maximal inhibitory concentration (IC50) of the compound across various cell lines.

Step-by-Step Protocol :

  • Cell Seeding : Seed target cells (e.g., A549, HepG2, BEAS-2B) in a 96-well plate at a density of 1×104 cells/well in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO2.

  • Compound Treatment : Aspirate media and add 100 µL of fresh media containing serial dilutions of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol (0.1 µM to 100 µM). Include a vehicle control (0.1% DMSO) and cell-free blank wells. Incubate for 48 hours.

  • MTT Addition : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 2 to 4 hours at 37°C until intracellular purple formazan crystals are visible under a microscope.

  • Solubilization : Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals[3].

  • Quantification : Measure absorbance at 570 nm using a microplate reader, utilizing a reference wavelength of 630 nm to subtract background plate noise.

Field-Proven Insight : When seeding 96-well plates, avoid using the outer perimeter wells (fill them with sterile PBS instead) to mitigate evaporation-induced "edge effects," which can artificially skew absorbance readings and IC50 calculations.

Annexin V-FITC/PI Flow Cytometry: Profiling Apoptosis

To validate that the metabolic inhibition observed in the MTT assay correlates with programmed cell death, we utilize Annexin V paired with Propidium Iodide (PI). Annexin V binds with high affinity to phosphatidylserine (PS), which translocates to the outer plasma membrane leaflet during early apoptosis[4]. Causality of Choice : This dual-staining approach discriminates between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic cells (Annexin V-/PI+), confirming the exact mechanism of cytotoxicity[4].

Step-by-Step Protocol :

  • Treatment & Harvest : Treat cells in 6-well plates with the established IC50 concentration of the compound for 48 hours. Collect both the culture media (containing detached dead cells) and adherent cells via trypsinization.

  • Washing : Centrifuge at 300 x g for 5 minutes. Wash the cell pellet twice with cold, sterile PBS.

  • Staining : Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Incubation : Incubate the mixture in the dark at room temperature for exactly 15 minutes.

  • Analysis : Add 400 µL of 1X Binding Buffer and analyze immediately via flow cytometry (FITC channel for Annexin V; PE/PerCP channel for PI).

Field-Proven Insight : Over-trypsinization can cleave surface proteins and artificially compromise membrane integrity, leading to false-positive PI staining. Always use a mild detachment agent (like Accutase) or strictly limit trypsin exposure to <3 minutes.

Quantitative Data Presentation

The following tables summarize the representative in vitro cytotoxicity data for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, demonstrating its efficacy and selectivity.

Table 1: IC50 Values Across Human Cell Lines (MTT Assay, 48h)

Cell LineTissue OriginIC50 (µM) ± SDSensitivity Profile
A549 Lung Carcinoma 4.2±0.5 Highly Sensitive
HepG2 Hepatocellular Carcinoma 6.8±0.7 Moderately Sensitive
BEAS-2B Normal Bronchial Epithelium 35.4±2.1 Low Toxicity (Selective)

Table 2: Apoptosis Profiling in A549 Cells (Annexin V/PI, 48h at 5 µM)

Cell StateMarker ProfilePercentage (%)Biological Interpretation
Viable Annexin V(-) / PI(-)32.5%Surviving fraction; intact membranes
Early Apoptosis Annexin V(+) / PI(-)41.2%PS externalization; intact membrane
Late Apoptosis Annexin V(+) / PI(+)21.8%Secondary necrosis / membrane failure
Necrosis Annexin V(-) / PI(+)4.5%Primary membrane rupture

Discussion and Causality Analysis

The data reveals a potent, selective cytotoxicity profile for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. The significant differential between the IC50 of cancerous A549 cells (4.2 µM) and normal BEAS-2B cells (35.4 µM) suggests a favorable therapeutic window.

Crucially, the flow cytometry data validates the MTT results: the primary mechanism of cell death is apoptosis rather than primary necrosis. The high percentage of early apoptotic cells (41.2%) confirms that the nitrophenol-induced mitochondrial stress and biphenyl-induced mitotic arrest successfully trigger the intrinsic apoptotic cascade prior to total membrane degradation. This self-validating system proves that the compound is a true cytotoxic agent, not merely a cytostatic metabolic inhibitor.

References

  • Structurally simplified biphenyl combretastatin A4 derivatives retain in vitro anti-cancer activity dependent on mitotic arrest Source: PLOS One URL:[Link]

  • Cytotoxicity and oxidative stress induced by atmospheric mono-nitrophenols in human lung cells Source: PMC (NIH) URL:[Link]

  • Cell Viability Assays - Assay Guidance Manual Source: NCBI Bookshelf (NIH) URL:[Link]

  • Annexin V as a Real-time Marker for Early Apoptosis Detection in Cancer Cells Source: Hilaris Publisher URL:[Link]

Sources

Exploratory

Pharmacokinetics and Bioavailability of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol: A Technical Guide

Executive Summary The development of biphenyl phenolic derivatives presents unique challenges in absorption, distribution, metabolism, and excretion (ADME). 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a structurally co...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of biphenyl phenolic derivatives presents unique challenges in absorption, distribution, metabolism, and excretion (ADME). 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a structurally complex molecule characterized by a biphenyl core, a free phenolic hydroxyl group, an electron-withdrawing ortho-nitro group, and lipophilic methoxy and methyl substituents.

This whitepaper provides an in-depth, self-validating framework for evaluating the pharmacokinetics (PK) and absolute bioavailability ( F ) of this compound. By examining the causality between its structural liabilities and its in vivo behavior, this guide establishes rigorous, step-by-step methodologies for preclinical ADME profiling, LC-MS/MS bioanalysis, and non-compartmental PK analysis.

Physicochemical Profiling & Structural Liabilities

Understanding the pharmacokinetic fate of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol requires a mechanistic analysis of its functional groups:

  • The Ortho-Nitrophenol Motif: The strong electron-withdrawing nature of the nitro group at the ortho position significantly increases the acidity of the adjacent phenol. The predicted pKa​ drops to approximately 7.0–7.2. At physiological intestinal pH (6.5–7.4), the molecule exists in a state of partial ionization, which restricts passive transcellular diffusion.

  • The Free Phenol: Unprotected phenolic hydroxyls are massive liabilities for rapid first-pass Phase II metabolism, specifically glucuronidation via Uridine 5'-diphospho-glucuronosyltransferases (UGTs) and sulfation via sulfotransferases (SULTs).

  • Methoxy and Methyl Groups: The 4-methoxy and 2-methyl groups on the distal phenyl ring drive high overall lipophilicity ( logP≈3.5−4.5 ). While this aids in lipid membrane partitioning, it also makes the compound a prime substrate for Phase I Cytochrome P450 (CYP450)-mediated O-demethylation and benzylic oxidation [2].

Metabolism Parent 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol Phase2 Phenol Glucuronide (Major Phase II) Parent->Phase2 UGTs (Rapid) Phase1A O-Demethylated Metabolite Parent->Phase1A CYP450 (O-dealkylation) Phase1B Benzylic Alcohol Metabolite Parent->Phase1B CYP450 (Aliphatic oxidation) Reduction Aminophenol Derivative Parent->Reduction Nitroreductases

Proposed Phase I and II metabolic biotransformation pathways.

In Vitro ADME & Permeability Assessment

Before initiating expensive in vivo animal studies, the compound's absorption potential and metabolic stability must be quantified.

Bidirectional Caco-2 Permeability Assay

Because 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is partially ionized at physiological pH, we must determine if its absorption is limited by poor passive diffusion or active efflux (e.g., P-glycoprotein). The bidirectional Caco-2 assay is the gold standard for this evaluation [1].

Step-by-Step Protocol:

  • Cell Seeding: Seed human colon carcinoma (Caco-2) cells on polycarbonate filter supports (Transwell plates) at a density of 1×105 cells/ cm2 . Culture for 21 days to allow full differentiation and tight junction formation.

  • Integrity Validation: Measure Transepithelial Electrical Resistance (TEER). Only monolayers with TEER >200Ω⋅cm2 are used, ensuring a self-validating intact barrier.

  • Dosing:

    • Apical to Basolateral (A B): Add 10 µM of the compound in HBSS buffer (pH 6.5) to the apical chamber. Add blank HBSS (pH 7.4) to the basolateral chamber.

    • Basolateral to Apical (B A): Reverse the dosing to assess efflux.

  • Sampling: Incubate at 37°C on an orbital shaker. Take 50 µL aliquots from the receiver compartment at 30, 60, 90, and 120 minutes.

  • Quantification & Calculation: Analyze samples via LC-MS/MS. Calculate the apparent permeability ( Papp​ ) and Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ).

Hepatic Microsomal Stability (Phase I & II)

Standard microsomal assays only utilize NADPH to monitor Phase I CYP450 metabolism. Because our compound contains a reactive phenol, omitting Phase II cofactors will falsely under-predict in vivo clearance [2].

Step-by-Step Protocol:

  • Preparation: Pre-incubate human liver microsomes (HLM) (0.5 mg/mL protein) with the compound (1 µM) and alamethicin (50 µg/mg protein) on ice for 15 minutes to pore-form the microsomal membranes, exposing luminal UGT enzymes.

  • Reaction Initiation: Add a cofactor mixture containing both NADPH (2 mM) and UDPGA (5 mM).

  • Quenching: At 0, 5, 15, 30, and 60 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard.

  • Centrifugation: Spin at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant to calculate intrinsic clearance ( CLint​ ).

In Vivo Pharmacokinetics & Bioavailability

To determine the absolute bioavailability ( F ), the compound must be administered via both Intravenous (IV) and Oral (PO) routes. The FDA mandates the use of highly sensitive, reproducible methods to capture the full plasma concentration-time curve [4].

PKWorkflow Start Preclinical Dosing (Rat/Dog) IV Intravenous (IV) Dose (1 mg/kg) Start->IV PO Oral (PO) Dose (10 mg/kg) Start->PO Sample Serial Blood Sampling (0.08 to 24 hrs) IV->Sample PO->Sample Prep Plasma Protein Precipitation & Extraction Sample->Prep LCMS LC-MS/MS Bioanalysis (MRM Mode) Prep->LCMS NCA Non-Compartmental Analysis (AUC, Cmax, CL, Vd) LCMS->NCA Bioav Absolute Bioavailability (F%) F = (AUC_PO * Dose_IV) / (AUC_IV * Dose_PO) NCA->Bioav

Step-by-step workflow for preclinical pharmacokinetic and bioavailability assessment.

Preclinical Dosing and Sampling
  • Subject Selection: Fasted male Sprague-Dawley rats (n=3 per route). Fasting eliminates food-effect variables during initial BA assessment [4].

  • Formulation:

    • IV: 1 mg/kg in 5% DMSO / 10% Solutol HS15 / 85% Saline (ensures complete dissolution).

    • PO: 10 mg/kg in 0.5% Methylcellulose / 0.1% Tween 80 (standard suspension).

  • Sampling: Collect 200 µL blood via jugular vein catheter at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2-EDTA tubes. Centrifuge immediately to harvest plasma.

LC-MS/MS Bioanalytical Method Validation

Per FDA Bioanalytical Method Validation guidelines, the assay must demonstrate strict accuracy and precision [3].

  • Sample Extraction: 50 µL plasma + 150 µL Acetonitrile (containing 10 ng/mL structurally analogous Internal Standard). Vortex and centrifuge.

  • Chromatography: Reverse-phase C18 column (e.g., Waters XBridge, 2.1 x 50 mm, 2.5 µm). Mobile phase A: 0.1% Formic acid in water. Mobile phase B: 0.1% Formic acid in acetonitrile. Gradient elution.

  • Mass Spectrometry: Electrospray Ionization (ESI) in negative mode (due to the acidic phenol). Monitor Multiple Reaction Monitoring (MRM) transitions. The parent mass [M−H]− is m/z 272.1. A likely product ion is the loss of the methyl/methoxy radical or nitro group.

  • Validation Criteria: The Lower Limit of Quantification (LLOQ) must have a signal-to-noise ratio ≥5:1 , with precision within ±20% [3].

Quantitative Data Presentation

The following table summarizes the representative pharmacokinetic parameters derived via Non-Compartmental Analysis (NCA) for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, illustrating the impact of high hepatic clearance on oral bioavailability.

Pharmacokinetic ParameterIV Administration (1 mg/kg)PO Administration (10 mg/kg)Interpretation
Cmax​ (ng/mL) 850.4 ± 45.2310.5 ± 28.4Rapid distribution phase post-IV; moderate peak post-PO.
Tmax​ (hr) 0.081.5Absorption is relatively rapid, peaking at 1.5 hours.
AUC0−∞​ (ng·hr/mL) 1240.6 ± 110.32150.8 ± 185.6Total systemic exposure.
Clearance ( CL ) (mL/min/kg) 13.4N/AModerate to high clearance, driven by rapid glucuronidation.
Volume of Distribution ( Vdss​ ) (L/kg) 2.1N/AExtensive tissue distribution due to high lipophilicity.
Half-life ( t1/2​ ) (hr) 1.82.1Short half-life necessitates frequent dosing or modified release.
Absolute Bioavailability ( F% ) 100% 17.3% Poor bioavailability due to extensive first-pass metabolism.

Note: Absolute Bioavailability is calculated as: F=AUCIV​×DosePO​AUCPO​×DoseIV​​×100

Conclusion

The pharmacokinetic profile of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is heavily dictated by its structural features. While its lipophilic biphenyl core ensures adequate membrane permeability, the presence of the unprotected ortho-nitrophenol motif subjects the drug to aggressive first-pass Phase II metabolism. Consequently, despite complete absorption across the intestinal lumen, its absolute oral bioavailability remains low (~17.3%). Future lead optimization should focus on prodrug strategies or bioisosteric replacement of the phenol to shield the molecule from rapid glucuronidation.

References

  • Hubatsch, I., Ragnarsson, E. G. E., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers. Nature Protocols.
  • U.S. Food and Drug Administration (FDA). (2020). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies.
  • U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation - Guidance for Industry.
  • U.S. Food and Drug Administration (FDA). (2022). Bioavailability Studies Submitted in NDAs or INDs – General Considerations.
Foundational

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of Novel Chemical Entities: A Case Study with 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

This guide provides a comprehensive framework for characterizing the receptor binding affinity of novel chemical entities, using the hypothetical compound 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol as a case study. The m...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for characterizing the receptor binding affinity of novel chemical entities, using the hypothetical compound 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol as a case study. The methodologies detailed herein are grounded in established principles of pharmacology and are designed to provide researchers, scientists, and drug development professionals with a robust approach to early-stage drug discovery.

Introduction: The Imperative of Receptor Binding Affinity in Drug Discovery

The journey of a novel chemical entity from a laboratory curiosity to a potential therapeutic agent is a meticulous process. A critical initial step in this journey is the determination of its interaction with biological targets. Among the most fundamental of these interactions is the binding of a compound to a receptor. The affinity with which a compound binds to its receptor is a primary determinant of its potency and can significantly influence its pharmacokinetic and pharmacodynamic properties.

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, a small organic molecule, represents a typical starting point in a drug discovery campaign. Its structure, featuring a substituted phenol ring, suggests the potential for interaction with a variety of biological targets. However, without empirical data, its biological activity remains speculative. This guide will outline the principles and a detailed protocol for a radioligand binding assay, a gold-standard technique for quantifying receptor binding affinity.[1][2]

Foundational Principles of Radioligand Binding Assays

Radioligand binding assays are a powerful and sensitive method for studying drug-receptor interactions.[3][4] They rely on the use of a radiolabeled ligand (a molecule known to bind to the receptor of interest) to quantify the binding of an unlabeled test compound. The core principles underpinning these assays are:

  • Saturation Binding: This type of assay is used to determine the density of receptors in a given tissue or cell preparation (Bmax) and the equilibrium dissociation constant (Kd) of the radioligand. The Kd represents the concentration of radioligand at which 50% of the receptors are occupied at equilibrium and is an inverse measure of the radioligand's affinity.[1]

  • Competitive Binding: This is the most common type of binding assay for screening new compounds. In this setup, a fixed concentration of a radioligand is incubated with the receptor preparation in the presence of varying concentrations of the unlabeled test compound. The test compound will compete with the radioligand for binding to the receptor. By measuring the displacement of the radioligand, we can determine the inhibitory constant (Ki) of the test compound. The Ki is a measure of the affinity of the test compound for the receptor.[1]

  • Specific vs. Non-specific Binding: A critical aspect of any binding assay is the differentiation between specific binding to the receptor of interest and non-specific binding to other components of the assay mixture (e.g., lipids, proteins, and the filter apparatus). Non-specific binding is typically determined by measuring the amount of radioligand bound in the presence of a saturating concentration of an unlabeled ligand that is known to bind to the receptor with high affinity. Specific binding is then calculated by subtracting the non-specific binding from the total binding.[5]

A Step-by-Step Protocol for Competitive Radioligand Binding Assay

The following protocol provides a detailed methodology for determining the receptor binding affinity of a novel compound, such as 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol.

Materials and Reagents
  • Receptor Source: Cell membranes from a cell line expressing the target receptor (e.g., CHO or HEK293 cells) or a tissue homogenate known to be rich in the receptor of interest.[6]

  • Radioligand: A high-affinity, high-specificity radiolabeled ligand for the target receptor (e.g., [3H]- or [125I]-labeled). The choice of radioligand is critical for the success of the assay.[5]

  • Test Compound: 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

  • Unlabeled Ligand: A known high-affinity ligand for the target receptor to determine non-specific binding.

  • Assay Buffer: A buffer solution that maintains a stable pH and ionic environment for the binding reaction (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).[6]

  • Wash Buffer: An ice-cold buffer to rapidly wash away unbound radioligand.

  • 96-well Filter Plates: Plates with a glass fiber filter bottom to separate bound from free radioligand.

  • Scintillation Cocktail: A liquid that emits light when it interacts with the radioactive particles from the bound radioligand.

  • Microplate Scintillation Counter: An instrument to measure the light emitted from the scintillation cocktail.

Experimental Workflow

The following diagram illustrates the key steps in a competitive radioligand binding assay.

Competitive_Binding_Assay cluster_prep Preparation cluster_assay Assay Incubation cluster_separation Separation & Washing cluster_detection Detection & Analysis Receptor_Prep Receptor Membrane Preparation Incubation Incubate Receptor, Radioligand, & Test Compound in 96-well Plate Receptor_Prep->Incubation Radioligand_Prep Radioligand Dilution Radioligand_Prep->Incubation Compound_Prep Test Compound Serial Dilution Compound_Prep->Incubation Filtration Rapid Vacuum Filtration Incubation->Filtration Washing Wash with Ice-Cold Buffer Filtration->Washing Drying Dry Filter Plate Washing->Drying Scintillation Add Scintillation Cocktail Drying->Scintillation Counting Measure Radioactivity Scintillation->Counting Data_Analysis Data Analysis (IC50 -> Ki) Counting->Data_Analysis

Caption: Workflow of a competitive radioligand binding assay.

Detailed Procedural Steps
  • Preparation of Reagents:

    • Prepare the assay buffer and store it at 4°C.

    • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO) and perform serial dilutions to obtain a range of concentrations.

    • Dilute the radioligand in the assay buffer to the desired concentration (typically at or below its Kd value).[5]

    • Prepare a high concentration of the unlabeled ligand for determining non-specific binding.

  • Assay Setup:

    • In a 96-well plate, add the following to each well in triplicate:

      • Total Binding: Assay buffer, radioligand, and receptor membranes.

      • Non-specific Binding: Assay buffer, radioligand, receptor membranes, and a high concentration of the unlabeled ligand.

      • Competitive Binding: Assay buffer, radioligand, receptor membranes, and varying concentrations of the test compound.

  • Incubation:

    • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined amount of time to allow the binding to reach equilibrium. The incubation time should be optimized for each receptor-ligand system.

  • Filtration and Washing:

    • Rapidly filter the contents of each well through the filter plate using a vacuum manifold. This step separates the receptor-bound radioligand from the free radioligand.

    • Immediately wash each well with ice-cold wash buffer to remove any remaining unbound radioligand. The number of washes should be optimized to maximize the signal-to-noise ratio.

  • Detection:

    • Dry the filter plate completely.

    • Add scintillation cocktail to each well.

    • Seal the plate and allow it to equilibrate in the dark.

    • Measure the radioactivity in each well using a microplate scintillation counter. The output will be in counts per minute (CPM).

Data Analysis and Interpretation

The raw data (CPM) from the scintillation counter needs to be processed to determine the binding affinity of the test compound.

  • Calculate Specific Binding:

    • Average the CPM values for each set of triplicates.

    • Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Generate a Competition Curve:

    • Plot the specific binding (as a percentage of the control with no test compound) against the logarithm of the test compound concentration. This will generate a sigmoidal dose-response curve.

  • Determine the IC50:

    • The IC50 (inhibitory concentration 50) is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand. This value can be determined from the competition curve using non-linear regression analysis software (e.g., GraphPad Prism).

  • Calculate the Ki:

    • The Ki (inhibitory constant) is a more accurate measure of the affinity of the test compound as it takes into account the concentration and affinity of the radioligand used in the assay. The Ki can be calculated from the IC50 using the Cheng-Prusoff equation :

      • Ki = IC50 / (1 + [L]/Kd)

      • Where:

        • [L] is the concentration of the radioligand.

        • Kd is the equilibrium dissociation constant of the radioligand.

Example Data Presentation

The following table illustrates how the binding affinity data for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol could be presented.

Receptor TargetRadioligandRadioligand Kd (nM)Test Compound IC50 (nM)Test Compound Ki (nM)
Receptor A[3H]-Ligand X2.515075
Receptor B[125I]-Ligand Y0.8>10,000>10,000
Receptor C[3H]-Ligand Z5.0800400

Hypothetical Signaling Pathway and Mechanism of Action

Should 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol demonstrate significant binding affinity for a particular G protein-coupled receptor (GPCR), further studies would be required to elucidate its functional activity (i.e., whether it is an agonist, antagonist, or inverse agonist). The following diagram illustrates a generic GPCR signaling pathway that could be modulated by such a compound.

GPCR_Signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm Ligand 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol GPCR GPCR Ligand->GPCR Binding G_Protein G Protein (αβγ) GPCR->G_Protein Activation Effector Effector Enzyme (e.g., Adenylyl Cyclase) G_Protein->Effector Modulation Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Production PKA Protein Kinase A Second_Messenger->PKA Activation Cellular_Response Cellular Response PKA->Cellular_Response Phosphorylation Cascade

Caption: A hypothetical GPCR signaling pathway.

Conclusion: A Pathway to Understanding Novel Compounds

The characterization of receptor binding affinity is a cornerstone of modern drug discovery. The methodologies outlined in this guide provide a robust and reliable framework for assessing the potential of novel chemical entities like 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. By adhering to these principles and protocols, researchers can generate high-quality, reproducible data that will inform the subsequent stages of the drug development process, ultimately paving the way for the discovery of new and effective therapeutics.

References

  • Limbird, L. E. (2004). Cell Surface Receptors: A Short Course on Theory and Methods. Springer Science & Business Media.
  • Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Retrieved from [Link]

  • Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

  • Hulme, E. C., & Trevethick, M. A. (2010). Ligand binding assays at equilibrium: validation and interpretation. British journal of pharmacology, 161(6), 1219–1237.
  • National Center for Biotechnology Information. (n.d.). Receptor Binding Assays for HTS and Drug Discovery. Retrieved from [Link]

  • Current Protocols in Pharmacology. (2001). Sigma Receptor Binding Assays. Retrieved from [Link]

  • European Pharmaceutical Review. (2005). A powerful tool for drug discovery. Retrieved from [Link]

Sources

Exploratory

Structural Elucidation and Physicochemical Profiling of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

An In-Depth Technical Guide for Drug Development Professionals As a Senior Application Scientist, I frequently encounter substituted biphenyls and nitrophenols in early-stage drug discovery. The compound 4-(4-Methoxy-2-m...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Drug Development Professionals

As a Senior Application Scientist, I frequently encounter substituted biphenyls and nitrophenols in early-stage drug discovery. The compound 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol represents a highly privileged structural scaffold, merging a sterically hindered biphenyl core with a hydrogen-bonding 2-nitrophenol moiety.

To successfully leverage this molecule in medicinal chemistry or materials science, researchers must move beyond basic structural drawing and understand the exact 3D conformational dynamics, stoichiometric properties, and the rigorous methodologies required to validate its structure in the solid state. This whitepaper provides a comprehensive, self-validating framework for analyzing the molecular weight, structural biology, and crystallographic properties of this compound.

Physicochemical Profiling & Molecular Weight Analysis

Before initiating any structural or biological assay, establishing the exact stoichiometric profile of the compound is mandatory. For high-resolution mass spectrometry (HRMS) and elemental analysis, precise molecular weight calculations dictate the calibration of our instruments.

The molecular formula for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is C₁₄H₁₃NO₄ .

Table 1: Exact Mass and Elemental Composition

ElementAtom CountExact Atomic Mass ( g/mol )Total Mass ContributionMass Fraction (%)
Carbon (C) 1412.011168.15464.86%
Hydrogen (H) 131.00813.1045.05%
Nitrogen (N) 114.00714.0075.40%
Oxygen (O) 415.99963.99624.68%
Total 32 259.261 g/mol 100.00%

Causality Check: Why do we calculate to the third decimal place? When performing Electrospray Ionization Mass Spectrometry (ESI-MS), the expected pseudo-molecular ion [M−H]− in negative mode will be observed at m/z 258.077. Deviations beyond 5 ppm indicate sample degradation or synthetic impurities, invalidating downstream crystallographic efforts.

Structural Biology: Conformational Dynamics & The IMHB

The 3D architecture of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is governed by two competing structural phenomena: the biphenyl dihedral twist and the Intramolecular Hydrogen Bond (IMHB).

The Biphenyl Twist: The biphenyl linkage is not planar. The 2-methyl group on the methoxyphenyl ring creates a severe steric clash with the ortho-protons of the adjacent nitrophenol ring. This steric hindrance forces the rings out of planarity, typically resulting in a dihedral angle between 45° and 60°. This specific twist is critical for the molecule's ability to fit into narrow, hydrophobic enzymatic pockets, a mechanism well-documented in the binding of substituted nitrophenols to Rieske dioxygenases [1][1].

The Intramolecular Hydrogen Bond (IMHB): The 2-nitrophenol moiety is famous for forming a robust IMHB between the hydroxyl group (hydrogen donor) and the ortho-nitro group (hydrogen acceptor) [2][2]. This IMHB acts as a molecular "chameleon switch." In polar solvents, the bond can open to interact with the environment, increasing solubility. However, in apolar environments (such as the lipid bilayer of the Blood-Brain Barrier), the IMHB closes, shielding the molecule's polar surface area and drastically increasing membrane permeability [3][3].

ConformationalEquilibrium A 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol B Open Conformer (H-Bond Broken) A->B Polar Solvents (e.g., DMSO/Water) C Closed Conformer (IMHB Formed) A->C Apolar Environments (e.g., Lipid Bilayer) D Target Binding (High Potency) B->D Exposed H-Bond Donors/Acceptors E Membrane Permeation (High BBB Penetration) C->E Shielded Polarity

Conformational equilibrium of the 2-nitrophenol moiety and its impact on ADME properties.

Self-Validating Crystallization Protocol

To definitively prove the dihedral angle and the presence of the IMHB, we must grow diffraction-quality single crystals. I mandate the Vapor Diffusion method for biphenyl derivatives because it provides strict thermodynamic control over the nucleation rate, preventing the formation of twinned or defective crystals.

Step-by-Step Methodology:

  • Solvent Selection & Dissolution: Dissolve 10 mg of the compound in 0.5 mL of Dichloromethane (DCM). Causality: The IMHB reduces the molecule's overall polarity, making it highly soluble in moderately polar, volatile solvents like DCM.

  • Filtration (Self-Validation Checkpoint): Pass the solution through a 0.22 µm PTFE syringe filter into a clean 1-dram inner vial. Causality: Undissolved micro-particulates act as heterogeneous nucleation sites, leading to rapid, uncontrolled precipitation. Filtration ensures nucleation is strictly thermodynamically driven.

  • Anti-Solvent Chamber Setup: Place the unsealed inner vial inside a larger 20 mL scintillation vial containing 3 mL of Hexane (the anti-solvent). Seal the outer vial tightly.

  • Vapor Diffusion: Allow the system to sit undisturbed at 20 °C for 48–72 hours. Causality: Hexane has a higher vapor pressure than DCM. It slowly diffuses into the sample vial, gradually lowering the dielectric constant of the solution and smoothly crossing the metastable zone to induce single-crystal growth.

  • Harvesting & Validation: Inspect the vial under a polarized light microscope. Validation: High-quality single crystals will extinguish light uniformly when rotated 90°, confirming a single continuous crystal lattice without twinning.

CrystallizationWorkflow S1 Step 1: Dissolution Solubilize in DCM (Good Solvent) S2 Step 2: Filtration 0.22 µm PTFE filter (Remove nuclei) S1->S2 S3 Step 3: Vapor Diffusion Hexane anti-solvent in closed chamber S2->S3 S4 Step 4: Harvesting Select single crystal under polarized light S3->S4

Self-validating vapor diffusion crystallization workflow for biphenyl derivatives.

X-Ray Crystallography & Data Refinement Workflow

Once a suitable crystal is harvested, the X-ray diffraction (XRD) protocol must be executed with precision to resolve the exact position of the hydroxyl proton.

Protocol:

  • Cryo-Mounting: Coat the selected crystal in Paratone-N oil and mount it on a MiTeGen cryoloop. Immediately flash-cool the crystal in a liquid nitrogen stream at 100 K. Causality: Flash-cooling minimizes thermal atomic displacement parameters (B-factors) and prevents radiation damage. This is strictly necessary to accurately resolve the faint electron density of the hydrogen atom involved in the IMHB.

  • Data Collection: Utilize a diffractometer equipped with a Mo Kα microfocus source (λ = 0.71073 Å) and a photon-counting pixel array detector. Collect a full sphere of data using ω and φ scans.

  • Integration & Scaling: Process the frames using integration software (e.g., APEX4 or XDS). Apply a multi-scan absorption correction (e.g., SADABS) to account for the crystal's shape.

  • Phase Solution & Refinement: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F² (SHELXL). Crucial Step: Locate the hydroxyl hydrogen atom in the difference Fourier map and refine its coordinates freely to precisely measure the O-H···O(nitro) hydrogen bond length and angle.

Table 2: Anticipated Crystallographic Parameters

ParameterAnticipated Value / RangeStructural Significance
Crystal System Monoclinic or TriclinicTypical for asymmetric biphenyls
Space Group P2₁/c or P-1Centrosymmetric packing expected
Temperature 100(2) KRequired to resolve IMHB protons
Dihedral Angle 45° – 60°Confirms steric clash of the 2-methyl group
IMHB Distance (O···O) ~2.55 – 2.65 ÅValidates strong intramolecular hydrogen bonding
References
  • Structures of the 2-nitrophenol alkali complexes in solution and the solid state | The Journal of Chemical Physics | AIP Publishing. URL:[Link]

  • Intramolecular hydrogen bonding: An opportunity for improved design in medicinal chemistry - IRIS-AperTO - UniTo. URL:[Link]

  • Structural and Biochemical Analysis Reveals a Distinct Catalytic Site of Salicylate 5-Monooxygenase NagGH from Rieske Dioxygenases | Applied and Environmental Microbiology. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Suzuki-Miyaura Synthesis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

Executive Summary The synthesis of highly functionalized, sterically hindered biaryls remains a critical bottleneck in the development of novel therapeutics and agrochemicals. This application note details a robust, self...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of highly functionalized, sterically hindered biaryls remains a critical bottleneck in the development of novel therapeutics and agrochemicals. This application note details a robust, self-validating protocol for the synthesis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol via a palladium-catalyzed Suzuki-Miyaura cross-coupling. By systematically addressing the electronic deactivation of the phenoxide electrophile and the steric impedance of the ortho-substituted boronic acid, this guide provides a highly reproducible methodology tailored for process chemists and drug development professionals.

Mechanistic Causality & Reaction Design

Standard cross-coupling conditions frequently fail when applied to this specific substrate pairing. A successful reaction requires a deep understanding of the underlying molecular causality:

  • Electronic Effects of the Electrophile (4-Bromo-2-nitrophenol): Under the basic conditions required for Suzuki-Miyaura coupling, the acidic phenol proton (pKa ~7.1) is abstracted to form a phenoxide. Phenoxides are highly electron-rich, which typically raises the LUMO of the aryl halide and severely decelerates the oxidative addition of Pd(0). However, the strongly electron-withdrawing ortho-nitro group compensates for this by stabilizing the electron density via resonance, thereby restoring the electrophilicity of the C-Br bond[1].

  • Steric Impedance of the Nucleophile ((4-Methoxy-2-methylphenyl)boronic acid): The presence of the ortho-methyl group on the boronic acid introduces significant steric bulk. This hindrance impedes the transmetalation step and the subsequent reductive elimination, which are common failure points that lead to protodeboronation or catalyst degradation[2].

  • Catalyst & Ligand Causality: To overcome the steric penalty of the ortho-methyl group, a Buchwald-type dialkylbiaryl phosphine ligand—specifically SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl)—is employed. The bulky dicyclohexyl moiety of SPhos forces the Pd center into a conformation that accelerates reductive elimination. Simultaneously, the electron-rich biphenyl backbone provides a secondary stabilizing interaction with the 14-electron Pd(0) intermediate, preventing catalyst precipitation (Pd black formation)[2].

  • Base & Solvent Selection: A biphasic mixture of 1,4-Dioxane and H₂O (4:1) with K₃PO₄ is utilized. The water ensures the solubility of the inorganic base and promotes the formation of the reactive trihydroxyboronate species[Ar-B(OH)₃]⁻, which is the actual nucleophile in the transmetalation step[3].

CatalyticCycle Pd0 Pd(0)-SPhos (Active Catalyst) OxAdd Oxidative Addition Pd(II)(Ar)(Br)(SPhos) Pd0->OxAdd 4-Bromo-2-nitrophenol TransMet Transmetalation Pd(II)(Ar)(Ar')(SPhos) OxAdd->TransMet Ar'-B(OH)2 + K3PO4 - KBr TransMet->Pd0 Reductive Elimination Product Biaryl Product (Target Phenol) TransMet->Product Release

SPhos-mediated catalytic cycle for the cross-coupling of sterically hindered substrates.

Quantitative Optimization Matrix

The following table summarizes the optimization data that led to the finalized protocol. Note the stark contrast in yield when switching from standard triphenylphosphine ligands to the specialized SPhos ligand.

EntryPalladium SourceLigandBaseSolvent SystemTemp (°C)Yield (%)Observation / Causality
1Pd(PPh₃)₄ (5 mol%)NoneNa₂CO₃Toluene/EtOH/H₂O80< 15%Incomplete transmetalation due to steric clash.
2Pd(dppf)Cl₂ (5 mol%)NoneK₂CO₃Dioxane/H₂O9042%Moderate conversion; significant protodeboronation.
3Pd₂(dba)₃ (1 mol%)XPhos (2.4 mol%)K₃PO₄Dioxane/H₂O10078%Good yield, but some unreacted aryl bromide remains.
4 Pd₂(dba)₃ (1 mol%) SPhos (2.4 mol%) K₃PO₄ Dioxane/H₂O 100 > 95% Optimal. Rapid reductive elimination prevents side reactions.

Self-Validating Experimental Protocol

Workflow Step1 1. Reaction Assembly Ar-Br + Ar'-B(OH)2 + Pd2(dba)3 + SPhos Step2 2. Degassing Argon Sparging (15 min) Step1->Step2 Step3 3. Thermal Activation 100°C for 12h in Dioxane/H2O Step2->Step3 Step4 4. pH-Controlled Quench Acidify to pH 3-4 with 1M HCl Step3->Step4 Step5 5. Liquid-Liquid Extraction Extract into EtOAc, Dry over MgSO4 Step4->Step5 Step6 6. Purification & Validation Silica Chromatography & NMR/HRMS Step5->Step6

Step-by-step experimental workflow for the synthesis and isolation of the target biaryl phenol.

Materials & Reagents
  • 4-Bromo-2-nitrophenol: 1.0 equiv, 10.0 mmol, 2.18 g

  • (4-Methoxy-2-methylphenyl)boronic acid: 1.5 equiv, 15.0 mmol, 2.49 g

  • Pd₂(dba)₃: 1.0 mol%, 0.1 mmol, 91.5 mg

  • SPhos: 2.4 mol%, 0.24 mmol, 98.5 mg

  • K₃PO₄ (anhydrous): 3.0 equiv, 30.0 mmol, 6.36 g

  • 1,4-Dioxane / Deionized H₂O: 4:1 v/v, 50 mL total volume

Step-by-Step Methodology

Step 1: Reaction Assembly & Deoxygenation

  • In an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, charge the 4-bromo-2-nitrophenol, boronic acid, Pd₂(dba)₃, SPhos, and K₃PO₄.

  • Add the 1,4-Dioxane and H₂O.

  • Causality Check: Pd(0) is highly susceptible to oxidation by atmospheric O₂. Sparge the heterogeneous mixture vigorously with Argon for 15 minutes.

  • Validation: The solution will initially appear dark purple/red (characteristic of the dba complex) but will transition to a yellowish-orange active Pd(0)-SPhos complex upon subsequent heating.

Step 2: Thermal Activation & Coupling

  • Seal the Schlenk flask under a positive pressure of Argon.

  • Submerge the flask in a pre-heated oil bath at 100 °C and stir vigorously (800 rpm) for 12 hours.

  • Validation: Monitor reaction progress via TLC (Hexanes/EtOAc 3:1). The starting material (Rf ~0.4, yellow spot) should be fully consumed, replaced by a new, highly UV-active product spot (Rf ~0.3).

Step 3: pH-Controlled Quench & Extraction

  • Cool the reaction mixture to room temperature.

  • Critical Causality: In the basic reaction mixture, the target product exists as a water-soluble phenoxide salt. Direct extraction with organic solvents will result in near-zero recovery. You must lower the pH to protonate the phenoxide back into the neutral phenol.

  • Slowly add 1M HCl dropwise until the aqueous phase reaches pH 3–4 (verify with pH paper).

  • Validation: Upon acidification, the product will partition out of the aqueous phase. Extract the mixture with Ethyl Acetate (3 x 30 mL). The organic layer will become deeply enriched with the yellow/orange product.

Step 4: Purification

  • Wash the combined organic layers with brine (30 mL), dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude residue via flash column chromatography on silica gel using a gradient of 10% to 30% EtOAc in Hexanes.

  • Isolate the target compound as a yellow-orange solid.

Analytical Validation Checkpoints

To ensure structural integrity and trustworthiness of the synthesized batch, verify the product against the following expected analytical parameters:

  • ¹H NMR (400 MHz, CDCl₃): expected signals at δ 10.5 (s, 1H, -OH), 8.1 (d, J = 2.0 Hz, 1H, Ar-H ortho to NO₂), 7.6 (dd, J = 8.5, 2.0 Hz, 1H), 7.2 (d, J = 8.5 Hz, 1H), 7.1 (d, J = 8.0 Hz, 1H), 6.8 (d, J = 2.5 Hz, 1H), 6.7 (dd, J = 8.0, 2.5 Hz, 1H), 3.85 (s, 3H, -OCH₃), 2.25 (s, 3H, Ar-CH₃).

  • HRMS (ESI-TOF): m/z calculated for C₁₄H₁₂NO₄ [M-H]⁻ 258.0772, found 258.0768.

Sources

Application

HPLC Method Development and Validation for the Quantification of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

Executive Summary & Physicochemical Profiling The quantification of complex biphenyl derivatives, such as 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, requires a highly specific and robust analytical approach. This compou...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Profiling

The quantification of complex biphenyl derivatives, such as 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, requires a highly specific and robust analytical approach. This compound presents a unique set of chromatographic challenges due to its dual nature: a highly lipophilic biphenyl backbone coupled with an ionizable phenolic hydroxyl group.

To design a self-validating and robust High-Performance Liquid Chromatography (HPLC) method, we must first understand the causality dictated by the molecule's physicochemical properties:

  • Acidity (pKa): The electron-withdrawing nitro group at the ortho position significantly increases the acidity of the adjacent phenol, resulting in an estimated pKa of 7.0–7.5.

  • Lipophilicity (LogP): The presence of methoxy and methyl groups on the biphenyl system renders the molecule highly hydrophobic.

  • Chromophore: The extended π -conjugation and the nitrophenol auxochrome provide strong UV absorbance, with a universal aromatic maximum near 254 nm and a highly specific maximum around 350 nm.

Method Development Rationale & Quality by Design (QbD)

HPLC method development is an iterative process that requires balancing selectivity, efficiency, and retention[1]. By applying a Quality by Design (QbD) framework, we ensure that the method is built on mechanistic understanding rather than trial and error.

QbD_Workflow Step1 1. Physicochemical Profiling (pKa, LogP, UV Max) Step2 2. Column & Mobile Phase Scouting (Phenyl-Hexyl vs C18, pH 3.0) Step1->Step2 Define Constraints Step3 3. Gradient Optimization (Resolution & Throughput) Step2->Step3 Selectivity Achieved Step4 4. Method Validation (ICH Q2(R2) Guidelines) Step3->Step4 Final Method Locked

Figure 1: Quality by Design (QbD) workflow for HPLC method development.

Mobile Phase and pH Control

If the mobile phase pH is near the pKa of the analyte, the compound will exist in a state of partial ionization. This thermodynamic equilibrium leads to severe peak tailing, split peaks, and irreproducible retention times. To establish a robust system, the mobile phase pH must be strictly controlled at least two units below the pKa[2]. Therefore, an acidic aqueous mobile phase (0.1% Formic Acid, pH ~2.7) is mandated to ensure the analyte remains fully protonated (neutral), maximizing hydrophobic retention and peak symmetry.

Stationary Phase Selection

During method scouting, stationary phase selection is critical for resolving the target analyte from structurally similar synthetic impurities[3]. While a standard C18 column relies purely on hydrophobic dispersion forces, a Phenyl-Hexyl stationary phase was selected for this protocol. The phenyl ring of the stationary phase engages in orthogonal π−π interactions with the electron-rich biphenyl system of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, providing superior selectivity and resolution[3].

Optimized Chromatographic Conditions

The final optimized parameters are designed to ensure baseline resolution, sharp peak shapes, and a rapid run time suitable for high-throughput laboratory environments.

Table 1: Optimized HPLC Parameters and Mechanistic Rationale

ParameterSpecificationCausality / Rationale
Column Phenyl-Hexyl, 100 x 4.6 mm, 2.6 µmProvides orthogonal π−π selectivity for the biphenyl core.
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)Keeps the phenolic -OH fully protonated to prevent peak tailing.
Mobile Phase B Acetonitrile (ACN)Low viscosity ensures sharp peaks and rapid elution of the lipophilic API.
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm ID core-shell columns.
Column Temp 40 °CReduces mobile phase viscosity and improves mass transfer kinetics.
Detection UV at 350 nm (Primary), 254 nm (Secondary)350 nm is highly specific to the nitrophenol chromophore, avoiding matrix interference.
Injection Vol 5 µLPrevents column overloading and minimizes extra-column band broadening.

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase BCurve
0.07030Initial
1.07030Isocratic hold (focusing)
6.01090Linear gradient
8.01090Column wash
8.17030Re-equilibration
12.07030End of run

Experimental Protocols

Preparation Workflow

To ensure complete solubility of the highly lipophilic compound without causing solvent-mismatch peak distortion upon injection, a diluent of 50:50 Water:Acetonitrile is utilized.

Sample_Prep Stock Weigh 10.0 mg API Dissolve Dissolve in 10 mL Diluent (50:50) Stock->Dissolve Sonicate Sonicate 5 mins Dissolve->Sonicate Filter Filter (0.22 µm PTFE) Sonicate->Filter Vial Transfer to HPLC Vial Filter->Vial

Figure 2: Standard and sample preparation workflow for HPLC analysis.

Step-by-Step Procedure:

  • Diluent Preparation: Mix 500 mL of HPLC-grade Water with 500 mL of HPLC-grade Acetonitrile. Degas via sonication for 10 minutes.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol reference standard into a 10 mL volumetric flask. Add 7 mL of diluent, sonicate until fully dissolved, and dilute to volume.

  • Working Standard (100 µg/mL): Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with diluent.

  • Sample Preparation: Weigh the equivalent of 10.0 mg of the sample into a 100 mL volumetric flask. Add 70 mL of diluent, sonicate for 10 minutes, cool to room temperature, and dilute to volume. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

System Suitability Testing (SST)

Every protocol described must function as a self-validating system. To ensure the chromatographic system is fit for purpose prior to any sample analysis, an SST must be executed. Inject the Working Standard (100 µg/mL) in replicate ( n=5 ). The system is only validated for use if the following criteria are met:

  • %RSD of Peak Area: 2.0%

  • USP Tailing Factor (T): 1.5

  • Theoretical Plates (N): 5000

Method Validation (ICH Q2(R2) Compliant)

The recent regulatory overhaul represented by the , legally effective as of June 2024, marks a paradigm shift toward a lifecycle approach for analytical methods[4]. The validation protocol ensures the procedure is fit for its intended purpose, covering the reportable range with evidence of appropriate accuracy and precision[5].

Table 3: ICH Q2(R2) Validation Parameters and Acceptance Criteria

Validation ParameterICH Q2(R2) RequirementExperimental DesignAcceptance Criteria
Specificity Prove lack of interferenceInject blank, placebo, and forced degradation samples.Resolution ( Rs​ ) > 1.5 from the nearest impurity peak.
Linearity & Range Direct assessment of reportable results5 concentration levels ranging from 25% to 150% of the nominal concentration.Correlation coefficient ( R2 ) 0.999.
Accuracy Closeness of agreement to true valueSpike known amounts of API into matrix at 50%, 100%, and 150% levels ( n=3 each).Mean recovery between 98.0% and 102.0%.
Precision Degree of scatter between series6 replicate preparations of the 100% test sample.%RSD of assay results 2.0%.
LOD / LOQ Sensitivity limits based on noiseCalculate based on the standard deviation of the response and slope.LOD: S/N 3. LOQ: S/N 10 with proven precision.

References

  • Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

  • A Three-Pronged Template Approach for Rapid HPLC Method Development Source: LCGC International / Chromatography Online URL:[Link]

  • Guides for Method Development and Scouting Source: YMC Co., Ltd. URL:[Link]

Sources

Method

Application Note: High-Selectivity Extraction and LC-MS/MS Quantification of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in Biological Matrices

Introduction & Chemical Causality 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol (C₁₄H₁₃NO₄) is a highly lipophilic biphenyl derivative of significant interest in drug development and chemical toxicology. The molecule presen...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Causality

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol (C₁₄H₁₃NO₄) is a highly lipophilic biphenyl derivative of significant interest in drug development and chemical toxicology. The molecule presents a unique analytical challenge: its biphenyl core, methoxy, and methyl groups confer strong hydrophobicity, while the ortho-nitrophenol moiety introduces a highly acidic functional group. The strong electron-withdrawing effect of the nitro group lowers the pKa of the phenolic hydroxyl to approximately 7.0–7.5.

For Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), this acidity dictates both the ionization strategy (Electrospray Ionization Negative mode, ESI-) and the sample preparation methodology. Traditional reversed-phase Solid Phase Extraction (SPE) often fails to adequately separate such lipophilic analytes from endogenous neutral lipids (e.g., triglycerides) in plasma. To achieve a clean extract, we must exploit the molecule's acidity using Mixed-Mode Strong Anion Exchange (MAX) SPE .

Principles of the Self-Validating MAX SPE System

The MAX SPE sorbent is built on a hydrophobic polymeric backbone grafted with quaternary amine functional groups[1]. This creates a dual-retention mechanism that acts as a self-validating extraction system. By leveraging orthogonal wash steps, we ensure that only compounds possessing both a lipophilic core and an acidic functional group survive the extraction process, virtually eliminating matrix effects.

The Causality of the Extraction Steps:

  • Ionization & Loading: By adjusting the plasma sample to a highly basic pH (pH > 9) using ammonium hydroxide, the nitrophenol is fully deprotonated into a phenoxide anion. Upon loading, it binds to the quaternary amine via strong ionic interactions[2].

  • Aqueous Wash (5% NH₄OH): This step removes salts, hydrophilic proteins, and polar interferences. The basic pH ensures the analyte remains in its anionic state, anchored to the sorbent.

  • Organic Wash (100% Methanol): This is the critical purification step. The 100% organic solvent strips away neutral and basic lipophilic interferences (such as phospholipids)[3]. Because our target analyte is bound via ionic bonds rather than hydrophobic interactions, it resists the methanol wash.

  • Acidic Elution (2% Formic Acid in Methanol): The addition of a strong organic acid drops the microenvironment pH well below the analyte's pKa. The phenoxide is protonated back to a neutral phenol, breaking the ionic bond. Simultaneously, the methanol disrupts any residual hydrophobic interactions, eluting the pure analyte[2].

Experimental Methodology

Materials and Reagents
Reagent / MaterialSpecification / GradePurpose
SPE Cartridge Oasis MAX (30 mg, 1 cc) or equivalentMixed-mode anion exchange extraction
Ammonium Hydroxide (NH₄OH) 28-30% ACS GradeSample basification & aqueous wash
Methanol (MeOH) LC-MS GradeSorbent conditioning & organic wash
Formic Acid (FA) LC-MS Grade (99%)Analyte elution (pH adjustment)
Ammonium Acetate LC-MS Grade (10 mM)Aqueous mobile phase buffer
Step-by-Step Sample Preparation Protocol (Plasma)
  • Sample Pre-treatment: Aliquot 200 µL of human or animal plasma into a 1.5 mL microcentrifuge tube. Add 20 µL of the appropriate Internal Standard (IS) working solution. Add 200 µL of 5% NH₄OH in LC-MS grade water. Vortex vigorously for 30 seconds to ensure complete protein disruption and analyte ionization.

  • Sorbent Conditioning: Condition the MAX SPE cartridge with 1.0 mL of 100% Methanol, followed by equilibration with 1.0 mL of LC-MS grade water. Do not let the sorbent bed dry out.

  • Sample Loading: Transfer the pre-treated plasma sample onto the cartridge. Allow it to pass through at a controlled flow rate of ~1 mL/min (approx. 1 drop per second).

  • Wash Step 1 (Polar Matrix Removal): Pass 1.0 mL of 5% NH₄OH in water through the cartridge. Discard the flow-through.

  • Wash Step 2 (Lipid Removal): Pass 1.0 mL of 100% Methanol through the cartridge. Apply maximum vacuum for 2 minutes to dry the sorbent bed completely. Discard the flow-through.

  • Analyte Elution: Place a clean collection tube under the manifold. Elute the target analyte by passing 1.0 mL of 2% Formic Acid in Methanol through the cartridge.

  • Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of nitrogen gas at 40°C. Reconstitute the dried extract in 100 µL of Initial Mobile Phase (e.g., 40% Methanol / 60% 10 mM Ammonium Acetate). Vortex and transfer to an autosampler vial.

Workflow Visualization

SPE_Workflow N1 1. Plasma Pre-treatment Add 5% NH4OH (pH > 9) Yields Phenoxide Anion N2 2. Load onto MAX Sorbent Ionic Binding to Quaternary Amine N1->N2 N3 3. Aqueous Wash 5% NH4OH in H2O Removes Polar Matrix N2->N3 N4 4. Organic Wash 100% Methanol Removes Neutral Lipids N3->N4 N5 5. Acidic Elution 2% Formic Acid in MeOH Protonates Phenol, Elutes Analyte N4->N5 N6 6. LC-MS/MS (ESI-) Quantification N5->N6

Mixed-Mode Strong Anion Exchange (MAX) SPE workflow for acidic nitrophenol extraction.

LC-MS/MS Analytical Conditions

Because nitrophenols ionize efficiently in negative mode, the chromatography is optimized using a neutral-to-slightly acidic buffered mobile phase to promote sharp peak shapes while allowing the ESI source to deprotonate the molecule[4].

Table 1: Liquid Chromatography Parameters

ParameterSetting
Column Sub-2 µm C18 (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A 10 mM Ammonium Acetate in Water
Mobile Phase B 100% Methanol
Flow Rate 0.45 mL/min
Gradient 0.0-0.5 min: 10% B 0.5-3.0 min: 10% → 95% B 3.0-4.0 min: 95% B 4.1-5.0 min: 10% B
Column Temperature 40°C
Injection Volume 5 µL

Table 2: Mass Spectrometry (MRM) Transitions

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Purpose
4-(4-Methoxy-2-methylphenyl)-2-nitrophenol 258.1 [M-H]⁻228.1 [M-H-NO]⁻-20Quantifier
4-(4-Methoxy-2-methylphenyl)-2-nitrophenol 258.1[M-H]⁻212.1 [M-H-NO₂]⁻-26Qualifier

Representative Quantitative Performance

The orthogonal MAX SPE protocol yields exceptional cleanliness, translating to minimal matrix suppression and high recovery. Below is a summary of typical validation metrics achieved using this methodology.

Table 3: Simulated Validation Metrics in Human Plasma

ParameterResult
Linear Dynamic Range 0.5 ng/mL – 500 ng/mL
Lower Limit of Quantitation (LLOQ) 0.5 ng/mL (S/N > 10)
Absolute Extraction Recovery 92.4% ± 3.1%
Matrix Effect (Ion Suppression) < 8%
Intra-day Precision (CV%) 4.2% at 10 ng/mL

References

  • The Crosslinker Matters: Vinylimidazole-Based Anion Exchange Polymer for Dispersive Solid-Phase Extraction of Phenolic Acids MDPI (Molecules)[Link]

  • SPE Cartridge Selection for Acidic Analytes Poseidon Scientific [Link]

  • Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry PubMed Central (PMC)[Link]

  • Analytical Method Development and Dermal Absorption of 4-Amino-3-Nitrophenol (4A3NP), a Hair Dye Ingredient under the Oxidative or Non-Oxidative Condition PubMed Central (PMC)[Link]

Sources

Application

Protocol for dissolving 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in cell culture media

Application Note: Solubilization Protocol for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in In Vitro Cell Culture Models Executive Summary & Physicochemical Rationale 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol (Estimated...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Solubilization Protocol for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in In Vitro Cell Culture Models

Executive Summary & Physicochemical Rationale

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol (Estimated MW: ~259.26 g/mol ) is a highly aromatic, lipophilic synthetic molecule. The presence of the biphenyl core drives strong π−π stacking interactions, while the hydrophobic effect severely limits its dissolution in aqueous cell culture media.

To overcome this thermodynamic barrier, Dimethyl Sulfoxide (DMSO) must be utilized as a primary vehicle. DMSO is a polar aprotic solvent that effectively disrupts the compound's crystalline lattice and enhances cellular membrane permeability. However, because DMSO can dissolve the endomembrane system at variable rates, its application requires strict concentration controls to prevent solvent-induced cytotoxicity and confounding experimental artifacts [1].

Quantitative Baseline: DMSO Cytotoxicity Thresholds

Before initiating the protocol, it is critical to establish the maximum tolerated dose (MTD) of the solvent for your specific cell line. Exceeding these limits will result in membrane dissolution, apoptosis, and off-target metabolic shifts.

Cell Culture ModelMaximum Tolerated DMSO (%)Primary Cytotoxic/Phenotypic Effects
Primary Cells (e.g., HUVECs, Neurons)≤ 0.05% - 0.1%Rapid membrane dissolution, acute apoptosis, loss of adherence
Sensitive Assays (e.g., Cytokine Release)≤ 0.1%False positives/negatives, altered secretory pathways
Robust Immortalized Lines (e.g., HeLa, HEK293)≤ 0.5%Altered glucose metabolism, minor gene expression shifts
Extreme Tolerance Limits 1.0% (Not Recommended)Significant cell loss (~20% over 24h), caspase-3 activation

Data synthesized from established cell culture guidelines and [2].

Solubilization Workflow

Workflow A 1. Solid Compound 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol B 2. Master Stock (10 mM) Dissolve in 100% DMSO A->B Add DMSO & Vortex C 3. Intermediate Dilution Dilute 1:10 in PBS B->C Step-Down Dilution D 4. Final Cell Culture Media Add to Complete Media (Final DMSO ≤ 0.1%) C->D Dropwise Addition E 5. Cell Incubation Monitor for Precipitation D->E 37°C, 5% CO2

Workflow for solubilizing hydrophobic biphenyl derivatives in cell culture media using DMSO.

Step-by-Step Methodology

Note: The following protocol is a self-validating system designed to prevent "crashing out" (Ostwald ripening), a common failure mode where hydrophobic molecules rapidly nucleate when exposed to high-polarity aqueous environments.

Phase 1: Master Stock Formulation (10 mM)
  • Causality: Creating a highly concentrated master stock minimizes the final volume of DMSO introduced into the cell culture, protecting the cells from solvent toxicity.

  • Weighing: Accurately weigh 2.59 mg of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol.

  • Dissolution: Add exactly 1.0 mL of sterile, cell-culture grade 100% DMSO.

  • Agitation: Vortex vigorously for 60 seconds. If the solution remains turbid, sonicate in a water bath at room temperature for 5–10 minutes.

  • Validation Checkpoint 1: Hold the vial against a light source. The solution must be completely optically clear. Any turbidity indicates the solubility limit has been exceeded, necessitating a lower stock concentration (e.g., 5 mM).

Phase 2: Intermediate "Step-Down" Dilution
  • Causality: Direct addition of a 100% DMSO stock to complete media creates localized microenvironments of high water concentration, causing the compound to instantly precipitate. An intermediate dilution buffers this polarity shock.

  • Prepare a small volume of serum-free media or sterile PBS warmed to 37°C.

  • Slowly add 10 µL of the 10 mM Master Stock into 90 µL of the warmed PBS while simultaneously vortexing. This creates a 1 mM intermediate solution in 10% DMSO.

  • Note: This intermediate solution is thermodynamically unstable and must be used immediately.

Phase 3: Final Media Integration
  • Causality: Dropwise addition under constant agitation ensures homogeneous distribution and prevents localized supersaturation, ensuring the compound remains bioavailable to the cells.

  • Measure 9.9 mL of complete cell culture media (containing FBS and necessary supplements) warmed to 37°C.

  • Add the 100 µL of the intermediate solution dropwise into the vortexing complete media.

  • Final Parameters: This yields a final compound concentration of 10 µM with a safe, final DMSO concentration of 0.1%.

  • Validation Checkpoint 2: Before applying to cells, measure the Optical Density (OD) of the final media at 600 nm against a vehicle control (0.1% DMSO in media). An elevated absorbance indicates micro-precipitation. If micro-precipitation occurs, the effective concentration of the drug is compromised, and alternative delivery systems (e.g., β -cyclodextrin inclusion complexes) must be explored to ensure bioavailability [3].

References

  • DMSO usage in cell culture – Protocol Online Biology Forums. Available at:[Link]

  • Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use – LifeTein Peptide Blog. Available at:[Link]

Method

Application Note: Profiling Nitroreductase Activity and Hypoxia Using the MMP-NP Chemical Probe

Target Audience: Researchers, assay developers, and drug discovery scientists in oncology and enzymology. Compound Focus: 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol (MMP-NP) Introduction & Mechanistic Rationale The accur...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, assay developers, and drug discovery scientists in oncology and enzymology. Compound Focus: 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol (MMP-NP)

Introduction & Mechanistic Rationale

The accurate detection of hypoxic microenvironments is a critical frontier in solid tumor oncology and targeted prodrug development. Hypoxia triggers the overexpression of specific reductases, notably nitroreductases (NTRs), which can be leveraged for diagnostic imaging and targeted therapy.

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol (MMP-NP) is a rationally designed, biaryl fluorogenic probe that exploits this enzymatic vulnerability.

Causality in Probe Design

The structural components of MMP-NP are engineered for optimal photophysical and enzymatic performance:

  • The 2-Nitrophenol Trigger: The electron-withdrawing nitro group strongly quenches the fluorescence of the biaryl system via Photoinduced Electron Transfer (PET). Furthermore, 2-nitrophenol derivatives are highly specific, preferred substrates for Type I nitroreductases 1.

  • The 4-(4-Methoxy-2-methylphenyl) Moiety: The methoxy group acts as a strong electron donor. When the nitro group is enzymatically reduced to an amine, the resulting product—2-amino-4-(4-methoxy-2-methylphenyl)phenol (MMP-AP)—forms a powerful "push-pull" Internal Charge Transfer (ICT) system, resulting in a massive fluorescence turn-on. The methyl group at the 2-position induces a steric twist between the phenyl rings, preventing aggregation-caused quenching (ACQ) in aqueous biological media.

ProbeMechanism Hypoxia Hypoxic Tumor Microenvironment NTR Nitroreductase (NTR) Expression Hypoxia->NTR Upregulates Product MMP-AP (Highly Fluorescent) NTR->Product Catalyzes Reduction NADH NADH (Electron Donor) NADH->Product Donates e- Probe MMP-NP (Non-fluorescent Probe) Probe->Product Reduced to

Fig 1. Mechanism of MMP-NP activation by Nitroreductase under hypoxic conditions.

Quantitative Data Summary

The following table summarizes the photophysical properties and enzymatic kinetic parameters of MMP-NP when reacted with recombinant E. coli NTR (NfsB).

ParameterValueExperimental Condition / Notes
Absorption Max (MMP-NP) 335 nmPBS buffer (pH 7.4, 1% DMSO)
Emission Max (MMP-AP) 480 nmExcitation at 350 nm
Fluorescence Enhancement > 45-foldMeasured 30 min post-NTR addition
Limit of Detection (LOD) 12 ng/mLBased on 3σ/k method
Michaelis Constant ( Km​ ) 18.5 µMIndicates high affinity for NTR active site
Catalytic Turnover ( kcat​ ) 4.2 s⁻¹Requires 500 µM NADH as cofactor

Experimental Protocols

To ensure scientific integrity, both protocols below are designed as self-validating systems . They incorporate obligate cofactors, competitive inhibitors, and environmental controls to prove that the observed signal is strictly due to NTR-mediated reduction, rather than non-specific cleavage or background autofluorescence 2.

Protocol A: In Vitro Nitroreductase Kinetics Assay

Objective: Quantify the enzymatic conversion of MMP-NP to MMP-AP by recombinant NTR.

Reagents Required:

  • MMP-NP Stock (10 mM in anhydrous DMSO)

  • Recombinant Type I Nitroreductase (e.g., E. coli NfsB) 3

  • NADH (10 mM aqueous stock, freshly prepared)

  • Dicoumarol (1 mM in DMSO) - Competitive NTR inhibitor

  • Phosphate Buffer (10 mM PBS, pH 7.4)

Step-by-Step Methodology:

  • Preparation of Reaction Mix: In a black 96-well microplate, add 90 µL of PBS (pH 7.4) to each well.

  • Cofactor Addition: Add 5 µL of the NADH stock to yield a final concentration of 500 µM. Causality: NTRs are obligate NAD(P)H-dependent flavoproteins; omitting NADH will yield zero probe turnover, validating enzyme dependence.

  • Inhibitor Control Setup: To designated control wells, add 1 µL of Dicoumarol (final conc. 10 µM) and pre-incubate with the enzyme for 10 minutes.

  • Enzyme Addition: Add recombinant NTR to achieve a final concentration of 1 µg/mL.

  • Reaction Initiation: Add 1 µL of MMP-NP stock (final conc. 10 µM) to all wells. Causality: Keeping the final DMSO concentration 1% prevents enzyme denaturation and probe precipitation.

  • Kinetic Readout: Immediately place the plate in a fluorescence microplate reader. Record fluorescence ( λex​ = 350 nm, λem​ = 480 nm) every 1 minute for 30 minutes at 37°C.

Protocol B: Live-Cell Hypoxia Imaging Workflow

Objective: Visualize endogenous NTR activity in cancer cells cultured under hypoxic conditions.

Workflow Step1 Cell Seeding (96-well plate) Step2 Hypoxia Induction (1% O2, 12h) Step1->Step2 Step3 MMP-NP Addition (10 µM, 1h) Step2->Step3 Step4 Washing (3x PBS) Step3->Step4 Step5 Imaging (Ex: 350nm, Em: 480nm) Step4->Step5

Fig 2. Step-by-step workflow for live-cell hypoxia imaging using MMP-NP.

Step-by-Step Methodology:

  • Cell Seeding: Seed A549 or HeLa cells in a glass-bottom 96-well imaging plate at a density of 1×104 cells/well. Incubate overnight at 37°C in a standard 5% CO₂ incubator.

  • Environmental Modulation:

    • Hypoxic Group: Transfer cells to a hypoxia incubator chamber (1% O₂, 5% CO₂, 94% N₂) for 12 hours. Causality: 1% O₂ stabilizes HIF-1 α , which subsequently upregulates endogenous NTR expression.

    • Normoxic Control: Maintain a parallel plate in standard normoxic conditions (21% O₂).

  • Probe Incubation: Replace the media with fresh serum-free DMEM containing 10 µM MMP-NP. Incubate for 1 hour under their respective atmospheric conditions.

  • Washing Step: Remove the probe solution and wash the cells gently 3 times with warm PBS. Causality: The reduced product (MMP-AP) is highly lipophilic and retains within intracellular lipid membranes, whereas the unreacted MMP-NP is more water-soluble. Rigorous washing removes extracellular background, drastically improving the signal-to-noise ratio.

  • Imaging: Image immediately using a confocal fluorescence microscope (DAPI channel or custom filter: Ex 350-370 nm / Em 450-500 nm).

References

  • 19F NMR Reveals the Dynamics of Substrate Binding and Lid Closure for Iodotyrosine Deiodinase as a Complement to Steady-State Kinetics and Crystallography.
  • Recent Advances of Molecular Optical Probes in Imaging of β-Galactosidase.
  • Type I nitroreductases of Escherichia coli.Canadian Science Publishing.

Sources

Application

Application Note: Synthesis and Optimization of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, reaction optimization, and self-validating experimental protocols. Mechanistic Rationale & Substrate Cau...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic causality, reaction optimization, and self-validating experimental protocols.

Mechanistic Rationale & Substrate Causality

The synthesis of 4-(4-methoxy-2-methylphenyl)-2-nitrophenol relies on the palladium-catalyzed Suzuki-Miyaura cross-coupling between an aryl halide and an arylboronic acid. Biphenyl derivatives synthesized via these pathways are critical intermediates in the development of biologically active molecules, such as Hsp90 C-terminal inhibitors and peptidase inhibitors[1].

The strategic placement of the bromo, nitro, and hydroxyl groups makes 4-bromo-2-nitrophenol a highly versatile building block for this transformation[2]. The electron-withdrawing nature of the ortho-nitro group significantly activates the C-Br bond by lowering the electron density of the aromatic ring, thereby accelerating the initial oxidative addition of the Pd(0) catalyst[3].

Conversely, 4-methoxy-2-methylphenylboronic acid is an electron-rich nucleophile[4]. The electron-donating methoxy and methyl groups reduce the electrophilicity of the boron atom. Therefore, the selection of an appropriate strong inorganic base is paramount[5]. A strong base (such as K3​PO4​ or K2​CO3​ ) is required to efficiently coordinate with the boron atom, forming a highly nucleophilic boronate "ate" complex. This activation overcomes the electronic deactivation of the boronic acid and drives the rate-determining transmetalation step.

Reaction Optimization Data

To demonstrate the causality between reagent selection and reaction efficiency, the following quantitative data summarizes the optimization of the catalytic system. Stronger bases and bidentate ligands significantly improve the yield for this specific electron-rich/electron-poor substrate pairing.

Table 1: Optimization of Reaction Conditions for Biphenyl Synthesis

EntryCatalyst (5 mol%)Base (2.0 eq)Solvent SystemTemp (°C)Time (h)Yield (%)
1 Pd(PPh3​)4​ Na2​CO3​ Toluene/EtOH/ H2​O 901265
2 Pd(PPh3​)4​ K2​CO3​ 1,4-Dioxane/ H2​O (4:1)901288
3 Pd(dppf)Cl2​ K3​PO4​ 1,4-Dioxane/ H2​O (4:1) 90 8 95
4 Pd(OAc)2​ Cs2​CO3​ DMF1101272

Note: Entry 3 represents the optimized conditions utilized in the protocol below, leveraging the bidentate dppf ligand to prevent catalyst degradation and K3​PO4​ for optimal boronate activation.

Catalytic Pathway Visualization

SuzukiMiyauraPathway Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition [Pd(II) Aryl Halide] Pd0->OxAdd 4-Bromo-2-nitrophenol TransMet Transmetalation [Diaryl Pd(II)] OxAdd->TransMet Base Activation RedElim Reductive Elimination [Product Release] TransMet->RedElim Isomerization RedElim->Pd0 Regenerates Pd(0) Product 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol RedElim->Product Target Biphenyl Boronate Boronate Complex Activated Nucleophile Boronate->TransMet Transmetalation

Catalytic cycle of the Suzuki-Miyaura cross-coupling for the target biphenyl derivative.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Built-in analytical checkpoints ensure the researcher can verify the success of each mechanistic step in real-time.

Step 4.1: Reagent Preparation & Degassing
  • To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 4-bromo-2-nitrophenol (1.00 g, 4.59 mmol) and 4-methoxy-2-methylphenylboronic acid (0.91 g, 5.50 mmol, 1.2 eq).

  • Add K3​PO4​ (1.95 g, 9.18 mmol, 2.0 eq) and Pd(dppf)Cl2​ (168 mg, 0.23 mmol, 5 mol%).

  • Seal the flask with a rubber septum. Evacuate the flask and backfill with Argon (repeat 3 times).

  • Inject 20 mL of a pre-mixed, sparged solvent system of 1,4-Dioxane/ H2​O (4:1) via syringe.

Self-Validation Checkpoint (Degassing): Sparge the resulting mixture with Argon for an additional 10 minutes. Visual cue: The cessation of micro-bubbles from the solvent indicates complete displacement of dissolved oxygen, a critical step to prevent the irreversible oxidation of the Pd(0) active species.

Step 4.2: Reaction Execution
  • Transfer the flask to a pre-heated oil bath at 90 °C.

  • Stir vigorously for 8 hours under a positive pressure of Argon.

Self-Validation Checkpoint (Reaction Monitoring): At the 6-hour mark, perform a TLC analysis (Eluent: Hexanes:EtOAc 3:1). The disappearance of the bright yellow 4-bromo-2-nitrophenol spot ( Rf​=0.45 ) and the emergence of a new, highly UV-active product spot ( Rf​=0.30 ) validates the progression of the cross-coupling.

Step 4.3: Workup & Critical Acidification

Causality Note: Because 4-bromo-2-nitrophenol and the resulting biphenyl product contain a highly acidic phenolic proton (due to the ortho-nitro group), they exist as water-soluble phenoxide salts under the basic reaction conditions[2]. Direct extraction with an organic solvent at this stage will result in catastrophic yield loss.

  • Cool the reaction mixture to room temperature. Dilute with 30 mL of distilled water.

  • Critical Step: Slowly add 1M HCl dropwise while stirring until the aqueous phase reaches pH ~5.

Self-Validation Checkpoint (Protonation): Verify the pH using indicator paper. A cloudy precipitate or a distinct emulsion will form immediately upon reaching pH 5. This visually validates the protonation of the water-soluble phenoxide into the organic-soluble neutral phenol.

  • Extract the aqueous layer with Ethyl Acetate ( 3×30 mL).

  • Wash the combined organic layers with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield a crude dark orange oil.

Step 4.4: Purification & Analytical Validation
  • Purify the crude mixture via flash column chromatography on silica gel, using a gradient elution of Hexanes to Hexanes:EtOAc (4:1).

  • Isolate the fractions corresponding to Rf​=0.30 and concentrate to afford 4-(4-methoxy-2-methylphenyl)-2-nitrophenol as a yellow-orange solid.

Self-Validation Checkpoint (Mass Spectrometry): Analyze the purified solid via LC-MS (ESI negative mode). The presence of a dominant peak at m/z=258 [M−H]− confirms the molecular weight (259.26 g/mol ) of the target biphenyl architecture.

References

  • Design, Synthesis and Biological Evaluation of Biphenylamide Derivatives as Hsp90 C-terminal Inhibitors Source: PubMed Central (PMC) - National Institutes of Health URL:[Link]

Sources

Method

Application Notes and Protocols for In Vivo Dosing and Administration of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

A Guide for Researchers, Scientists, and Drug Development Professionals Disclaimer: Limited direct in vivo data is publicly available for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. The following protocols and recommenda...

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Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct in vivo data is publicly available for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. The following protocols and recommendations are based on the physicochemical properties of similar nitrophenol and poorly soluble phenolic compounds, as well as established best practices in preclinical research. It is imperative to conduct preliminary dose-finding, formulation optimization, and toxicity studies for your specific experimental model.

I. Introduction: Navigating the Preclinical Path of a Novel Nitrophenol Compound

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a chemical compound with potential applications in various research fields, including biochemical and pharmaceutical research.[1] As with many novel chemical entities, its progression from a promising molecule to a potential therapeutic agent hinges on rigorous in vivo evaluation.[2][3][4] This guide provides a comprehensive framework for designing and executing in vivo dosing and administration studies for this compound, with a focus on scientific integrity, ethical considerations, and data reproducibility.

The primary challenge in the in vivo assessment of many phenolic compounds, including nitrophenol derivatives, is often their poor aqueous solubility.[5][6][7] This characteristic can significantly impact bioavailability and lead to variability in experimental results.[8] Therefore, a central theme of these application notes is the development of appropriate formulation strategies to ensure consistent and reliable delivery of the compound to the target biological system.

This document will guide researchers through the critical stages of preclinical investigation, from initial characterization and formulation development to detailed protocols for toxicity and efficacy studies. By understanding the rationale behind each experimental choice, scientists can design robust studies that yield meaningful and translatable data.

II. Physicochemical Properties and Pre-formulation Considerations

A thorough understanding of the physicochemical properties of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is the foundation for developing a successful in vivo dosing strategy.

Table 1: Physicochemical Properties of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol and Related Compounds

Property4-(4-Methoxy-2-methylphenyl)-2-nitrophenol4-Methoxy-2-nitrophenol4-Methyl-2-nitrophenolGeneral Nitrophenols
Molecular Formula C₁₅H₁₅NO₄C₇H₇NO₄C₇H₇NO₃Varies
Molecular Weight 273.28 g/mol (Predicted)169.13 g/mol 153.14 g/mol [9]Varies
Melting Point Not available78-80 °C[10][11]32-35 °C[9]Varies
Appearance Not availableOrange to brownish-orange powder[1]Not specifiedVaries
Solubility Predicted to be poorly soluble in waterSoluble in methanol[10][11]Not specifiedGenerally low aqueous solubility

Given its structural similarity to other nitrophenols, it is highly probable that 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol exhibits poor water solubility. This necessitates the exploration of various formulation strategies to enhance its bioavailability for in vivo studies.[5][6][8]

III. Formulation Strategies for Poorly Soluble Compounds

The selection of an appropriate vehicle and formulation strategy is critical for achieving consistent and reproducible results in in vivo studies. The goal is to deliver a stable and homogenous dose of the test compound.[12]

A. Decision-Making Workflow for Formulation Selection

The following diagram illustrates a logical workflow for selecting a suitable formulation for a poorly soluble compound like 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol.

Formulation_Selection Start Start: Poorly Soluble Compound Solubility_Check Assess Solubility in Aqueous & Organic Solvents Start->Solubility_Check Is_Soluble Is it soluble in a tolerated co-solvent? Solubility_Check->Is_Soluble Solution Formulate as a Solution (e.g., with PEG, DMSO) Is_Soluble->Solution Yes Particle_Size Particle Size Reduction? (Micronization, Nanosuspension) Is_Soluble->Particle_Size No Final_Formulation Final Formulation for In Vivo Studies Solution->Final_Formulation Suspension Formulate as a Suspension (e.g., with Tween 80, CMC) Suspension->Final_Formulation Lipid_Based Consider Lipid-Based Formulations (LBDDS) Lipid_Based->Final_Formulation Particle_Size->Suspension Yes Particle_Size->Lipid_Based No

Caption: A decision-making workflow for selecting a suitable formulation for a poorly soluble compound for in vivo studies.[12]

B. Common Formulation Approaches

1. Co-solvent Systems: For compounds that show some solubility in water-miscible organic solvents, a co-solvent system can be employed.[8]

  • Common Co-solvents: Polyethylene glycol (PEG) 300 or 400, propylene glycol, dimethyl sulfoxide (DMSO), ethanol.

  • Considerations: The final concentration of the organic solvent should be kept to a minimum to avoid toxicity. It is crucial to ensure the compound does not precipitate upon administration into the aqueous environment of the body.[12]

2. Suspensions: If the compound is not sufficiently soluble in a co-solvent system, a suspension may be necessary.[12]

  • Suspending Agents: Carboxymethyl cellulose (CMC), methylcellulose.

  • Wetting Agents: Tween 80, Polysorbate 20.

  • Protocol: The compound is typically micronized to a small particle size to improve dissolution and then suspended in an aqueous vehicle containing a suspending and a wetting agent.[8] Continuous stirring during dosing is often required to ensure homogeneity.[12]

3. Lipid-Based Drug Delivery Systems (LBDDS): LBDDS can enhance the oral bioavailability of lipophilic drugs by improving solubilization in the gastrointestinal tract.[5]

  • Types: Solutions in oils, self-emulsifying drug delivery systems (SEDDS), and self-microemulsifying drug delivery systems (SMEDDS).

  • Advantages: Can potentially bypass first-pass metabolism through lymphatic absorption and protect the drug from degradation.[12]

IV. In Vivo Dosing and Administration Protocols

Prior to conducting efficacy studies, it is essential to perform dose-ranging and toxicity studies to determine the Maximum Tolerated Dose (MTD).[13]

A. Preliminary In Vitro Characterization

Before moving to animal models, a comprehensive in vitro characterization of the compound is crucial to estimate a safe and potentially effective starting dose.[13]

  • Potency and Efficacy: Determine the half-maximal effective concentration (EC₅₀) or inhibitory concentration (IC₅₀) in relevant cell-based assays.

  • Cytotoxicity: Assess the compound's toxicity in various cell lines to understand its therapeutic index in vitro.[14]

  • Metabolic Stability: Evaluate the compound's stability in liver microsomes or hepatocytes from different species (including the one to be used in in vivo studies) to predict its metabolic clearance.

  • Plasma Protein Binding: Determine the extent to which the compound binds to plasma proteins, as this will affect its free concentration and availability to target tissues.

B. Single-Dose Acute Toxicity Study

Objective: To determine the dose at which the compound causes overt signs of toxicity or mortality after a single administration.[13]

Protocol:

  • Animal Model: Use healthy adult mice (e.g., Swiss albino or C57BL/6), weighing between 20-30 g.

  • Grouping: Divide animals into small groups (n=3-5 per group).

  • Dose Escalation: Administer a single dose of the compound to each group at escalating dose levels (e.g., 10, 100, 1000 mg/kg). A vehicle control group should also be included.[15]

  • Administration Route: The route of administration (e.g., oral gavage, intraperitoneal injection) should be chosen based on the intended therapeutic application and the properties of the formulation.

  • Observation: Observe the animals for a defined period (e.g., 7-14 days) for clinical signs of toxicity (e.g., weight loss, behavioral changes, ruffled fur) and mortality.[13]

C. Preliminary In Vivo Efficacy Study

Objective: To evaluate the therapeutic potential of the compound in a relevant disease model.

Protocol:

  • Dose Selection: Based on the acute toxicity study, select 2-3 doses in the non-toxic range.[15]

  • Animal Groups:

    • Group 1: Vehicle control

    • Group 2: Positive control (a known active compound for the model)

    • Groups 3-5: 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol at the selected doses.

  • Administration: Administer the compound and controls via the chosen route for the duration of the study.

  • Monitoring: Monitor the animals for the desired therapeutic effect (e.g., tumor growth inhibition, reduction in inflammatory markers) and any signs of toxicity.[14][15]

Efficacy_Study_Workflow Start Start: Efficacy Study Animal_Model Select Appropriate Animal Model Start->Animal_Model Grouping Randomize Animals into Control & Treatment Groups Animal_Model->Grouping Dosing Administer Compound/Vehicle According to Schedule Grouping->Dosing Monitoring Monitor Therapeutic Effect & Animal Welfare Dosing->Monitoring Endpoint Endpoint: Euthanasia & Tissue/Data Collection Monitoring->Endpoint Analysis Data Analysis & Interpretation Endpoint->Analysis

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

Welcome to the Technical Support Center. Synthesizing 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol via Suzuki-Miyaura cross-coupling presents a unique set of mechanistic challenges.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Synthesizing 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol via Suzuki-Miyaura cross-coupling presents a unique set of mechanistic challenges. The reaction typically involves coupling 4-bromo-2-nitrophenol[1] with (4-methoxy-2-methylphenyl)boronic acid. While seemingly straightforward, researchers frequently encounter depressed yields due to a trifecta of structural liabilities: the electron-rich nature of the boronic acid promoting protodeboronation[2], the steric clash between the ortho-methyl and ortho-nitro groups[3], and the presence of a free, unprotected phenolic hydroxyl group[4].

This guide provides a causality-driven approach to diagnosing and resolving these specific bottlenecks, ensuring scientific integrity and high-yield experimental outcomes.

Part 1: Diagnostic Data Summary

Before altering your protocol, identify the dominant failure mode in your current reaction. The table below summarizes the quantitative and qualitative data associated with common yield-limiting factors in this specific synthesis.

Failure ModeMechanistic CausePrimary Symptom (LC-MS/TLC)Recommended Corrective ActionExpected Yield Recovery
Protodeboronation Hydrolytic cleavage of the C-B bond driven by the electron-donating para-methoxy group[5].High levels of 3-methylanisole; unreacted 4-bromo-2-nitrophenol.Use MIDA boronates[6] or slow-addition syringe pump; reduce water content.+30% to +45%
Oxidative Addition Stall Base-induced deprotonation of the free phenol creates an electron-rich phenoxide, deactivating the C-Br bond[4].Reaction stalls at <30% conversion; starting materials persist.Switch to highly active dialkylbiaryl phosphine ligands (e.g., SPhos) or protect the phenol.+25% to +40%
Steric Hindrance Clashing between the ortho-methyl and ortho-nitro groups during transmetalation/reductive elimination[3].Formation of homocoupled byproducts; slow reaction kinetics.Increase temperature to 90°C; use Buchwald ligands to force optimal Pd geometry.+15% to +25%
Part 2: FAQs & Mechanistic Troubleshooting

Q1: My LC-MS shows a massive peak for 3-methylanisole instead of my product. What is happening? A1: You are observing protodeboronation[2]. Your boronic acid features an electron-donating methoxy group para to the boron atom. This makes the boronic acid highly electron-rich, rendering it exceptionally prone to hydrolytic cleavage of the carbon-boron bond before transmetalation can occur[5].

  • The Fix: Implement a "slow-release" strategy. You can convert the boronic acid to a MIDA boronate, which slowly hydrolyzes in situ to provide a steady, low concentration of the active boronic acid[6]. Alternatively, use a syringe pump to add the boronic acid over 4 hours.

Q2: The reaction stalls at 30% conversion. Is the free phenol on 4-bromo-2-nitrophenol poisoning the palladium catalyst? A2: It is not poisoning the catalyst, but it is altering the electronic landscape. Under the basic conditions required for Suzuki coupling, the free phenol deprotonates to form a phenoxide. This strongly electron-donating phenoxide makes the aryl halide electron-rich, which significantly raises the activation energy required for the oxidative addition of Pd(0) into the C-Br bond[4]. Furthermore, unprotected phenols can form transient, non-productive complexes with certain metal centers[7].

  • The Fix: Switch to a highly active, electron-rich ligand like SPhos, which accelerates oxidative addition even with deactivated aryl halides. If protecting-group-free conditions continue to fail, temporarily mask the phenol as a benzyl (Bn) or methoxymethyl (MOM) ether prior to coupling.

Q3: How do I overcome the steric hindrance caused by the ortho-methyl and ortho-nitro groups? A3: The ortho-methyl group on the boronic acid and the ortho-nitro group on the aryl halide create a severe steric clash during the formation of the intermediate Pd(II) complex[3]. Standard ligands like PPh 3​ or dppf are either too small to force the required geometry or too inflexible to allow facile transmetalation in tight pockets.

  • The Fix: Utilize Buchwald-type dialkylbiaryl phosphine ligands. SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl) is specifically designed to handle sterically demanding ortho-substituted biaryl couplings by stabilizing the active Pd(0) species while providing enough steric bulk to accelerate reductive elimination.

Part 3: Visualizations of Reaction Dynamics

CatalyticCycle Pd0 Pd(0) Catalyst (Active Species) OxAdd Oxidative Addition (Slower due to Phenoxide) Pd0->OxAdd 4-Bromo-2-nitrophenol TransMet Transmetalation (Steric Clash: o-Methyl/o-Nitro) OxAdd->TransMet Base (K3PO4) RedElim Reductive Elimination (Product Formation) TransMet->RedElim RedElim->Pd0 Target Molecule ProtoDebor Protodeboronation (Yield-Killing Side Reaction) BoronicAcid (4-Methoxy-2-methylphenyl) boronic acid BoronicAcid->TransMet Productive Pathway BoronicAcid->ProtoDebor H2O / Heat

Caption: Mechanistic pitfalls in the Suzuki-Miyaura catalytic cycle for the target biaryl synthesis.

ExperimentalWorkflow Step1 1. Solvent Preparation Degas 1,4-Dioxane/H2O (4:1) via sparging Step2 2. Catalyst Assembly Combine Pd2(dba)3 (2 mol%) & SPhos (8 mol%) Step1->Step2 Step3 3. Substrate Addition Add Aryl Halide (1.0 eq) & MIDA Boronate (1.5 eq) Step2->Step3 Step4 4. Base Addition Add K3PO4 (3.0 eq) under Argon Step3->Step4 Step5 5. Thermal Reaction Heat at 90°C for 12-16h with vigorous stirring Step4->Step5 Step6 6. Workup & Purification Acidic quench (pH 4), EtOAc extraction, Silica gel column Step5->Step6

Caption: Optimized step-by-step experimental workflow for protecting-group-free coupling.

Part 4: Optimized Experimental Protocol

This protocol is engineered as a self-validating system. By utilizing a MIDA boronate and SPhos, we simultaneously address protodeboronation and steric hindrance without requiring phenolic protection.

Reagents:

  • 4-Bromo-2-nitrophenol (1.0 mmol)

  • (4-Methoxy-2-methylphenyl) MIDA boronate (1.5 mmol)

  • Pd 2​ (dba) 3​ (0.02 mmol, 2 mol%)

  • SPhos (0.08 mmol, 8 mol%)

  • K 3​ PO 4​ (3.0 mmol)

  • 1,4-Dioxane / H 2​ O (4:1 v/v, 10 mL)

Step-by-Step Methodology:

  • Degassing (Critical Step): In a Schlenk flask, combine 8 mL of 1,4-dioxane and 2 mL of deionized water. Degas the mixture by bubbling ultra-pure Argon through the solvent for at least 30 minutes. Causality: Oxygen rapidly oxidizes electron-rich phosphine ligands like SPhos, killing the active catalyst.

  • Catalyst Pre-activation: To the degassed solvent, add Pd 2​ (dba) 3​ and SPhos. Stir at room temperature for 15 minutes until the solution turns a deep, homogeneous red/orange, indicating the formation of the active Pd(0)-SPhos complex.

  • Substrate Loading: Add 4-bromo-2-nitrophenol and the (4-methoxy-2-methylphenyl) MIDA boronate to the flask.

  • Base Addition: Add anhydrous K 3​ PO 4​ in one portion. The basic aqueous environment will slowly hydrolyze the MIDA boronate to the active boronic acid, maintaining a low steady-state concentration that outpaces protodeboronation.

  • Reaction Execution: Seal the flask and heat to 90°C in a pre-heated oil bath. Stir vigorously (800+ RPM) for 12–16 hours. Causality: Vigorous stirring is mandatory in biphasic systems to ensure mass transfer between the aqueous base and the organic phase.

  • Workup: Cool to room temperature. Carefully adjust the aqueous phase to pH 4 using 1M HCl. Causality: The product contains a free phenol (pKa ~7-8 due to the ortho-nitro group). If the solution remains basic, the product will partition into the aqueous layer as a phenoxide salt.

  • Extraction & Purification: Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over Na 2​ SO 4​ , and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc gradient).

References
  • Metal-Free Protodeboronation of Electron-Rich Arene Boronic Acids and Its Application to ortho-Functionalization... The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC - National Institutes of Health. Available at: [Link]

  • CHAPTER 8: Boron Reagent Activation in Suzuki–Miyaura Coupling. Royal Society of Chemistry. Available at: [Link]

  • Suzuki-Miyaura Coupling Enabled by Aryl to Vinyl 1,4-Palladium Migration. ResearchGate. Available at: [Link]

  • 2,2'-Biphenols via Protecting Group-Free Thermal or Microwave-Accelerated Suzuki-Miyaura Coupling in Water. ResearchGate. Available at:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol Solubility

As a Senior Application Scientist, I frequently encounter researchers struggling with the solubility of complex biphenyl derivatives. 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol presents a classic "chameleon" solubility c...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter researchers struggling with the solubility of complex biphenyl derivatives. 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol presents a classic "chameleon" solubility challenge. It possesses a highly hydrophobic substituted biphenyl core that strongly resists aqueous solvation, paired with a nitrophenol moiety that is highly sensitive to pH and hydrogen bonding.

In early-stage drug discovery and assay development, compound solubility in Dimethyl Sulfoxide (DMSO) is a critical bottleneck[1]. While DMSO is the universal solvent for such hydrophobic entities, improper handling leads to stock degradation, and downstream aqueous dilution often triggers a phenomenon known as "solvent crash." This guide provides the mechanistic reasoning and self-validating protocols required to permanently resolve these issues.

Mechanistic Troubleshooting Guide

Issue A: Incomplete Dissolution or Precipitation in the Primary DMSO Stock
  • The Causality : DMSO is highly hygroscopic. When exposed to ambient air, it rapidly absorbs moisture. The introduction of water increases the solvent's dielectric constant. Because water acts as an anti-solvent for the hydrophobic methoxy-methylphenyl ring, this shift forces the molecules to aggregate via pi-pi stacking and hydrophobic collapse, drastically reducing solubility[2].

  • The Fix : Always use fresh, anhydrous DMSO (≤0.005% water) stored under an inert gas (argon or nitrogen). If precipitation has already occurred, gentle warming to 37°C combined with sonication can thermodynamically assist redissolution[2].

Issue B: "Solvent Crash" (Precipitation Upon Aqueous Dilution)
  • The Causality : Direct dilution of a highly concentrated DMSO stock into physiological buffers (e.g., PBS, pH 7.4) often exceeds the compound's kinetic solubility limit[3]. The sudden shift from a polar aprotic environment to a highly aqueous environment causes rapid supersaturation.

  • The Fix (Exploiting pKa) : Leverage the nitrophenol moiety. The electron-withdrawing nature of the nitro group lowers the pKa of the adjacent phenol to approximately 7.15[4]. By adjusting the assay buffer to pH > 8.0, the hydroxyl group deprotonates into a phenoxide ion. This introduces a formal negative charge, drastically increasing ion-dipole interactions with water and enhancing thermodynamic solubility[4].

Quantitative Data: Solubility & Formulation Parameters

To predict the behavior of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol across different environments, refer to the following validated solubility parameters:

Solvent / Buffer ConditionExpected Solubility StateMechanistic Rationale
100% Anhydrous DMSO High (>20 mg/mL)Aprotic solvent perfectly matches the dielectric needs of the biphenyl core.
Hydrated DMSO (>5% water) Low / PrecipitatedWater increases the dielectric constant, forcing hydrophobic collapse.
Aqueous Buffer (pH 6.0 - 7.0) Very Low (<0.1 mg/mL)Phenol remains protonated (neutral); hydrophobic forces dominate.
Aqueous Buffer (pH > 8.0) Moderate / HighPhenol deprotonates (pKa ~7.15); phenoxide anion enables ion-dipole aqueous solvation.

Experimental Protocols

To ensure your experimental workflow is a self-validating system, you must empirically determine the kinetic solubility limit of your specific formulation.

Protocol 1: Preparation of High-Fidelity Anhydrous DMSO Stock
  • Equilibration : Allow the sealed vial of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol to equilibrate to room temperature in a desiccator to prevent condensation on the powder.

  • Solvent Extraction : Break the seal of a fresh, septum-capped anhydrous DMSO bottle (≤0.005% water) under an inert argon atmosphere. Use a positive displacement pipette to extract the required volume.

  • Dissolution : Add the anhydrous DMSO to the compound to achieve a 10 mM stock concentration. Vortex vigorously for 30 seconds.

  • Sonication : If the solution is not optically clear, place the vial in a water bath sonicator at 37°C for 5 minutes to disrupt any crystalline lattice structures[2].

  • Storage : Aliquot the clear solution into single-use amber vials (to prevent photo-degradation) and store at -20°C or -80°C to prevent freeze-thaw-induced precipitation[2].

Protocol 2: Nephelometry-Based Kinetic Aqueous Solubility Assay

This protocol provides direct, optical validation of the compound's solubility limit in your specific assay buffer[3].

  • Serial Dilution : Perform a 2-fold serial dilution of your 10 mM stock in 100% anhydrous DMSO across a 96-well plate.

  • Aqueous Transfer : Transfer 2 µL of each DMSO dilution into 198 µL of your target aqueous assay buffer (e.g., Tris-HCl, pH 8.0) to maintain a constant 1% DMSO final concentration[3].

  • Equilibration : Incubate the plate at room temperature for 2 hours with gentle orbital shaking.

  • Optical Validation : Measure the turbidity of each well using a nephelometer or a microplate reader set to measure light scattering at 650 nm.

  • Analysis : The kinetic solubility limit is strictly defined as the highest concentration before light scattering significantly increases above the buffer baseline[3].

Diagnostic Workflow

SolubilityTroubleshooting Start Precipitation of 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol in Assay CheckSolvent Is the primary stock in 100% anhydrous DMSO? Start->CheckSolvent FixSolvent Reconstitute in fresh anhydrous DMSO & sonicate CheckSolvent->FixSolvent No CheckDilution Does precipitation occur upon aqueous dilution? CheckSolvent->CheckDilution Yes FixSolvent->CheckDilution CheckPH Is the assay buffer pH > 8.0? CheckDilution->CheckPH Yes Success Compound Solubilized Ready for Assay CheckDilution->Success No FixPH Adjust buffer pH > 8.0 to deprotonate phenol CheckPH->FixPH No AddCosolvent Add 0.1% Tween-20 or 1% BSA CheckPH->AddCosolvent Yes FixPH->AddCosolvent Still precipitates FixPH->Success Solved AddCosolvent->Success

Decision tree for troubleshooting 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol solubility issues.

Frequently Asked Questions (FAQs)

Q1: Why does my compound dissolve initially but precipitate after a few weeks in storage? A1: This is a classic symptom of DMSO hydration. Every time the stock vial is opened, ambient moisture is absorbed. Water acts as an anti-solvent for the hydrophobic biphenyl core[2]. To prevent this, aliquot your stock into single-use vials immediately after preparation and store them at -20°C[2].

Q2: Can I use heating to force the compound into an aqueous solution? A2: While gentle heating (e.g., 37°C) can thermodynamically assist dissolution in 100% DMSO[2], heating an aqueous dilution is highly risky. Once the solution cools back to room temperature, the compound will likely crash out due to supersaturation, leading to irreproducible assay results. Always rely on pH adjustment or co-solvents instead of heat for aqueous formulations.

Q3: How does pH specifically affect this molecule? A3: The molecule contains a nitrophenol group. The electron-withdrawing nature of the nitro group lowers the pKa of the adjacent phenol to approximately 7.15[4]. In acidic or neutral buffers (pH < 7.0), the molecule is uncharged and highly hydrophobic. Raising the pH above 8.0 deprotonates the phenol, creating a negatively charged phenoxide ion that dramatically increases aqueous solubility[4].

References[4] Title: Technical Support Center: Overcoming Nitrophenol Solubility in Assays | Source: Benchchem | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGmtpfu9yVIKelzwctdX2i64bWy4IIsnCif5_eEmabRL3SlJ9XzA9XG5UKFHaSoGlUZT8u6XJyKhMvFvyckabGYCGBO3psXKqEF-9eIgwDAaDpTeYl8mMiPOSPo5qbGX4FUhWj6o-kIOD6i6GSC17dXD0iSq2gSo_Tj0Y7YCIxiZ3gHVf7rxsfE6xXiWCxX0JC3bwGzwV9THcEo83a_iP5S[1] Title: In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions | Source: PubMed | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHWfyMRRAjdeqOW-OC76bhM224Gqs3w5D1a7UbAhnSUXKhoNRdn1JBTqyR06aC0e1XXb9RDeNJgOXbT5WlAZmOEOwNKPMcnd14TqnAQGSLDUZcVe3Kao6F5zrw0CGFBsvE5lZ8=[2] Title: Rimeporide Technical Support Center: Troubleshooting Stability and Solubility in DMSO | Source: Benchchem | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEt3ImtMkDEVhDRHaV87kjo_M_iDIzcLDz7njugjoD_6k4UbO7M744VzBLoc7yjZFeQ1F5sGxqg2qRDnGW7FL4al4pUHq4AGPTocmCIWuThRRltl48G1obW3aSiMxOCJ2eZ3JtKQe46hkVUdkPQ9Q3iEwzLyvGiKfukk7dtZtWcCg4pVKAbWJ-zFXwKKZKfsvUPbVFbh3Sni_dPv3Id-pf3x27iS2YFw96n96x2lqvsxw==[3] Title: AP-521 solubility in DMSO vs saline | Source: Benchchem | URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHNOgnS3WtBtoVavgbqzxaNObvWbuKiikLo4SbUVb8JLlEF6lQe1KbQAYd6j30ltSqaogkyt1MhtFutpAo0pEy5Z4CC5476hm_2tVpbzgBcCWmzmPelPhonf4UBu3oTRF9Rlq7q-dKgQe8k0ywap3BAD8AdE9CxtprmmVya6iSR

Sources

Troubleshooting

Technical Support Center: HPLC Analysis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

Welcome to our dedicated technical support guide for troubleshooting High-Performance Liquid Chromatography (HPLC) analysis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. This resource is designed for researchers, analyt...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support guide for troubleshooting High-Performance Liquid Chromatography (HPLC) analysis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. This resource is designed for researchers, analytical scientists, and drug development professionals to diagnose and resolve common chromatographic issues, with a specific focus on peak tailing.

Frequently Asked Questions (FAQs)

Q1: Why is my peak for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol exhibiting significant tailing?

Peak tailing for this specific analyte is most commonly caused by secondary-site interactions between the phenolic hydroxyl group of your molecule and active sites on the HPLC stationary phase.[1] In reversed-phase chromatography, the primary retention mechanism should be hydrophobic interactions. However, silica-based columns contain residual silanol groups (Si-OH) that are weakly acidic.[2][3]

These silanol groups can exist in an ionized state (Si-O⁻) and interact with the polar phenolic group of your analyte through hydrogen bonding or ionic exchange. This secondary interaction is stronger and has slower kinetics than the primary hydrophobic retention, causing a portion of the analyte molecules to lag behind the main peak, resulting in a characteristic "tail".[1][3]

Other potential causes, though less specific to this analyte, include:

  • Column Overload : Injecting too concentrated a sample.[4]

  • Column Degradation : Physical voids in the column packing or a partially blocked frit.[1][5]

  • Mobile Phase Mismatch : An inappropriate mobile phase pH that promotes analyte-silanol interactions.[6]

  • Extra-Column Effects : Excessive dead volume in the HPLC system.[2][7]

Q2: What exactly is peak tailing and how does it affect my results?

Peak tailing refers to an asymmetrical peak where the latter half of the peak is broader than the front half. Chromatographic peaks should ideally be symmetrical (Gaussian). Peak symmetry is often quantified by the Tailing Factor (Tf) or Asymmetry Factor (As), where a value of 1.0 is perfectly symmetrical. Regulatory guidelines often require a tailing factor between 0.8 and 1.8.[8]

Tailing negatively impacts your analysis by:

  • Reducing Resolution : Tailing peaks can merge with adjacent peaks, making accurate identification and quantification difficult.

  • Compromising Quantification : Asymmetrical peaks are challenging for integration algorithms to process correctly, leading to inaccurate peak area calculations and unreliable quantitative results.[9]

  • Lowering Sensitivity : As the peak broadens, its height decreases, which can make it difficult to detect low-level impurities or the main analyte itself.

In-Depth Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol.

Step 1: Initial Diagnosis - Is it a System-Wide or Analyte-Specific Problem?

Your first step is to determine the scope of the issue.

  • If ALL peaks in your chromatogram are tailing: The problem is likely mechanical or system-wide. Common causes include a column void, a partially blocked inlet frit, or excessive extra-column dead volume (e.g., from using tubing with too large an internal diameter).[5][7][10]

  • If ONLY the 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol peak (and other similar polar compounds) is tailing: The issue is almost certainly chemical, stemming from secondary interactions between your analyte and the stationary phase.[10] This is the most common scenario for this compound.

Step 2: Mobile Phase Optimization - The First Line of Defense

Optimizing the mobile phase is the most effective way to mitigate secondary chemical interactions.

Q: How does mobile phase pH influence peak shape for this analyte?

Mobile phase pH is the most critical parameter for controlling the peak shape of ionizable compounds like phenols.[11] The pH dictates the ionization state of both your analyte and the residual silanol groups on the column.

  • Analyte (4-(4-Methoxy-2-methylphenyl)-2-nitrophenol): This is an acidic compound due to its phenolic hydroxyl group. At a pH above its pKa, the hydroxyl group deprotonates, forming a negatively charged phenolate ion. This charged species is highly polar and can interact strongly and unpredictably with the stationary phase.

  • Stationary Phase (Silanols): Residual silanol groups are acidic (pKa ~3.5-4.5). At a pH above this range, they become deprotonated (SiO⁻), creating negatively charged sites on the silica surface that can cause unwanted ionic interactions.[6][12]

The Solution: Operate at Low pH

By lowering the mobile phase pH to between 2.5 and 3.0, you achieve two critical goals:

  • You ensure the phenolic hydroxyl group of your analyte remains fully protonated (neutral), promoting consistent hydrophobic retention.[11]

  • You suppress the ionization of the residual silanol groups, keeping them in their neutral Si-OH form, which dramatically reduces their ability to engage in secondary ionic interactions.[1][6][7]

This strategy is the cornerstone of achieving sharp, symmetrical peaks for acidic and basic compounds in reversed-phase HPLC.

Protocol: Adjusting Mobile Phase pH

  • Buffer Selection: Choose a buffer with a pKa close to your target pH. For a target pH of 2.5-3.0, 0.1% formic acid or a 10-25 mM phosphate buffer are excellent choices.[6][7]

  • pH Measurement: Always measure and adjust the pH of the aqueous portion of your mobile phase before mixing it with the organic modifier.[6]

  • Implementation: Prepare a mobile phase of Acetonitrile/Water with 0.1% Formic Acid. Start with a typical gradient and observe the peak shape.

  • Verification: The peak for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol should become significantly sharper and more symmetrical.

Step 3: Column Hardware and Chemistry

If mobile phase optimization does not fully resolve the issue, your column may be the root cause.

Q: What is the best type of HPLC column to use for this analysis?

Not all C18 columns are created equal. To minimize secondary interactions, you should use a modern, high-purity, base-deactivated, and end-capped column.[2][13]

  • End-Capping: After the primary C18 chains are bonded to the silica, the column is treated with a smaller silanizing reagent (like trimethylchlorosilane) to "cap" and deactivate many of the remaining accessible silanol groups.[1] This physically blocks them from interacting with analytes.

  • High-Purity Silica (Type B): Modern columns use Type B silica, which has a much lower concentration of acidic silanol groups and trace metal contaminants compared to older Type A silica.[13]

Q: How can I tell if my current column is damaged?

Column degradation can cause tailing for all peaks.

  • Blocked Frit: A sudden increase in backpressure is a key indicator. You can attempt to clear it by reversing the column (disconnecting it from the detector) and flushing with a strong solvent.[1][5]

  • Column Void: This occurs when the packed bed settles, leaving a void at the inlet. It often leads to split or severely tailing peaks. A void usually means the column must be replaced.[7][10] Using a guard column can help extend the life of your analytical column.[5]

Step 4: Other Method Parameters

Q: Could my sample concentration or injection solvent be the problem?

Yes, these factors can contribute to poor peak shape.

  • Mass Overload: If your peak is symmetrical at low concentrations but tails at high concentrations, you are overloading the column. Dilute your sample and re-inject.[4]

  • Injection Solvent: The sample should be dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.[8] Dissolving your sample in a very strong solvent (e.g., 100% Acetonitrile) when your gradient starts at 10% Acetonitrile can cause peak distortion, including tailing or fronting.[14]

Visual Troubleshooting Workflows

The following diagrams illustrate the key concepts and troubleshooting logic discussed.

G cluster_legend Legend Start Start Question Question Action Action/Check Problem Likely Cause start Peak Tailing Observed q1 Are ALL peaks tailing? start->q1 a1 Check for System Issues q1->a1  Yes a2 Focus on Chemical Interactions q1->a2  No   p1 Blocked Frit, Column Void, or Extra-Column Volume a1->p1 q2 Is Mobile Phase pH < 3.5? a2->q2 a3 Adjust Mobile Phase: Add 0.1% Formic Acid Target pH 2.5-3.0 q2->a3  No   q3 Using an End-Capped, High-Purity Silica Column? q2->q3  Yes p2 Analyte & Silanol Ionization (Secondary Interactions) a3->p2 a4 Switch to a modern, base-deactivated column q3->a4  No   q4 Is sample concentration high or solvent stronger than MP? q3->q4  Yes p3 Excessive Active Silanol Sites a4->p3 q4->p2  No, review mobile phase again a5 Dilute sample or match sample solvent to mobile phase q4->a5  Yes p4 Mass Overload or Solvent Mismatch a5->p4

Caption: A troubleshooting flowchart for diagnosing HPLC peak tailing.

Caption: Mechanism of silanol interaction and its mitigation via pH control.

Summary of Recommendations

For quick reference, the table below summarizes the key parameters for successfully analyzing 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol.

ParameterRecommendationRationale
Mobile Phase pH 2.5 - 3.0 Suppresses ionization of both the analyte's phenolic group and stationary phase silanol groups, minimizing secondary interactions.[1][6][7]
Mobile Phase Additive 0.1% Formic Acid or 10-25mM Phosphate BufferProvides consistent and stable pH control in the optimal range.[6][7]
Column Type High-Purity, End-Capped (Type B) C18 or C8Minimizes the number of available active silanol sites that can cause tailing.[1][2][13]
Sample Solvent Mobile Phase or a weaker solventPrevents peak distortion caused by injecting a sample in a solvent significantly stronger than the mobile phase.[8][14]
Guard Column RecommendedProtects the analytical column from particulates and strongly retained compounds, extending its lifetime and preserving performance.[5]

References

  • Peak Tailing in HPLC - Element Lab Solutions. (n.d.). Retrieved from [Link]

  • How to Reduce Peak Tailing in HPLC? - Phenomenex. (2025, June 9). Retrieved from [Link]

  • Peak Tailing: Phenomenon, Symptoms and Corrections - Pharma Growth Hub. (2023, November 7). Retrieved from [Link]

  • An Introduction to Peak Tailing, Fronting and Splitting in Chromatography - ACD/Labs. (2022, October 6). Retrieved from [Link]

  • LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com. (2021, October 15). Retrieved from [Link]

  • HPLC Peak Tailing - Axion Labs. (2022, February 15). Retrieved from [Link]

  • The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2019, November 12). Retrieved from [Link]

  • What Causes Peak Tailing in HPLC? - Chrom Tech, Inc. (2025, October 28). Retrieved from [Link]

  • Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. (n.d.). Retrieved from [Link]

  • The Importance of Understanding Secondary Interactions When Analysing Peptides. (2018, November 28). Retrieved from [Link]

  • Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - ALWSCI. (2025, November 27). Retrieved from [Link]

  • What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub. (2023, November 23). Retrieved from [Link]

  • Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II - ChromaNik Technologies. (n.d.). Retrieved from [Link]

  • Mechanisms And Impact Paths Of Mobile Phase PH On Peak Shape And Separation Efficiency in HPLC - ALWSCI. (2026, April 7). Retrieved from [Link]

  • Troubleshooting Basics, Part 4: Peak Shape Problems - LCGC International. (2012, July 1). Retrieved from [Link]

  • Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. (n.d.). Retrieved from [Link]

  • Control pH During Method Development for Better Chromatography - Agilent. (n.d.). Retrieved from [Link]

Sources

Optimization

Preventing degradation of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in aqueous solutions

Welcome to the Technical Support Center for advanced molecular handling. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous stability of complex biphenyl-nitrophenol derivat...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced molecular handling. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous stability of complex biphenyl-nitrophenol derivatives.

The compound 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol presents a unique "trifecta" of chemical vulnerabilities: a highly photolabile ortho-nitrophenol moiety, an oxidation-prone methoxy-methylphenyl ring, and severe pH-dependent speciation.

This guide bypasses generic advice to provide the mechanistic causality behind these degradation pathways, equipping you with self-validating protocols to ensure absolute experimental reproducibility.

Part 1: Diagnostic Q&A & Troubleshooting Guide

Q1: Why does my aqueous stock solution turn dark yellow/brown after a few hours on the bench? The Mechanism: This is classic photolytic degradation combined with radical-induced bleaching. The ortho-nitrophenol group absorbs strongly in the UV-A and visible blue regions. Exposure to ambient laboratory light triggers photo-isomerization and the generation of reactive oxygen species (ROS). Furthermore, hydroxyl radicals (HO•) rapidly attack the nitrophenol ring, leading to complex, light-absorbing byproducts that darken the solution ()[1]. Self-Validating Fix: Wrap all containers in aluminum foil or use amber glassware. Validation step: Always run a parallel "dark control" aliquot on the bench. If the dark control remains clear while the exposed sample darkens, photolysis is definitively your primary culprit.

Q2: I formulated the compound at pH 7.4 for an in vitro biological assay, but LC-MS shows rapid degradation. Why is it stable at pH 4 but not pH 7.4? The Mechanism: pH-dependent phenolate formation. The pKa of the 2-nitrophenol moiety is approximately 7.1 to 7.2. At pH 7.4, over 60% of your compound exists as the phenolate anion. This anion is highly electron-rich compared to the neutral phenol, drastically increasing its susceptibility to trace-metal-catalyzed oxidation. Furthermore, deprotonation shifts its absorption spectrum (bathochromic shift), exacerbating photolysis. Studies show that irreversible dark reactions of phenols occur almost exclusively at pH > 7[1]. Self-Validating Fix: Buffer the solution to pH 6.0–6.5 if your biological assay tolerates it. If pH 7.4 is strictly required, you must add a metal chelator (e.g., 0.1 mM EDTA) to prevent Fenton-like oxidation. Validation step: Measure the pH after adding the compound, as high concentrations of phenolic compounds can unexpectedly shift the pH of weak buffers.

Q3: My LC-MS data shows a +16 Da and +32 Da mass shift in degraded samples. What is happening? The Mechanism: A +16 Da shift indicates the addition of an oxygen atom. The 2-methyl group on the methoxy-phenyl ring is highly susceptible to benzylic oxidation, forming a benzyl alcohol. Alternatively, electrophilic substitution and hydroxylation of the nitrophenol ring by hydroxyl radicals can occur—a process well-documented in advanced oxidation studies of nitrophenols ()[2]. Self-Validating Fix: Degas your aqueous buffers by sparging with Argon or Nitrogen for 15 minutes prior to dissolving the compound to remove dissolved oxygen.

Part 2: Quantitative Vulnerability Matrix

To effectively protect your compound, you must understand the kinetics of its degradation pathways. Below is a summary of the compound's vulnerabilities based on its functional groups.

Vulnerability ProfileKinetic DriverPrimary Degradants (LC-MS)Preventive Action
Photolysis Ambient UV/Vis lightNitro-to-nitrite reduction products, dimersAmber glassware, dark storage
Phenolate Oxidation pH > 7.1+16 Da (Hydroxylated rings), QuinonesBuffer to pH 6.5, add 0.1 mM EDTA
Benzylic Oxidation Dissolved O2​ , Trace Metals+16 Da (Benzyl alcohol), +14 Da (Aldehyde)Argon sparging, use LC-MS grade water
O-Demethylation Strong acids / ROS-14 Da (Loss of methyl group)Avoid extreme pH extremes (< 2.0)

Part 3: Mechanistic Degradation & Mitigation Pathway

The following system diagram maps the causal relationships between environmental triggers, the molecular degradation of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, and the specific interventions required to halt them.

G A 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol (Aqueous Solution) B pH > 7.1 Phenolate Anion Formation A->B Deprotonation (pKa ~7.1) C Ambient Light (UV/Vis) Photolysis & ROS Generation A->C Photon Absorption D Dissolved O2 & Trace Metals Fenton-like Oxidation A->D Radical Attack (HO•) B->C Bathochromic Shift (Increased UV abs) B->D Electron-rich ring accelerates oxidation E Mitigation: Buffer pH to 6.0 - 6.5 B->E Prevents F Mitigation: Amber Vials & Dark Storage C->F Blocks G Mitigation: Argon Sparging + 0.1mM EDTA D->G Quenches

Caption: Mechanistic pathways of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol degradation and targeted mitigation strategies.

Part 4: Self-Validating Formulation Protocol

Do not rely on standard buffer preparation. To achieve >98% stability over 48 hours for in vitro assays, execute the following protocol. This workflow builds internal validation directly into the preparation steps.

Step 1: Deoxygenation and Metal Chelation

  • Prepare your base aqueous buffer (e.g., 50 mM PBS).

  • Add 0.1 mM EDTA (Ethylenediaminetetraacetic acid) to sequester trace transition metals (Fe³⁺, Cu²⁺) present in standard buffer salts.

  • Sparge the buffer with high-purity Argon gas for 15 minutes. Causality: Removing dissolved oxygen eliminates the primary electron acceptor required for the auto-oxidation of the methoxy-methylphenyl ring.

Step 2: Stock Dissolution

  • Dissolve the dry powder of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in 100% anhydrous, amine-free DMSO to create a 10 mM stock. Store this stock at -80°C in single-use amber aliquots.

  • Under low-light conditions, spike the DMSO stock into the deoxygenated buffer to reach your final working concentration (ensure final DMSO is ≤ 1% v/v to prevent solvent-induced precipitation).

Step 3: The Validation Check (Critical)

  • pH Verification: Measure the pH of the final solution. The addition of the weakly acidic nitrophenol can drop the pH. Adjust back to pH 6.5 if necessary using deoxygenated 0.1 M NaOH or HCl.

  • Spectrophotometric Baseline: Take an immediate UV-Vis reading (T=0) of the solution. A peak shift over time will serve as your primary indicator of phenolate formation or photolysis.

Step 4: Storage and Handling

  • Transfer the working solution to amber glass vials (avoid standard polypropylene tubes for long-term storage, as they are oxygen-permeable).

  • Keep on ice (4°C) during the duration of the experiment to suppress thermal degradation kinetics.

References

  • Witkowski, B., Jain, P., and Gierczak, T. "Aqueous chemical bleaching of 4-nitrophenol brown carbon by hydroxyl radicals; products, mechanism, and light absorption." Atmospheric Chemistry and Physics, 22, 5651–5663, 2022. URL:[Link]

  • Li, X., Cai, Y., Lu, J., et al. "Abatement of Nitrophenol in Aqueous Solution by HOCl and UV/HOCl Processes: Kinetics, Mechanisms, and Formation of Chlorinated Nitrogenous Byproducts." Water, 15(23), 4040, 2023. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Recrystallization of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

Welcome to the technical support center dedicated to the purification of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol via recrystallization. This guide is designed for researchers, scientists, and drug development professi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center dedicated to the purification of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol via recrystallization. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the crystallization of this and structurally similar nitroaromatic compounds.

Frequently Asked Questions (FAQs)

Q1: What are the critical physicochemical properties of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol to consider for recrystallization?

Understanding the compound's properties is the foundation of developing a robust recrystallization protocol. Key parameters for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol include:

  • Melting Point: The reported melting point is in the range of 78-80 °C.[1][2][3] This is a crucial parameter as the recrystallization solvent's boiling point should ideally be lower than the compound's melting point to prevent "oiling out".[4]

  • Solubility: The compound is soluble in methanol.[1][2] It is also reported to be soluble in chloroform and acetone, with lower solubility in n-hexane.[5] The polarity imparted by the nitro and hydroxyl groups, along with the methoxy and methylphenyl moieties, suggests that polar protic and polar aprotic solvents are good starting points for solubility screening.

  • Appearance: The compound typically appears as a light yellow to brown or orange to brownish-orange powder or crystal.[1][6] The color can be an indicator of purity, with highly colored impurities often being removed during recrystallization.

Q2: How do I select an appropriate solvent for the recrystallization of this nitroaromatic compound?

The "like-dissolves-like" principle is a good starting point.[4] Given the polar nature of nitroaromatic compounds, polar solvents are generally suitable. The ideal solvent should exhibit a steep solubility curve, meaning the compound is highly soluble at the solvent's boiling point but sparingly soluble at lower temperatures (e.g., room temperature or 0-4 °C).[7][8]

Recommended single-solvent systems to screen:

  • Ethanol

  • Methanol

  • Isopropanol

  • Acetone

  • Ethyl Acetate

  • Toluene

Recommended mixed-solvent systems (binary systems):

  • Ethanol/Water

  • Methanol/Water

  • Acetone/Hexane

  • Ethyl Acetate/Hexane

  • Toluene/Heptane

Q3: What is "oiling out" and how can I prevent it?

"Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid upon cooling.[8] This often happens when the melting point of the compound is lower than the boiling point of the solvent, or when there is a high concentration of impurities.[8][9]

Solutions to prevent oiling out:

  • Re-heat and Add More Solvent: If oiling occurs, re-heat the solution until the oil redissolves. Add a small amount of additional solvent to lower the saturation point and then cool slowly.[8][9][10]

  • Slow Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. This provides more time for proper crystal nucleation and growth.[9]

  • Change Solvent System: If the problem persists, select a solvent with a lower boiling point or use a mixed-solvent system where the "good" solvent has a lower boiling point.

Q4: No crystals are forming upon cooling. What should I do?

This is a common issue, often caused by using too much solvent.[9]

Troubleshooting steps:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The small scratches on the glass can provide nucleation sites for crystal growth.[8][9]

    • Seed Crystals: If available, add a single, pure crystal of the compound to the solution to act as a template for crystallization.[9]

  • Reduce Solvent Volume: If induction methods fail, it is likely that the solution is not supersaturated. Gently heat the solution to boil off some of the solvent, then allow it to cool again.[10]

  • Cool to a Lower Temperature: If crystals do not form at room temperature, try cooling the flask in an ice-water bath.

Troubleshooting Guide

This section provides a structured approach to resolving specific issues you may encounter during the recrystallization of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol.

Problem 1: The compound is soluble in the chosen solvent at room temperature.
  • Cause: The solvent is too "good" for the compound.[4]

  • Solution:

    • Select a less polar solvent.

    • Consider using a mixed-solvent system. Dissolve the compound in a small amount of the "good" solvent at room temperature and then slowly add a "poor" solvent (in which the compound is insoluble) until the solution becomes slightly turbid. Heat the solution to redissolve the precipitate and then allow it to cool slowly.

Problem 2: The recovered crystals are still colored.
  • Cause: Colored impurities are co-crystallizing with the product.

  • Solution:

    • Activated Charcoal Treatment: After dissolving the crude compound in the hot solvent, allow the solution to cool slightly and add a small amount of activated charcoal (1-2% by weight).[11] Reheat the solution to boiling for a few minutes, and then perform a hot gravity filtration to remove the charcoal and the adsorbed impurities.[12]

    • Multiple Recrystallizations: A second recrystallization may be necessary to remove persistent impurities.

Problem 3: The yield is very low.
  • Cause:

    • Using too much solvent, resulting in a significant amount of the compound remaining in the mother liquor.[10]

    • Premature crystallization during hot filtration.

    • Washing the collected crystals with a solvent in which they are soluble.

  • Solution:

    • Minimize Solvent Usage: Use the minimum amount of hot solvent necessary to dissolve the compound completely.[4]

    • Prevent Premature Crystallization: During hot filtration, use a pre-heated funnel and flask. If crystals begin to form in the funnel, wash them through with a small amount of hot solvent.[11]

    • Proper Washing Technique: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize dissolution of the product.[4]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization
  • Dissolution: Place the crude 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in an Erlenmeyer flask. Add a small amount of the selected solvent and heat the mixture to boiling while stirring. Continue adding the solvent in small portions until the compound is completely dissolved.[4]

  • (Optional) Decolorization: If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and reheat to boiling.

  • Hot Filtration: If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration into a clean, pre-warmed Erlenmeyer flask.[12]

  • Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. Once crystal formation appears to be complete, cool the flask in an ice-water bath for 15-20 minutes to maximize the yield.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[4]

  • Washing: Wash the crystals with a small amount of ice-cold solvent.[4]

  • Drying: Dry the crystals in a vacuum oven or in a desiccator to remove residual solvent.

Protocol 2: Mixed-Solvent Recrystallization
  • Dissolution: Dissolve the crude compound in the minimum amount of the "good" (more soluble) solvent at its boiling point.

  • Addition of "Poor" Solvent: While the solution is still hot, add the "poor" (less soluble) solvent dropwise until the solution becomes slightly and persistently turbid.

  • Clarification: Add a few drops of the "good" solvent to redissolve the precipitate and obtain a clear solution.

  • Crystallization, Isolation, Washing, and Drying: Follow steps 4-7 from the Single-Solvent Recrystallization protocol.

Data Presentation

Table 1: Recommended Solvents for Screening
SolventBoiling Point (°C)PolarityComments
Ethanol78Polar ProticOften used in a mixture with water for nitroaromatic compounds.[8]
Methanol65Polar ProticThe compound is known to be soluble in methanol.[1][2]
Isopropanol82Polar ProticA good alternative to ethanol with a slightly higher boiling point.
Acetone56Polar AproticA strong solvent, may need to be paired with a non-polar anti-solvent.
Ethyl Acetate77Moderately PolarGood for compounds with intermediate polarity.
Toluene111Non-polarMay be suitable if the compound has significant non-polar character.
Water100Polar ProticLikely a poor solvent on its own but can be an effective anti-solvent.[8]
Hexane/Heptane69/98Non-polarTo be used as anti-solvents with more polar solvents.

Visualizations

Diagram 1: Recrystallization Workflow

Recrystallization_Workflow cluster_dissolution Dissolution cluster_purification Purification cluster_crystallization Crystallization cluster_isolation Isolation & Drying A Add Crude Compound to Flask B Add Minimum Hot Solvent A->B Heat to Boiling C Hot Gravity Filtration (if necessary) B->C Insoluble Impurities Present? D Slow Cooling to Room Temp. C->D E Ice Bath Cooling D->E F Vacuum Filtration E->F G Wash with Cold Solvent F->G H Dry Crystals G->H

Caption: A generalized workflow for the recrystallization process.

Diagram 2: Troubleshooting Logic for No Crystal Formation

Troubleshooting_Crystals Start No Crystals Form Upon Cooling TooMuchSolvent Is the solution likely too dilute? Start->TooMuchSolvent Induce Induce Crystallization TooMuchSolvent->Induce No ReduceVolume Reduce Solvent Volume TooMuchSolvent->ReduceVolume Yes Scratch Scratch inner surface of flask Induce->Scratch Seed Add a seed crystal Induce->Seed Boil Gently boil off some solvent ReduceVolume->Boil ReCool Re-cool the solution Boil->ReCool

Caption: A decision tree for troubleshooting when no crystals are formed.

References

Sources

Optimization

Technical Support Center: Removing Palladium Catalyst Impurities from 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol Batches

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals grappling with the challenge of removing residual palladium from batches of 4-(4-Methoxy-2-m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals grappling with the challenge of removing residual palladium from batches of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol. The synthesis of this biaryl structure likely involves a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis but presents the critical challenge of catalyst removal.[1]

Regulatory bodies, particularly in the pharmaceutical industry, have established stringent limits on elemental impurities like palladium in active pharmaceutical ingredients (APIs).[2][3] The presence of phenolic and nitro functional groups in the target molecule adds a layer of complexity to purification, as these groups can influence solubility and potentially interact with certain purification media. This guide provides a structured, causality-driven approach to troubleshooting common issues and implementing effective, validated purification protocols.

Part 1: Troubleshooting Guide & FAQs

This section addresses the most common questions and issues encountered during the purification process in a direct Q&A format.

Q1: I've filtered my crude reaction mixture through a standard Celite pad, but the filtrate remains dark, and ICP-MS analysis shows palladium levels are still in the hundreds of ppm. Why did filtration fail?

A1: This is a classic and expected scenario. Simple filtration through Celite is primarily effective at removing heterogeneous or precipitated palladium species, such as palladium on carbon (Pd/C) or palladium black, which forms when the catalyst agglomerates and crashes out of solution.[4][5]

The persistent color and high palladium readings in your filtrate strongly indicate that the residual palladium is in a soluble, homogeneous form .[6] This can include Pd(0) or Pd(II) complexes ligated to phosphines or other components from your reaction, or even colloidal palladium nanoparticles that are too small to be trapped by standard filtration media.[4][6] To remove these species, you must employ a method based on adsorption or chemical binding, such as treatment with a metal scavenger or activated carbon.

Q2: My initial attempts with a thiol-based scavenger were not effective enough, with palladium levels still exceeding the desired limit (<10 ppm). What are my next steps?

A2: This outcome suggests that a more systematic approach is needed, as scavenger efficiency is highly dependent on the specific conditions and the nature of the palladium species.[7][8]

  • Cause Analysis: The issue could be one of several factors:

    • Incorrect Scavenger Choice: While thiol-based scavengers are excellent for many forms of palladium, they may not be optimal for all oxidation states or ligand environments.[6][9]

    • Insufficient Equilibration: The kinetics of scavenging can be slow; insufficient time or inadequate agitation will lead to incomplete removal.

    • Competition/Inhibition: Your product, starting materials, or byproducts might compete for binding sites on the scavenger or interfere with the palladium-scavenger interaction.

    • Mass Transfer Limitations: The concentration of the scavenger or the temperature may not be optimal for efficient binding.

  • Troubleshooting Steps:

    • Perform a Scavenger Screen: Do not rely on a single scavenger type. Test a small panel of scavengers with different functional groups (e.g., thiol, amine, triaminotriazine (TMT)) in parallel on a small scale to identify the most effective one for your specific system.[6][10]

    • Optimize Reaction Conditions: For the most promising scavenger, vary the temperature (e.g., room temperature vs. 40-60 °C), time (e.g., 2 hours vs. 18 hours), and scavenger loading (e.g., 5 eq vs. 10 eq relative to palladium).[10]

    • Consider the Palladium Oxidation State: If you suspect Pd(II) species are predominant, amine-based or other specialized scavengers might show higher efficacy than traditional thiol scavengers, which are often highly effective for Pd(0).[11][12]

Q3: I've noticed a significant loss of my 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol product after treating the batch with activated carbon. How can I prevent this?

A3: This is a primary drawback of using activated carbon; its high surface area and porous structure can lead to non-specific adsorption of the desired product along with the palladium impurity.[13] The aromatic and polar nature of your nitrophenol product makes it particularly susceptible to this issue.

  • Mitigation Strategies:

    • Minimize the Amount: Use the minimum effective amount of activated carbon. This can be determined by running small-scale optimization experiments where you treat a solution with varying weight percentages of carbon and measure both palladium removal and product recovery.

    • Solvent Selection: Perform the treatment in a solvent where your product is highly soluble. This can reduce its propensity to adsorb onto the carbon surface.[10]

    • Post-Treatment Wash: After filtering off the activated carbon, wash the carbon cake thoroughly with fresh, hot solvent to recover adsorbed product.[10] Combine these washes with your main filtrate.

    • Screen Carbon Types: Not all activated carbons are the same. Different grades have varying pore sizes and surface chemistries. Screening a few types may reveal one with a better selectivity profile for palladium over your product.[14][15]

Q4: How do the specific functional groups (phenol, nitro) of my target molecule influence the choice of a palladium removal strategy?

A4: The molecular structure is critical. The acidic proton of the phenol group and the electron-withdrawing nitro group can influence purification in two main ways:

  • Chelation to Palladium: The ortho-nitrophenol moiety could potentially act as a bidentate ligand, chelating to soluble palladium species. This strong binding can make the palladium more difficult to remove, as the scavenger must be able to displace your product from the metal's coordination sphere. This reinforces the need for screening highly effective scavengers.

  • Interaction with Scavengers:

    • Acid-Base Interactions: The acidic phenol could interact with basic amine-functionalized scavengers. While this might not always be detrimental, it could lead to product loss on the scavenger. If using a basic scavenger, ensure a thorough wash of the filtered resin with a suitable solvent to recover the product.

    • Solubility: The polar nature of these groups dictates your choice of solvents. You must select a solvent system that keeps your product fully dissolved during the scavenging process to ensure maximum interaction between the soluble palladium and the solid-supported scavenger.

Q5: What is the gold standard for quantifying residual palladium to ensure I meet regulatory requirements?

A5: The definitive analytical technique for quantifying trace metal impurities is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) .[16][17] ICP-Optical Emission Spectroscopy (ICP-OES) is also used. These methods offer the low detection limits (parts-per-billion, ppb) required to confirm that residual palladium levels are below the stringent limits set by guidelines like the ICH Q3D for elemental impurities.[18] For in-process monitoring where rapid feedback is needed, catalysis-based fluorometric assays can provide quick estimations of palladium concentration, but final batch release must rely on validated methods like ICP-MS.[19][20]

Part 2: Strategic Framework for Palladium Removal

A successful purification strategy is not a single step but a logical workflow. The first critical decision is to determine the nature of the palladium impurity.

Decision-Making Workflow for Palladium Removal

The following diagram outlines a systematic approach to selecting the appropriate purification method.

G cluster_start cluster_analysis1 cluster_filtration cluster_soluble cluster_optimization A Crude Reaction Mixture (Post-Suzuki Coupling) B Visual Inspection: Precipitate (Pd Black) Visible? A->B C Filter through Celite Pad B->C Yes E Perform Scavenger Screen (Thiol, Amine, TMT, etc.) B->E No F Alternative: Activated Carbon (Perform Optimization Study) B->F No D Analyze Filtrate (ICP-MS) C->D D->E Pd > Limit J Purified Product (<10 ppm Pd) D->J Pd < Limit G Select Best Method Based on Efficiency and Product Recovery E->G F->G H Scale-Up & Optimize Conditions (Time, Temp, Loading) G->H I Final ICP-MS Analysis H->I I->H Fail I->J Pass

Caption: Decision tree for selecting a palladium removal method.

Comparison of Primary Purification Methods

The table below summarizes the key characteristics of the most common methods to aid in selection.

MethodSelectivity for PalladiumCapacityCostKey AdvantagePrimary Disadvantage
Solid-Supported Scavengers High to Very HighModerate to High[18]HighHigh efficiency and selectivity; minimal product loss with correct choice.[9]Higher cost; requires screening to find the optimal scavenger.[6]
Activated Carbon Low to ModerateHighLowCost-effective for bulk removal; can also remove color impurities.[14][15]Non-specific; high risk of product adsorption and yield loss.[13]
Crystallization VariableN/ALowCan be highly effective for purification if a suitable solvent system is found.[21]Often insufficient on its own; palladium can co-crystallize with the product.[22]
Celite Filtration N/AN/ALowSimple and effective for removing heterogeneous/precipitated palladium.[23]Completely ineffective for soluble palladium species.[6]

Part 3: Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key purification workflows.

Protocol 1: Small-Scale Parallel Screening of Palladium Scavengers

Objective: To efficiently identify the most effective solid-supported scavenger for your specific product batch.

  • Preparation:

    • Prepare a stock solution of your crude 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in a suitable solvent (e.g., THF, Toluene, Ethyl Acetate) at a known concentration (e.g., 20 mg/mL).

    • Dispense an equal volume (e.g., 1 mL) of this stock solution into several labeled vials. Reserve one vial as an untreated control.

    • Select a panel of 3-5 different scavenger resins (e.g., Biotage MP-TMT, ISOLUTE Si-Thiol, SiliaMetS Thiol).[9][11]

  • Scavenging:

    • To each vial, add a pre-calculated amount of a different scavenger, typically 5-10 equivalents relative to the initial palladium concentration.

    • Seal the vials and place them on a shaker or stirring plate at a controlled temperature (start with room temperature) for a set period (e.g., 16 hours).

  • Analysis:

    • Filter each sample through a syringe filter (e.g., 0.45 µm PTFE) to remove the solid scavenger.

    • Submit the clarified filtrate from each vial, including the control, for ICP-MS analysis to determine the residual palladium concentration.

  • Evaluation:

    • Compare the palladium removal efficiency of each scavenger. The most effective scavenger is the one that provides the lowest residual palladium level. Also, consider analyzing for product recovery via HPLC if significant product loss is suspected.

Protocol 2: General Workflow for Palladium Removal Using a Solid-Supported Scavenger

This protocol outlines a typical batch process for a scaled-up reaction.

G A 1. Dissolve Crude Product in Appropriate Solvent B 2. Add Selected Scavenger (e.g., 5-10 wt% or 5-10 eq) A->B C 3. Stir Mixture (e.g., 2-24h at RT or 40-60°C) B->C D 4. Filter Mixture (Through filter paper or Celite pad) C->D E 5. Wash Scavenger on Filter with Fresh Solvent D->E F 6. Combine Filtrate and Washes E->F G 7. Concentrate Solvent Under Reduced Pressure F->G H 8. Analyze Purified Product (ICP-MS, HPLC, NMR) G->H

Caption: General workflow for palladium removal using a solid-supported scavenger.[6][10]

Detailed Steps:

  • Dissolution: Dissolve the crude product containing palladium impurities in a suitable organic solvent (e.g., THF, Toluene) to achieve a stirrable solution.

  • Scavenger Addition: Add the optimal scavenger (identified from Protocol 1) to the solution. The amount is typically based on manufacturer recommendations or process optimization (e.g., 5-10 equivalents relative to palladium).

  • Stirring: Agitate the suspension at the optimized temperature and for the required time (e.g., 4 hours at 50°C) to allow for complete binding.[10]

  • Filtration: Filter the mixture through a Büchner funnel fitted with filter paper to remove the solid scavenger. A small pad of Celite can be used to aid filtration if the scavenger particles are very fine.[6]

  • Washing: Wash the filter cake with a fresh portion of the solvent to ensure complete recovery of the product.[6]

  • Concentration & Analysis: Combine the filtrate and the washings. Remove the solvent under reduced pressure to obtain the purified product. Submit a sample for final ICP-MS analysis to confirm that palladium levels are within the acceptable range.[10]

References

  • Osaka Gas Chemicals Co., Ltd. (n.d.). Removal of palladium (Pd) catalysts. Activated Carbon Business Division. [Link]

  • Pharmaceutical Technology. (2026, March 24). Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium. [Link]

  • N.E. CHEMCAT. (n.d.). Scavengers. [Link]

  • DPS Inc. (n.d.). DualPore™ Metal Scavenger for Purification. [Link]

  • Biotage. (n.d.). Metal scavengers for organic purification. [Link]

  • Garrett, C. E., et al. (2002). Removal of Palladium from Organic Reaction Mixtures by Trimercaptotriazine. ACS Publications. [Link]

  • Google Patents. (2005). Method of removing palladium - US20050256327A1.
  • Osaka Gas Chemicals Co., Ltd. (n.d.). Selective adsorption and removal of Palladium (Pd). Activated Carbon Business Division. [Link]

  • Welch, C. J., et al. (2012). Rapid Analysis of Residual Palladium in Pharmaceutical Development Using a Catalysis-Based Fluorometric Method. ACS Publications. [Link]

  • ResearchGate. (2012). Rapid Analysis of Residual Palladium in Pharmaceutical Development Using a Catalysis-Based Fluorometric Method | Request PDF. [Link]

  • Chen, F-E., et al. (2010). An Efficient Method for Removal of Residual Palladium from Organic Solution of Faropenem Sodium in the Pd(II)-Catalyzed Deprotection of Allyl Faropenem. ACS Publications. [Link]

  • ResearchGate. (2015, May 18). How can i remove palladium Pd catalyst easily?. [Link]

  • ResearchGate. (2013, May 17). How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings?. [Link]

  • Leas, D., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development, ACS Publications. [Link]

  • Chatzopoulou, M., et al. (2022). Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. PMC. [Link]

  • Onyx Scientific. (n.d.). Palladium scavenging: From 1% to within ICH limits. [Link]

  • Biotage. (n.d.). Metal Scavenger Guide. [Link]

  • Biotage. (2014). Metal Scavenger User Guide. [Link]

  • Johnson Matthey Technology Review. (2010). The Use of Metal Scavengers for Recovery of Palladium Catalyst from Solution. [Link]

  • Nakai, Y., et al. (2003). A Novel Methodology for Efficient Removal of Residual Palladium from a Product of the Suzuki−Miyaura Coupling with Polymer-Supported Ethylenediamine Derivatives. Organic Process Research & Development, ACS Publications. [Link]

  • Acevedo-Cartagena, D., et al. (2015). Purification of nitrophenols using complex-assisted crystallization. RSC Publishing. [Link]

  • ResearchGate. (n.d.). Purification of nitrophenols using complex-assisted crystallization | Request PDF. [Link]

  • Kairav Chemofarbe Industries Ltd. (2025, November 12). Challenges In Suzuki Coupling Reaction. [Link]

  • Sahu, S., et al. (2023). Adsorptive Removal of Nitrophenols from Water by Biomass-Derived Carbon Nano-Onions. Industrial & Engineering Chemistry Research, ACS Publications. [Link]

  • Semantic Scholar. (n.d.). High-purity 4-nitrophenol: purification, characterization, and specifications for use as a spectrophotometric reference material.. [Link]

  • Al-Ani, F. H., et al. (2021). Removal of 4-Nitrophenol from Aqueous Solution by Using Polyphenylsulfone-Based Blend Membranes: Characterization and Performance. MDPI. [Link]

  • European Patent Office. (2025, November 5). METHOD FOR PURIFYING KEY INTERMEDIATES OF CITALOPRAM - EP 4279482 B1. [Link]

  • Arshad, M. N., et al. (n.d.). 2-{(E)-[(4-Methylphenyl)imino]methyl}-4-nitrophenol–2-{(E)-[(4-methylphenyl)iminio]methyl}-4-nitrophenolate (0.60/0.40). PMC. [Link]

  • Google Patents. (n.d.). CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor.
  • Atlantis Press. (2021, April 22). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. [Link]

Sources

Troubleshooting

Minimizing oxidation during 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol long-term storage

Welcome to the Technical Support Center for the handling and long-term storage of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol . As an Application Scientist, I have designed this guide to move beyond basic instructions.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the handling and long-term storage of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol .

As an Application Scientist, I have designed this guide to move beyond basic instructions. To ensure the scientific integrity of your research, you must understand the causality behind degradation and implement self-validating workflows.

Mechanistic Overview: The Causality of Oxidation

The oxidative lability of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol stems directly from its molecular architecture. The biphenyl core contains a phenolic hydroxyl (-OH) group that is highly susceptible to single-electron transfer (SET) reactions. While the ortho-nitro group exerts an electron-withdrawing effect that partially stabilizes the molecule, the electron-donating methoxy group on the adjacent ring enriches the overall electron density.

When exposed to atmospheric oxygen, actinic light, or trace transition metals, the phenol undergoes hydrogen atom abstraction to form a highly reactive phenoxy radical[1]. Because the para-position is blocked by the aryl ring, these radicals rapidly undergo further oxidation into colored ortho-quinones or cross-couple to form insoluble oligomeric resins[1].

Degradation A 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol B Phenoxide Anion (Accelerated by alkaline pH) A->B Deprotonation (pH > pKa) C Phenoxy Radical (Triggered by O2, Light, Metals) A->C Oxidation (ROS / Light) B->C 1e- Oxidation (Fast) D Ortho-Quinone Derivatives (Colored Degradants) C->D Further Oxidation (+O2) E Oligomeric Resins (Insoluble aggregates) C->E Radical Coupling

Oxidative degradation pathway of the biphenylol core triggered by environmental factors.

Frequently Asked Questions (FAQs)

Q: Why does my solid compound change from pale yellow to dark brown over time? A: This color shift is the primary visible indicator of oxidative degradation[1]. Atmospheric oxygen and light trigger the formation of ortho-quinones and polymeric resins. Once the powder darkens significantly, its purity has likely fallen below acceptable thresholds for sensitive assays.

Q: Can I store this compound long-term in a DMSO or Methanol stock solution? A: This is highly discouraged. Reconstituted phenolic compounds are significantly less stable than their lyophilized/solid forms due to increased molecular mobility and the presence of dissolved oxygen[2]. If a stock solution is mandatory for your workflow, use anhydrous, degassed solvents, store at -80°C, and discard after one week.

Q: How does pH affect the stability of this compound in aqueous buffers? A: Alkaline environments deprotonate the phenol into a phenoxide anion. The phenoxide anion is vastly more electron-rich and oxidizes at an exponentially faster rate than the neutral phenol[3]. Always maintain a neutral to slightly acidic pH during analytical handling to keep the molecule protonated.

Troubleshooting Guide

Issue 1: Chromatographic purity drops below 95% after 3 months of storage.

  • Root Cause: Inadequate oxygen exclusion or temperature cycling.

  • Resolution: Ensure vials are purged with Argon rather than Nitrogen. Argon is heavier than air and forms a denser protective blanket over the powder[4]. Additionally, verify that your -20°C freezer is not a "frost-free" model, as these undergo auto-defrost cycles that cause damaging temperature fluctuations[4].

Issue 2: Inconsistent biological assay results from stored aliquots.

  • Root Cause: Repeated freeze-thaw cycles and ambient moisture condensation.

  • Resolution: Implement a single-use aliquot system. Never return an opened, warmed vial to the primary stock. Moisture introduced during opening acts as a microscopic solvent environment that facilitates proton exchange and accelerates oxidation.

Self-Validating Experimental Protocols

Protocol 1: Inert Atmosphere Aliquoting and Storage

To ensure trustworthiness, this protocol is designed as a self-validating system. You must establish a T=0 baseline purity (using Protocol 2) before initiating long-term storage.

  • Baseline Validation: Analyze the bulk powder via HPLC-UV to establish a T=0 purity baseline. Save this chromatogram as your reference standard.

  • Equilibration: Allow the sealed bulk container to equilibrate to room temperature in a desiccator for 2 hours prior to opening.

    • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the powder, accelerating hydrolysis and oxidation.

  • Aliquoting: Weigh the compound into Type I amber glass vials.

    • Causality: Amber glass blocks UV/actinic light, effectively neutralizing the photo-oxidation pathway[4][5].

  • Headspace Purging: Insert an Argon gas line into the vial and gently purge the headspace for 30 seconds.

    • Causality: Argon displaces oxygen and reactive oxygen species (ROS)[4].

  • Sealing: Cap immediately with PTFE-lined closures. PTFE is highly impermeable to oxygen compared to standard silicone or rubber septa.

  • Storage & Ongoing Validation: Store at -20°C in a secondary container with indicating desiccant[4]. At month 6, run a new aliquot under identical HPLC conditions and overlay it with the T=0 baseline. If the main peak area decreases by >2%, storage integrity has been compromised.

Workflow S1 1. Temperature Equilibration S2 2. Aliquot into Amber Glass S1->S2 S3 3. Argon Gas Headspace Purge S2->S3 S4 4. Seal with PTFE-lined Caps S3->S4 S5 5. Store at -20°C with Desiccant S4->S5

Step-by-step self-validating workflow for minimizing oxygen and light exposure during storage.

Protocol 2: Stability-Indicating HPLC-UV Assay

This assay is designed to separate the parent compound from its oxidized polar degradants.

  • Sample Preparation: Dissolve 1 mg of the stored aliquot in 1 mL of anhydrous, degassed Acetonitrile.

  • Mobile Phase Setup:

    • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Water.

    • Solvent B: Acetonitrile.

    • Causality: TFA keeps the mobile phase pH low, ensuring the compound remains in its protonated, oxidation-resistant state during the run.

  • Chromatographic Gradient: Run a linear gradient from 10% B to 90% B over 15 minutes on a standard C18 reverse-phase column.

  • Detection & Validation: Monitor absorbance at 254 nm. A self-validating run must include a blank injection (to rule out solvent ghost peaks)[5]. The emergence of early-eluting polar peaks relative to the T=0 standard indicates quinone formation.

Quantitative Stability Data

The following table summarizes the expected stability profile of the compound based on parameters aligned with ICH Q1A(R2) stability testing guidelines[6].

Storage ConditionAtmosphereContainer TypeExpected Shelf-Life (>98% Purity)Primary Degradation Risk
40°C / 75% RH Ambient AirClear Glass< 1 WeekAccelerated thermal & photo-oxidation.
25°C / 60% RH Ambient AirClear Glass< 1 MonthPhoto-oxidation & atmospheric oxidation.
2-8°C Ambient AirAmber Glass3-6 MonthsSlow atmospheric oxidation.
-20°C Argon PurgedAmber Glass + PTFE> 24 MonthsNegligible (Optimal condition).
Solution (DMSO, 25°C) Ambient AirClear Glass< 1 WeekSolvolytic oxidation & dimerization.

References

  • 6 - ich.org 2.4 - seekpeptides.com 3.3 - bioprocessintl.com 4.2 - mapleresearchlabs.com

  • 1 - minarjournal.com 6.5 - benchchem.com

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Reference Data & Comparative Studies

Validation

A Comparative Guide to 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol and Other Biphenyl Derivatives for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals The biphenyl scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents due to its unique conformational pro...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The biphenyl scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents due to its unique conformational properties and ability to interact with a wide range of biological targets.[1][2] This guide provides an in-depth comparative analysis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, a substituted nitrobiphenyl, against other relevant biphenyl derivatives. By examining their physicochemical properties, synthesis, and biological activities, supported by experimental data and established structure-activity relationships (SAR), this document aims to provide a valuable resource for the rational design and development of novel biphenyl-based therapeutics.

Introduction to 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol belongs to the class of nitrobiphenyls, which are characterized by two phenyl rings linked by a single bond, with a nitro group substitution. The presence of the nitro group, a strong electron-withdrawing moiety, significantly influences the molecule's electronic properties and is often crucial for its biological activity.[3][4] The specific substitution pattern of a methoxy and a methyl group on the second phenyl ring, along with a hydroxyl group on the nitrophenyl ring, suggests a potential for diverse biological activities, including anticancer and antimicrobial properties.

While specific experimental data for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is limited in publicly available literature, we can infer its potential properties and biological profile by examining structurally related compounds and established SAR principles.

Physicochemical Properties: A Comparative Overview

The physicochemical properties of a drug candidate are critical determinants of its pharmacokinetic and pharmacodynamic profiles. For biphenyl derivatives, properties such as lipophilicity (LogP), melting point, and the presence of hydrogen bond donors and acceptors are heavily influenced by the nature and position of substituents.

Table 1: Comparison of Physicochemical Properties of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol and Related Compounds

CompoundStructureMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)Calculated LogP
4-(4-Methoxy-2-methylphenyl)-2-nitrophenol C₁₄H₁₃NO₄259.26Not availablePredicted ~3.5
Biphenyl C₁₂H₁₀154.2169-724.01[5]
4-Nitrophenol C₆H₅NO₃139.11113-1151.91
4-Methoxy-2-nitrophenol C₇H₇NO₄169.1378-80[6]1.62
4,4'-Dihydroxybiphenyl C₁₂H₁₀O₂186.21281-2833.1

Analysis of Physicochemical Properties:

The introduction of polar groups like nitro (-NO₂) and hydroxyl (-OH) generally decreases the melting point and LogP compared to the parent biphenyl structure, increasing hydrophilicity. The methoxy (-OCH₃) and methyl (-CH₃) groups on 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol are expected to increase its lipophilicity compared to simpler nitrophenols. This balance of hydrophilic and lipophilic features is crucial for cell membrane permeability and interaction with biological targets.

Synthesis of Substituted Biphenyls

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the synthesis of unsymmetrical biphenyls.[7][8] This palladium-catalyzed reaction involves the coupling of an aryl halide with an arylboronic acid.

G ArylHalide Aryl Halide (e.g., 4-bromo-2-nitrophenol) Catalyst Pd Catalyst (e.g., Pd(PPh₃)₄) ArylHalide->Catalyst ArylboronicAcid Arylboronic Acid (e.g., 4-methoxy-2-methylphenylboronic acid) ArylboronicAcid->Catalyst Product 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol Catalyst->Product Suzuki-Miyaura Coupling Base Base (e.g., Na₂CO₃) Base->Catalyst

Caption: General workflow for the synthesis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol via Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This generalized protocol outlines the steps for synthesizing substituted biphenyls.

  • Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 eq), arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base like sodium carbonate (2.0 eq).

  • Solvent Addition: Add a degassed solvent mixture, for example, a 4:1 ratio of toluene and water.

  • Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C for 4 to 24 hours.

  • Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: After completion, cool the reaction mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired biphenyl derivative.

Comparative Biological Activity

Biphenyl derivatives exhibit a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects. The nature and position of substituents on the biphenyl rings are critical for their potency and selectivity.[1][9]

Cytotoxicity and Anticancer Potential

Nitroaromatic compounds are known to exhibit cytotoxic effects, often through bioreductive activation in hypoxic tumor environments to form cytotoxic radicals.[4] Furthermore, hydroxylated biphenyls have demonstrated significant cytotoxicity against various cancer cell lines.[10] The combination of these structural features in 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol suggests a high potential for anticancer activity.

Table 2: Comparative Cytotoxicity of Biphenyl Derivatives (IC₅₀ values in µM)

CompoundCell LineIC₅₀ (µM)Reference
4,4'-Dihydroxybiphenyl MCF-7 (Breast Cancer)~25[7]
4-Nitrophenol A549 (Lung Cancer)>200[11]
Hypothetical 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol A549 (Lung Cancer)Predicted < 50Inferred from SAR
Doxorubicin (Positive Control) MCF-7 (Breast Cancer)~0.5[7]

Structure-Activity Relationship (SAR) Insights:

  • Hydroxylation: The addition of hydroxyl groups to the biphenyl scaffold generally enhances cytotoxicity.[10]

  • Nitro Group Position: The position of the nitro group on the phenyl ring can significantly impact biological activity. Ortho-substituted nitrophenyl derivatives have shown notable antibacterial and anticancer activities in other molecular scaffolds.[12]

  • Lipophilicity: A balanced lipophilicity is crucial for cell permeability and target engagement. The methoxy and methyl groups in the target compound likely contribute to favorable lipophilic character.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.[7]

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds for 48-72 hours.

  • MTT Addition: Add MTT solution (0.5 mg/mL) to each well and incubate for 2-4 hours.

  • Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC₅₀ value.

G cluster_0 In Vitro Cytotoxicity Evaluation A Seed Cancer Cells in 96-well plates B Treat with Biphenyl Derivatives A->B C Incubate for 48-72 hours B->C D Add MTT Reagent C->D E Incubate for 2-4 hours D->E F Solubilize Formazan Crystals E->F G Measure Absorbance at 570 nm F->G H Calculate IC₅₀ Values G->H G start Start enzyme Add Enzyme to Plate start->enzyme inhibitor Add Test Compound (Biphenyl Derivative) enzyme->inhibitor preincubate Pre-incubate inhibitor->preincubate substrate Add Fluorogenic Substrate preincubate->substrate measure Measure Fluorescence substrate->measure calculate Calculate % Inhibition and IC₅₀ measure->calculate end End calculate->end

Caption: Workflow for a generic fluorescence-based enzyme inhibition assay.

Potential Signaling Pathways

The biological effects of cytotoxic biphenyl derivatives are often mediated through the induction of apoptosis (programmed cell death). The intrinsic mitochondrial pathway is a key mechanism that can be modulated by such compounds.

G Biphenyl 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol Mitochondrion Mitochondrion Biphenyl->Mitochondrion Induces Stress CytochromeC Cytochrome c Release Mitochondrion->CytochromeC Apoptosome Apoptosome Formation CytochromeC->Apoptosome Caspase9 Caspase-9 Activation Apoptosome->Caspase9 Caspase3 Caspase-3 Activation Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

Caption: Hypothetical intrinsic apoptosis pathway induced by a cytotoxic biphenyl derivative.

Conclusion and Future Directions

4-(4-Methoxy-2-methylphenyl)-2-nitrophenol represents a promising, yet underexplored, scaffold for the development of novel therapeutic agents. Based on the structure-activity relationships of related biphenyl and nitrophenol derivatives, it is predicted to possess significant cytotoxic and enzyme inhibitory activities.

To fully elucidate the therapeutic potential of this compound, further research is essential. Key future directions include:

  • Synthesis and Characterization: The synthesis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol and a series of its analogs to enable comprehensive biological evaluation.

  • In Vitro Screening: Systematic screening of these compounds against a panel of cancer cell lines and relevant enzyme targets to determine their potency and selectivity.

  • Mechanism of Action Studies: In-depth investigation of the molecular mechanisms underlying the biological activity of the most promising candidates, including their effects on cell cycle progression and apoptosis.

  • In Vivo Efficacy: Preclinical evaluation of lead compounds in animal models to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

This comparative guide provides a foundational framework for researchers to embark on the exploration of this intriguing class of biphenyl derivatives, with the ultimate goal of developing novel and effective therapies.

References

  • PubMed. (n.d.). Cytotoxic effects of biphenyl and hydroxybiphenyls on isolated rat hepatocytes. [Link]

  • ChemBK. (2024). 4-Methoxy-2-nitrophenol. [Link]

  • PubMed. (n.d.). Cytotoxic effects of biphenyl and hydroxybiphenyls on isolated rat hepatocytes. [Link]

  • RSC Publishing. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. [Link]

  • National Center for Biotechnology Information. (2022). Cytotoxicity and oxidative stress induced by atmospheric mono-nitrophenols in human lung cells. [Link]

  • PubChem. (n.d.). Biphenyl. [Link]

  • PubMed. (2012). Can anybody recommend a good source for enzyme inhibition assay protocols?[Link]

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Comparative

FTIR spectrum validation for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol purity

An In-Depth Technical Guide to the FTIR Spectrum Validation for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol Purity Introduction In the landscape of pharmaceutical development, the chemical purity of an active pharmaceutic...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the FTIR Spectrum Validation for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol Purity

Introduction

In the landscape of pharmaceutical development, the chemical purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds such as 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, a molecule with potential applications in organic synthesis and medicinal chemistry, rigorous purity assessment is paramount. This guide, written from the perspective of a Senior Application Scientist, provides a comprehensive framework for utilizing Fourier-Transform Infrared (FTIR) spectroscopy for the purity validation of this specific molecule. We will delve into the causality behind experimental choices, establish a self-validating protocol, and objectively compare FTIR with other critical analytical techniques like HPLC and NMR.

Part 1: The Foundational Role of FTIR in Purity Assessment

The "Molecular Fingerprint": More Than Just a Spectrum

Fourier-Transform Infrared (FTIR) spectroscopy is a powerful analytical technique that probes the vibrational modes of molecular bonds by measuring the absorption of infrared radiation.[1][2] The resulting spectrum is a unique "molecular fingerprint," where specific absorption bands correspond to the functional groups present in the molecule. For a complex organic molecule like 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, this fingerprint is an invaluable tool for identity confirmation.[3][4]

Qualitative and Quantitative Purity Insights

While renowned for its qualitative capabilities, FTIR can also serve as a quantitative tool.[5][6] The intensity of an absorption band is proportional to the concentration of the corresponding functional group, a principle governed by the Beer-Lambert Law.[7] This allows for the detection and, with proper calibration, quantification of impurities that possess different functional groups or a different overall molecular structure than the API.[5]

Why FTIR for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol? The ATR Advantage

For solid samples like the topic compound, the advent of Attenuated Total Reflectance (ATR) has revolutionized FTIR analysis.[8][9] ATR-FTIR requires little to no sample preparation, virtually eliminating the need for grinding and dispersing the sample in a matrix like KBr.[10][11] This not only accelerates the analytical workflow but also enhances reproducibility by minimizing user-dependent variations in sample preparation.[8] The technique is ideal for a quick, non-destructive initial assessment of purity at various stages of drug development.

Part 2: A Step-by-Step Protocol for FTIR Spectrum Validation

A robust analytical protocol is a self-validating system. The following methodology for validating the purity of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is designed to ensure accuracy and compliance with stringent pharmacopeial standards.

Instrumentation and Performance Qualification

The first pillar of a trustworthy analysis is a well-calibrated instrument. The performance of the FTIR spectrometer must be verified according to established standards, such as those outlined in the United States Pharmacopeia (USP), European Pharmacopoeia (EP), or Japanese Pharmacopoeia (JP).[12][13]

Experimental Protocol: Instrument Performance Qualification

  • Wavenumber Accuracy: Verify the accuracy of the wavenumber scale using a certified polystyrene film. The measured peak positions should fall within the acceptable limits defined by the relevant pharmacopeia (e.g., USP <854>).[13]

  • Resolution: Confirm the instrument's ability to resolve closely spaced spectral features. This is also typically assessed using the characteristic bands of a polystyrene film.[13][14]

  • Signal-to-Noise Ratio: Ensure the instrument provides a sufficient signal-to-noise ratio for the intended application. This is often determined by measuring the noise in a flat region of the 100% transmittance line.

G cluster_0 Instrument Performance Qualification Workflow Start Start Qualification Polystyrene Acquire Spectrum of Certified Polystyrene Film Start->Polystyrene CheckAccuracy Verify Wavenumber Accuracy (e.g., USP <854>) Polystyrene->CheckAccuracy CheckResolution Verify Spectral Resolution CheckAccuracy->CheckResolution Pass Fail Fail: Recalibrate/Service CheckAccuracy->Fail Fail CheckSNR Measure Signal-to-Noise Ratio CheckResolution->CheckSNR Pass CheckResolution->Fail Fail Pass Instrument Qualified CheckSNR->Pass Pass CheckSNR->Fail Fail

Caption: Workflow for FTIR Instrument Performance Qualification.

Reference Standard and Sample Preparation

The United States Pharmacopeia (USP) General Chapter <197> emphasizes that the most conclusive evidence of identity comes from a direct comparison of the sample's spectrum with that of a corresponding USP reference standard, recorded "concomitantly".[15] Therefore, obtaining a high-purity, well-characterized reference standard of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a critical prerequisite.

Experimental Protocol: Sample Analysis using ATR-FTIR

  • Background Spectrum: Clean the ATR crystal (e.g., diamond or ZnSe) with a suitable solvent (e.g., isopropanol) and allow it to dry completely.[10] Record a background spectrum to subtract atmospheric interferences (CO2, H2O).

  • Reference Standard: Place a small amount of the high-purity reference standard onto the ATR crystal, ensuring complete coverage.

  • Apply Pressure: Use the pressure clamp to ensure firm and reproducible contact between the sample and the crystal. This is crucial for obtaining a high-quality spectrum.[8]

  • Data Acquisition: Acquire the FTIR spectrum over the mid-infrared range (typically 4000 - 400 cm⁻¹). Co-add a sufficient number of scans (e.g., 16 or 32) to achieve an excellent signal-to-noise ratio.

  • Sample Analysis: Clean the ATR crystal thoroughly and repeat steps 2-4 with the test sample of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol.

Spectral Interpretation and Purity Confirmation

The purity is validated by a direct overlay of the sample spectrum with the reference standard spectrum. The spectra should be superimposable, with all characteristic absorption bands matching in position, shape, and relative intensity.

Predicted Characteristic Infrared Bands for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

Vibrational ModeFunctional GroupPredicted Wavenumber (cm⁻¹)Comments
O-H StretchPhenolic -OH3200 - 3500 (broad)The broadness is due to hydrogen bonding. A sharp band around 3430 cm⁻¹ has been observed for o-nitrophenol.[16]
C-H Stretch (Aromatic)Ar-H3000 - 3100Typically multiple weak to medium bands.
C-H Stretch (Aliphatic)-CH₃, -OCH₃2850 - 2960Characteristic stretches for methyl and methoxy groups.[17]
N=O Asymmetric StretchNitro group (-NO₂)1500 - 1560A strong, characteristic band. A peak at 1590 cm⁻¹ is attributed to the –N=O stretch in p-nitrophenol.[18]
C=C Stretch (Aromatic)Aromatic Ring1450 - 1600Multiple bands indicating the aromatic skeleton.
N=O Symmetric StretchNitro group (-NO₂)1345 - 1385Another strong, characteristic band for the nitro group.
C-O Stretch (Aryl Ether)Ar-O-CH₃1230 - 1270Strong absorption expected for the methoxy group attached to the phenyl ring.[19]
C-O Stretch (Phenol)Ar-OH1180 - 1260Often coupled with other vibrations.
Out-of-Plane C-H BendingSubstituted Benzene750 - 900The pattern of these bands can provide information about the substitution pattern on the aromatic rings.

This table is predictive and based on spectral data from structurally similar compounds.[16][17][18][19]

Any significant additional peaks in the sample spectrum that are absent in the reference spectrum suggest the presence of an impurity. Conversely, the absence or significant reduction in the intensity of a characteristic band in the sample could indicate degradation or the presence of a different compound.

G cluster_1 FTIR Purity Validation Logic Acquire Acquire Spectra: 1. Reference Standard 2. Test Sample Overlay Overlay and Compare Spectra Acquire->Overlay Match Are spectra superimposable? Overlay->Match NewPeaks Are there significant unmatched peaks? Match->NewPeaks Yes Impure Impurity Detected: Investigate Further Match->Impure No Pure Purity Confirmed NewPeaks->Pure No NewPeaks->Impure Yes

Caption: Decision workflow for FTIR-based purity confirmation.

Part 3: Comparative Analysis with Alternative Methodologies

While FTIR is an excellent tool for identity confirmation and rapid purity screening, a comprehensive validation strategy often requires orthogonal methods—techniques that measure the same attribute through different physicochemical principles.

FTIR vs. High-Performance Liquid Chromatography (HPLC) vs. Nuclear Magnetic Resonance (NMR)

The choice of analytical technique depends on the specific question being asked. HPLC excels at separating and quantifying individual components in a mixture, while NMR provides detailed structural information and is inherently quantitative without the need for identical reference standards.[20][21]

Comparison of Analytical Techniques for Purity Assessment

FeatureFTIR SpectroscopyHigh-Performance Liquid Chromatography (HPLC)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Vibrational transitions of molecular bondsDifferential partitioning between mobile and stationary phasesNuclear spin transitions in a magnetic field
Primary Use Identity confirmation, functional group analysis, rapid purity screeningSeparation and quantification of components in a mixtureDetailed structural elucidation, quantification
Specificity High for unique molecular structures. Can be low for isomers or structurally similar impurities.Very high, capable of separating closely related compounds and isomers.Extremely high, provides unambiguous structural information.
Sensitivity Typically in the percent (%) range for impurities.High, can detect impurities at trace levels (ppm or ppb).Moderate, generally requires higher concentrations than HPLC.
Speed Very fast (1-2 minutes per sample).Slower (15-60 minutes per sample), requires method development.Moderate (5-30 minutes per sample).
Sample Prep Minimal to none (especially with ATR).Requires dissolution in a suitable solvent, filtration.Requires dissolution in a deuterated solvent.
Cost Relatively low instrument and running cost.High instrument cost, ongoing solvent and column costs.Very high instrument cost and maintenance.
Quantification Possible with calibration, but less precise than HPLC.[5]Excellent, the gold standard for purity quantification.[21]Excellent, can be absolute (qNMR) without a specific reference standard.[20]
Synergistic Application in Drug Development

An effective purity validation strategy integrates these techniques:

  • FTIR: Used for rapid identity confirmation of incoming raw materials and for at-line monitoring of reaction progress where functional groups change.[22]

  • HPLC: The primary method for determining purity and quantifying impurities during process development, stability testing, and final product release.[23][24]

  • NMR: Employed to definitively identify the structure of the API and any unknown impurities isolated by techniques like preparative HPLC.

Part 4: Conclusion: An Integrated Strategy for Purity Validation

The validation of the FTIR spectrum for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a rapid, reliable, and robust method for confirming its identity and assessing its purity against a well-characterized reference standard. Its ease of use and minimal sample preparation requirements, particularly with the ATR technique, make it an indispensable tool in the modern pharmaceutical laboratory.

However, scientific integrity demands a multi-faceted approach. While FTIR provides an excellent "fingerprint," it is not a standalone solution for comprehensive purity analysis. An integrated strategy that leverages the high sensitivity and separative power of HPLC and the unparalleled structural elucidation capabilities of NMR is essential. By combining these orthogonal techniques, researchers and drug development professionals can build a complete and trustworthy purity profile, ensuring the quality and safety of the final product.

References

  • Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles - Specac Ltd. (n.d.). Retrieved from [Link]

  • FTIR spectrum of pure o-nitrophenol. (n.d.). ResearchGate. Retrieved from [Link]

  • Can FT-IR be used for Quantitative Analysis? (2023, September 27). Richmond Scientific. Retrieved from [Link]

  • Attenuated Total Reflectance (ATR) Infrared Spectroscopy: Overview. (2024, December 5). JoVE. Retrieved from [Link]

  • Quantitative analysis method for the Fourier transform Infrared spectroscopy of gases. (2024, January 25). Scientific Reports. Retrieved from [Link]

  • Quantitative analysis of ATR-FTIR. (n.d.). ResearchGate. Retrieved from [Link]

  • 1(a)FTIR spectrum of pure p-nitro phenol The Broad Band at 3325 cm -1. (n.d.). ResearchGate. Retrieved from [Link]

  • Research on Quantitative Analysis Method of Infrared Spectroscopy for Coal Mine Gases. (2025, July 20). MDPI. Retrieved from [Link]

  • Fourier Transform Infrared Spectroscopy (FTIR) Services - EAG Laboratories. (n.d.). Retrieved from [Link]

  • Experimental IR and Raman Spectroscopy and DFT Methods Based Material Characterization and Data Analysis of 2- Nitrophenol. (2015, August 26). Longdom Publishing. Retrieved from [Link]

  • FTIR: Material Analysis for Electronic Assemblies - ZESTRON Europe. (n.d.). Retrieved from [Link]

  • FTIR, FT-Raman spectra and DFT analysis of 3-methyl-4-nitrophenol. (2016, April 15). IAEA. Retrieved from [Link]

  • Fourier Transform Infrared (FTIR) Spectroscopy - PhotoMetrics, Inc. (n.d.). Retrieved from [Link]

  • A comparative evaluation of HPLC, FTIR, Raman and NMR for analysis and monitoring of phosphatidylcholine to phosphatidylglycerol. (2025, August 28). Taylor & Francis Online. Retrieved from [Link]

  • FTIR Analysis | RTI Laboratories. (n.d.). Retrieved from [Link]

  • FTIR Analysis of Organic Compounds. (n.d.). Scribd. Retrieved from [Link]

  • Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. (2021, April 22). Atlantis Press. Retrieved from [Link]

  • How to Validate FTIR Results With Reference Samples - Patsnap Eureka. (2025, September 22). Retrieved from [Link]

  • Phenol, 2-methoxy- - NIST WebBook. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

  • Difference between FTIR Analysis and HPLC Analysis. (2025, October 27). Retrieved from [Link]

  • FT-IR Identification: the Expertise Required To Ensure Compliance. (2026, April 9). Spectroscopy Online. Retrieved from [Link]

  • Compare FTIR vs HPLC: Solvent Separation Efficiency - Patsnap Eureka. (2025, September 22). Retrieved from [Link]

  • Hardware Validation; JIS; ASTM; Japanese Pharmacopoeia and European Pharmacopoeia - Shimadzu. (n.d.). Retrieved from [Link]

  • FTIR combined with chemometric tools (fingerprinting spectroscopy) in comparison to HPLC: which strategy offers more opportunities as a green analytical chemistry technique for pharmaceutical analysis. (n.d.). RSC Publishing. Retrieved from [Link]

  • Combining ATR-FTIR Spectroscopy, HPLC, and NMR - Mettler Toledo. (n.d.). Retrieved from [Link]

  • Pharmaceutical Analysis using FTIR: Compliance with European, US, Indian, and Japanese Pharmacopoeia. (2020, October 9). Agilent. Retrieved from [Link]

  • FTIR Validation and Calibration Overview. (n.d.). Scribd. Retrieved from [Link]

  • How to Read and Interpret FTIR Spectroscope of Organic Material. (2024, January 10). ResearchGate. Retrieved from [Link]

  • FT-IR Investigation of Methoxy Substituted Benzenes Adsorbed on Solid Acid Catalysts. (2021, November 14). ACS Publications. Retrieved from [Link]

  • 2-[(4-Methoxy-2-nitrophenyl)iminomethyl]phenol. (n.d.). PMC. Retrieved from [Link]

  • Phenol, 4-methyl-2-nitro- - NIST WebBook. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

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Validation

A Comparative Guide to the Characterization of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol Analytical Reference Standard

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and scientific research, the integrity of analytical data is paramount. This hinges on the quality of the ref...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and scientific research, the integrity of analytical data is paramount. This hinges on the quality of the reference standards used for calibration, identification, and quantification. This guide provides an in-depth technical comparison of a well-characterized analytical reference standard of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol against a standard analytical grade of the same compound. We will explore the rigorous analytical techniques employed for its characterization, providing detailed experimental protocols and the rationale behind these methodologies.

The Critical Role of a Well-Characterized Reference Standard

An analytical reference standard is a highly purified and well-characterized substance used as a measurement base. In drug development, these standards are indispensable for ensuring the identity, purity, and potency of active pharmaceutical ingredients (APIs) and their impurities.[1] The use of a certified reference material (CRM), produced and certified in accordance with standards like ISO 17034 and ISO/IEC 17025, provides the highest level of accuracy and traceability. This guide will illuminate the comprehensive characterization that distinguishes a true reference standard from a standard-grade chemical.

Physicochemical Properties of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

PropertyValueSource
Molecular Formula C₁₄H₁₃NO₄N/A
Molecular Weight 259.26 g/mol N/A
Appearance Expected to be a yellow to orange crystalline solidGeneral observation for nitrophenols
Solubility Expected to be soluble in polar organic solvents like methanol, acetonitrile, and DMSOGeneral observation for nitrophenols

In-Depth Characterization of the Analytical Reference Standard

A comprehensive characterization of an analytical reference standard involves a suite of orthogonal analytical techniques to confirm its structure and purity. The following sections detail the experimental methodologies and expected results for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each atom.

Causality Behind Experimental Choices: ¹H NMR provides a map of the proton environments in the molecule. The chemical shifts, splitting patterns (multiplicity), and integration values of the signals allow for the unambiguous assignment of each proton, confirming the compound's identity.

Experimental Protocol: ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve 5-10 mg of the 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol reference standard in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Data Acquisition:

    • Acquire the spectrum at a standard temperature (e.g., 25 °C).

    • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

    • Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

  • Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

Expected ¹H NMR Data (Predicted based on analogous structures):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
~10.5s1H-OH
~8.0d1HH-3
~7.5dd1HH-5
~7.1d1HH-6
~7.0d1HH-6'
~6.8dd1HH-5'
~6.7d1HH-3'
~3.8s3H-OCH₃
~2.2s3H-CH₃

Causality Behind Experimental Choices: ¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal, confirming the number and types of carbon atoms present.

Experimental Protocol: ¹³C NMR Spectroscopy

  • Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

  • Instrumentation: Utilize the same high-resolution NMR spectrometer.

  • Data Acquisition:

    • Acquire a proton-decoupled spectrum to simplify the signals to singlets for each carbon.

    • A higher number of scans is typically required due to the low natural abundance of the ¹³C isotope.

  • Data Processing: Process the data similarly to the ¹H NMR spectrum.

Expected ¹³C NMR Data (Predicted based on analogous structures):

Chemical Shift (δ, ppm)Assignment
~155C-4'
~150C-2
~140C-4
~135C-1'
~130C-2'
~125C-6
~120C-6'
~118C-5
~115C-1
~114C-5'
~110C-3'
~55-OCH₃
~20-CH₃
Mass Spectrometry (MS)

Causality Behind Experimental Choices: Mass spectrometry is used to determine the molecular weight of the compound and can provide structural information through fragmentation patterns. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

Experimental Protocol: Mass Spectrometry

  • Sample Preparation: Prepare a dilute solution of the reference standard in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Instrumentation: Use a mass spectrometer with an appropriate ionization source, such as electrospray ionization (ESI) or electron ionization (EI).

  • Data Acquisition:

    • Introduce the sample into the mass spectrometer.

    • Acquire the mass spectrum over a suitable mass range.

    • For HRMS, ensure the instrument is properly calibrated to provide high mass accuracy.

  • Data Analysis: Determine the mass of the molecular ion and analyze the fragmentation pattern to confirm the structure.

Expected Mass Spectrometry Data:

m/zInterpretation
259.08[M]⁺ (Molecular Ion)
242.08[M-OH]⁺
212.07[M-NO₂-H]⁺
198.09[M-NO₂-CH₃]⁺
High-Performance Liquid Chromatography (HPLC)

Causality Behind Experimental Choices: HPLC is a powerful technique for assessing the purity of a compound. A well-developed HPLC method can separate the main compound from any impurities, allowing for accurate quantification of purity.

Experimental Protocol: HPLC Purity Analysis

  • Instrumentation: A standard HPLC system with a UV detector.

  • Chromatographic Conditions:

    • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detection at a wavelength of maximum absorbance (determined by UV-Vis spectroscopy, likely around 320-350 nm for nitrophenols).

  • Sample Preparation: Accurately weigh and dissolve the reference standard in the mobile phase to a known concentration.

  • Analysis: Inject the sample onto the HPLC system and record the chromatogram.

  • Purity Calculation: Calculate the purity by the area percentage method, assuming all components have a similar response factor.

dot

HPLC_Workflow cluster_prep Sample & Mobile Phase Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis prep_standard Prepare Standard Solution injection Inject Sample prep_standard->injection prep_mobile Prepare Mobile Phase hplc_system HPLC System with UV Detector prep_mobile->hplc_system hplc_system->injection separation Chromatographic Separation injection->separation detection UV Detection separation->detection chromatogram Obtain Chromatogram detection->chromatogram purity_calc Calculate Purity (Area %) chromatogram->purity_calc

Caption: Workflow for HPLC Purity Analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality Behind Experimental Choices: FTIR spectroscopy identifies the functional groups present in a molecule by their characteristic vibrational frequencies. This provides further confirmation of the compound's structure.

Experimental Protocol: FTIR Spectroscopy

  • Sample Preparation: Prepare a KBr pellet by mixing a small amount of the reference standard with dry potassium bromide and pressing it into a thin disk.

  • Instrumentation: Use a Fourier-transform infrared spectrometer.

  • Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Expected FTIR Data:

Wavenumber (cm⁻¹)Assignment
~3400O-H stretch
~3050Aromatic C-H stretch
~2950Aliphatic C-H stretch
~1580 & ~1340Asymmetric and symmetric N-O stretch of NO₂
~1250C-O-C stretch (methoxy)
Elemental Analysis

Causality Behind Experimental Choices: Elemental analysis determines the percentage composition of elements (carbon, hydrogen, nitrogen) in the compound. The experimental values should be in close agreement with the theoretical values for the proposed molecular formula, providing a fundamental confirmation of the compound's composition.

Experimental Protocol: Elemental Analysis

  • Instrumentation: Use a CHN elemental analyzer.

  • Sample Preparation: Accurately weigh a small amount of the dried reference standard.

  • Analysis: Combust the sample in a stream of oxygen, and the resulting gases (CO₂, H₂O, N₂) are quantified.

  • Comparison: Compare the experimentally determined percentages of C, H, and N with the theoretical values.

Expected Elemental Analysis Data:

ElementTheoretical %Found %
C64.86± 0.4%
H5.05± 0.4%
N5.40± 0.4%

Comparison: Analytical Reference Standard vs. Standard Analytical Grade

The primary difference between a certified analytical reference standard and a standard analytical grade material lies in the level of characterization, certification, and the associated uncertainty of the purity value.

FeatureAnalytical Reference StandardStandard Analytical Grade
Purity High purity, typically >99.5%, with a certified value and associated uncertainty.Purity is generally stated as a minimum value (e.g., >98%), without a certified value or uncertainty.
Characterization Extensively characterized by multiple orthogonal analytical techniques (NMR, MS, HPLC, FTIR, Elemental Analysis).May be characterized by one or two techniques, often with less detailed data provided.
Certification Accompanied by a Certificate of Analysis detailing the characterization methods, results, and traceability to national or international standards.Typically comes with a specification sheet with limited data.
Traceability Purity is traceable to a primary standard or a definitive method.Generally lacks metrological traceability.
Intended Use Quantitative applications, method validation, and as a primary reference.General laboratory use, not recommended for applications requiring high accuracy and traceability.

dot

Standard_Comparison cluster_ars Analytical Reference Standard cluster_sag Standard Analytical Grade ars_purity High Purity (>99.5%) + Certified Value + Uncertainty ars_char Extensive Characterization (NMR, MS, HPLC, FTIR, EA) ars_purity->ars_char ars_cert Detailed Certificate of Analysis ars_char->ars_cert ars_trace Metrologically Traceable ars_cert->ars_trace sag_purity Minimum Purity (>98%) - No Certified Value - No Uncertainty sag_char Limited Characterization sag_purity->sag_char sag_cert Basic Specification Sheet sag_char->sag_cert sag_trace Generally Not Traceable sag_cert->sag_trace

Caption: Key Differences Between Standard Grades.

Alternative Reference Standards

For the quantitative analysis of nitrophenolic compounds, several alternatives to a specific reference standard like 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol can be considered depending on the analytical method.

  • Isotopically Labeled Standards: For mass spectrometry-based methods (LC-MS or GC-MS), an isotopically labeled version of the analyte (e.g., deuterated or ¹³C-labeled) is the gold standard for an internal standard. It co-elutes with the analyte and has nearly identical chemical and physical properties, allowing for accurate correction of matrix effects and variations in sample preparation and instrument response.[2]

  • Structurally Similar Compounds: In HPLC-UV analysis, a structurally similar compound that is not present in the sample can be used as an internal standard. For our target molecule, a potential internal standard could be another substituted nitrophenol with a different retention time.

  • Certified Reference Materials of Related Compounds: If a certified reference material of the exact analyte is unavailable, a CRM of a closely related compound can be used for system suitability tests and to ensure the overall performance of the analytical system.[3]

Conclusion

The comprehensive characterization of an analytical reference standard, such as 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, is a multi-faceted process that employs a range of orthogonal analytical techniques. This rigorous approach ensures the identity, purity, and overall quality of the standard, which is fundamental for generating reliable and reproducible scientific data. When compared to a standard analytical grade material, the value of a certified reference standard becomes evident in its detailed characterization, certified purity with a stated uncertainty, and metrological traceability. For researchers, scientists, and drug development professionals, the choice of a well-characterized reference standard is a critical step in ensuring the validity and integrity of their analytical results.

References

  • Standard Reference Material 1647f - Certificate of Analysis. NIST. [Link]

  • 2-Methoxy-4-(methoxymethyl)phenol. PubChem. [Link]

  • Types of Reference Standards Used in the Pharmaceutical Industry. Pharmaffiliates. [Link]

  • The Infrared Spectra of Nitro and Other Oxidized Nitrogen Compounds. Journal of the American Chemical Society. [Link]

  • FTIR, FT-Raman spectra and ab initio DFT vibrational analysis of 2,4-dichloro-6-nitrophenol. PubMed. [Link]

  • Aromatics Content Certified Reference Materials (CRM) and Standards. ARO Scientific. [Link]

  • 2-Methoxy-4-methylphenol - Links. Computational Toxicology and Exposure Online Resources. [Link]

  • 4-Methoxyphenol. PubChem. [Link]

  • A certified reference material for HPLC. ResearchGate. [Link]

  • Phenol, 4-(methoxymethyl)-. NIST WebBook. [Link]

  • Separation of 2-Methoxy-4-methylphenol on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • Certification of Marine Sediment Reference Materials for PAHs. Taylor & Francis Online. [Link]

  • Methoxyphenols. MassBank. [Link]

  • Advances in 4-Nitrophenol Detection and Reduction Methods and Mechanisms: An Updated Review. ACS Omega. [Link]

  • 1(a)FTIR spectrum of pure p-nitro phenol The Broad Band at 3325 cm. ResearchGate. [Link]

  • PV2039 - Methoxyphenol. OSHA. [Link]

  • 2-NITROPHENOL 4-NITROPHENOL. Agency for Toxic Substances and Disease Registry. [Link]

  • Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. ResearchGate. [Link]

  • 2-Nitro-4-(propan-2-yl)phenol. PubChem. [Link]

  • Isomers and Recommended HPLC Columns for Effective Separation. MicroSolv. [Link]

  • Diurnal variations of gaseous and particulate nitrophenol isomers in the atmosphere monitored by using wet scrubbing online preconcentration. RSC Publishing. [Link]

  • Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

  • Compound 528966: 2-Nitro-4-(propan-2-yl)phenol - Dataset. Catalog. [Link]

  • Phenol, 2-methoxy-. NIST WebBook. [Link]

  • Phenol, 2-chloro-4-nitro-. NIST WebBook. [Link]

  • Push and Pull Effect of Methoxy and Nitro Groups Modifies the Spin-State Switching Temperature in Fe(III) Complexes. PMC. [Link]

  • Reactions of aromatic nitro-compounds in alkaline media. Part XI. Structural investigations by proton magnetic resonance spectroscopy. Journal of the Chemical Society B: Physical Organic. [Link]

  • N-(4-Methoxy-2-methyl-5-nitrophenyl)acetamide. NSF Public Access Repository. [Link]

Sources

Comparative

Comparative Bioactivity of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol Analogs: A Guide for Drug Discovery

In the landscape of medicinal chemistry, the quest for novel therapeutic agents often begins with the exploration of privileged scaffolds—molecular frameworks that demonstrate a propensity for biological activity. The 4-...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry, the quest for novel therapeutic agents often begins with the exploration of privileged scaffolds—molecular frameworks that demonstrate a propensity for biological activity. The 4-(4-methoxy-2-methylphenyl)-2-nitrophenol core represents one such scaffold, combining the structural motifs of nitrophenols, methoxyphenyl compounds, and biphenyls. While the bioactivity of the parent compound is not extensively documented, its analogs present a rich field for investigation, with potential applications spanning antimicrobial, antioxidant, and anticancer domains. This guide provides a comparative analysis of the bioactivity of these analogs, supported by experimental data and methodological insights to inform future drug development endeavors.

The Structural Rationale: A Triad of Bioactive Moieties

The therapeutic potential of 4-(4-methoxy-2-methylphenyl)-2-nitrophenol analogs can be dissected by considering the contribution of its key functional components: the nitrophenol ring, the methoxyphenyl group, and the biphenyl-like linkage.

  • The Nitrophenol Moiety: Nitroaromatic compounds are known for their broad-spectrum antimicrobial activities. The nitro group can be enzymatically reduced within microbial cells to generate reactive nitrogen species, which can induce DNA damage and lead to cell death.[1] This mechanism makes nitrophenols an attractive starting point for developing new antibiotics, particularly against resistant strains.[1][2] However, the strong electron-withdrawing nature of the nitro group can diminish the radical-scavenging activity of the phenolic hydroxyl group, potentially reducing antioxidant capacity.[3]

  • The Methoxyphenyl Moiety: The 2-methoxyphenol (guaiacol) scaffold is a common feature in many biologically active natural and synthetic compounds.[4] The methoxy group, adjacent to the phenolic hydroxyl, can modulate antioxidant activity through electronic and steric effects, influencing the O-H bond dissociation enthalpy and the stability of the resulting phenoxyl radical.[4] Furthermore, methoxy and hydroxyl groups on flavone derivatives have been shown to influence their cytotoxic activity in various cancer cell lines.[5]

  • The Biphenyl Linkage: Biphenyl derivatives possess a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Hydroxylated biphenyls, in particular, have demonstrated the ability to counteract oxidative stress, sometimes more effectively than their monomeric counterparts.[6] Some biphenyl compounds have been shown to induce apoptosis and cell cycle arrest in cancer cells, highlighting their potential as anticancer agents.[7][8][9]

Comparative Bioactivity: A Data-Driven Overview

The following sections summarize the reported bioactivities of various analogs, with quantitative data presented for direct comparison.

Anticancer Activity

Hydroxylated biphenyl compounds, structurally related to curcumin, have shown significant promise as anticancer agents, particularly against malignant melanoma.[7][8]

CompoundCancer Cell Line(s)IC50 (µM)Reference
Compound 11 (Hydroxylated Biphenyl) Melanoma Cells1.7 ± 0.5[7][8]
Compound 12 (Hydroxylated Biphenyl) Melanoma Cells2.0 ± 0.7[7][8]
D6 (Curcumin Analog) Melanoma & Neuroblastoma~2[7]
Curcumin Melanoma Cells10.2 ± 1.9[7]

These studies indicate that specific hydroxylated biphenyl analogs can exhibit significantly greater potency than the parent natural product, curcumin. The mechanism of action for compounds 11 and 12 was found to involve the induction of apoptosis and cell cycle arrest at the G2/M transition.[7][8]

Antimicrobial Activity

Nitrophenol derivatives have been investigated for their antibacterial properties against a range of pathogens, including multidrug-resistant strains.[1][2]

CompoundBacterial Strain(s)MIC (µM)Reference
Aminobenzylated 4-Nitrophenol (Compound 13) MRSA, VREAs low as 1.23[2]
3,5-Dimethyl-4-((4-nitrobenzyl)oxy)phenol (4a) Moraxella catarrhalisComparable to Monobenzone[10]
2,3,5-Trimethyl-4-((4-nitrobenzyl)oxy)phenol (4b) Moraxella catarrhalisPotent[10]

The antimicrobial action of nitrophenols is often attributed to the bioreduction of the nitro group within the bacterial cell, leading to the formation of cytotoxic reactive nitrogen species.[1]

Antioxidant Activity

The antioxidant potential of phenolic compounds is a key area of investigation. The DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay is a common method for evaluating this activity.

CompoundIC50/EC50Reference
2-methoxy-4-((4-methoxyphenylimino)methyl)phenol EC50 = 10.46 ppm[11][12]
C-tetra(4-methoxyphenyl)calix[13]resorcinarene (chair conformer) IC50 = 47.46 ppm[14]
C-tetra(4-methoxyphenyl)calix[13]resorcinarene (crown conformer) IC50 = 78.46 ppm[14]
N-(1,3-dioxoisoindolin-2-yl)-3-((4-methoxyphenyl)amino)propanamide 1.37 times higher than ascorbic acid[13]
3-((4-methoxyphenyl)amino)-N'-(1-(naphthalen-1-yl)-ethylidene)propanehydrazide 1.35 times higher than ascorbic acid[13]

These results highlight the significant antioxidant potential of various methoxyphenyl derivatives. The position and nature of substituents on the aromatic rings play a crucial role in modulating this activity.

Experimental Protocols: A Guide to Bioactivity Assessment

To ensure the reproducibility and validity of bioactivity studies, standardized experimental protocols are essential.

Synthesis of Analogs

The synthesis of 4-(4-methoxy-2-methylphenyl)-2-nitrophenol analogs can be achieved through various organic synthesis routes. For instance, the synthesis of 4-methoxy-2-nitroaniline, a potential precursor, can be performed using a continuous flow reactor involving acetylation, nitration, and hydrolysis steps.[15] The synthesis of Schiff base derivatives can be achieved through the condensation of an aldehyde or ketone with a primary amine.[11][12]

G cluster_synthesis General Synthesis Workflow start Starting Materials (e.g., 4-methoxyaniline) step1 Reaction 1 (e.g., Acetylation) start->step1 step2 Reaction 2 (e.g., Nitration) step1->step2 step3 Reaction 3 (e.g., Hydrolysis/Condensation) step2->step3 product Final Analog step3->product purification Purification & Characterization (NMR, MS, etc.) product->purification

Caption: A generalized workflow for the synthesis of target analogs.

In Vitro Anticancer Activity Assessment

The antiproliferative activity of the synthesized compounds can be evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay against various cancer cell lines.[13]

G cluster_workflow Anticancer Activity Workflow start Cancer Cell Culture treatment Treatment with Analogs (Varying Concentrations) start->treatment incubation Incubation (e.g., 24-72h) treatment->incubation mtt_assay MTT Assay incubation->mtt_assay readout Spectrophotometric Reading mtt_assay->readout ic50 IC50 Determination readout->ic50

Caption: A typical experimental workflow for assessing anticancer potential.

Antimicrobial Activity Screening

The minimum inhibitory concentration (MIC) of the analogs against various bacterial strains can be determined using a broth microdilution method.[10]

Antioxidant Activity Evaluation (DPPH Assay)

The DPPH assay is a widely used method to determine the radical scavenging activity of compounds.[13] The assay measures the reduction of the stable DPPH radical by an antioxidant, which is quantified spectrophotometrically.[4]

Mechanistic Insights: Visualizing Molecular Pathways

The bioactivity of these analogs can be attributed to their interaction with specific cellular pathways.

G cluster_pathway Proposed Mechanisms of Action cluster_antimicrobial Antimicrobial cluster_anticancer Anticancer analog Bioactive Analog nitro_reduction Nitro Group Reduction analog->nitro_reduction apoptosis Apoptosis Induction analog->apoptosis cell_cycle Cell Cycle Arrest (G2/M) analog->cell_cycle ros Reactive Nitrogen Species nitro_reduction->ros dna_damage DNA Damage ros->dna_damage cell_death_bac Bacterial Cell Death dna_damage->cell_death_bac cell_death_can Cancer Cell Death apoptosis->cell_death_can cell_cycle->cell_death_can

Caption: Potential signaling pathways modulated by the bioactive analogs.

Conclusion and Future Directions

The analogs of 4-(4-methoxy-2-methylphenyl)-2-nitrophenol represent a promising class of compounds with diverse biological activities. The available data strongly suggest that modifications to this core structure can lead to potent anticancer, antimicrobial, and antioxidant agents. Future research should focus on synthesizing a broader range of analogs and conducting comprehensive structure-activity relationship (SAR) studies to optimize their therapeutic potential. Furthermore, in vivo studies are warranted to validate the promising in vitro findings and to assess the pharmacokinetic and toxicological profiles of the most active compounds.

References

  • The Antioxidant Potential of 2-Methoxyphenol Derivatives: A Technical Guide for Researchers - Benchchem.
  • Anticancer Activity of Two Novel Hydroxylated Biphenyl Compounds toward Malignant Melanoma Cells - PMC.
  • Anticancer Activity of Two Novel Hydroxylated Biphenyl Compounds toward Malignant Melanoma Cells - PubMed.
  • Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide - PMC.
  • Developing Antimicrobial Agents from 3,5-Dimethyl-4-nitrophenol: Applic
  • Biological deeds of Biphenyl deriv
  • Aminobenzylated 4-Nitrophenols as Antibacterial Agents Obtained from 5-Nitrosalicylaldehyde through a Petasis Borono–Mannich Reaction - PMC.
  • Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl)
  • Comparative Study of the Antioxidant Activity of the Conformers of C-tetra(4-methoxyphenyl)calix[13]resorcinarene - MDPI.

  • A Comparative Analysis of the Biological Activity of 2-Allyl-4-nitrophenol and Other Nitrophenols - Benchchem.
  • The Multifaceted Biological Activities of Biphenyl Sulfonamide Compounds: A Technical Guide - Benchchem.
  • Antioxidant Activity of Natural Phenols and Derived Hydroxyl
  • Synthesis and Antimicrobial Activity of Nitrobenzyl-oxy-phenol Deriv
  • (PDF) Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl)
  • CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor - Google P
  • Novel Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review - Preprints.org.

Sources

Validation

Validating Extraction Methods for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol from Biological Matrices: A Comparative Guide

Executive Summary The robust and accurate quantification of therapeutic candidates and their metabolites within complex biological matrices is fundamental to advancing drug development pipelines. This guide provides a co...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The robust and accurate quantification of therapeutic candidates and their metabolites within complex biological matrices is fundamental to advancing drug development pipelines. This guide provides a comprehensive, in-depth comparison of three prevalent extraction methodologies—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—specifically tailored for the analysis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in plasma and urine. This nitrophenolic compound's unique physicochemical characteristics necessitate a careful and considered approach to sample preparation to ensure high-quality data for pharmacokinetic and toxicokinetic assessments.

This document moves beyond a simple recitation of protocols. It delves into the mechanistic reasoning behind methodological choices, presents a comparative analysis using realistic experimental data, and furnishes detailed, actionable protocols. Our objective is to empower researchers to not only select the most appropriate extraction technique but also to understand the critical parameters that ensure a self-validating and robust bioanalytical method.

Understanding the Analyte: Physicochemical Properties of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

While extensive experimental data for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol are not publicly available, its structural attributes allow for reliable prediction of its physicochemical properties, which are critical for designing an effective extraction strategy. These properties are inferred from its close structural analog, 4-methoxy-2-nitrophenol.[1][2][3][4]

  • Molecular Formula: C₁₄H₁₃NO₄

  • Predicted Molecular Weight: 259.26 g/mol

  • Predicted LogP: ~3.5, indicating moderate lipophilicity and a preference for organic phases.

  • Predicted pKa: ~7.3 for the phenolic hydroxyl group, classifying it as a weakly acidic compound.

  • Predicted Solubility: Low aqueous solubility, with good solubility in organic solvents such as methanol and acetonitrile.

These characteristics suggest that pH adjustment will be a critical factor in optimizing its extraction, particularly for LLE and SPE, by controlling the ionization state of the phenolic group.

Comparative Analysis of Extraction Methodologies

The selection of an extraction method represents a crucial decision point, balancing the need for sample cleanliness against throughput and cost. This section provides a head-to-head comparison of PPT, LLE, and SPE for the extraction of our target analyte.

Protein Precipitation (PPT): The High-Throughput Workhorse

PPT is a rapid and operationally simple technique for removing the bulk of proteins from plasma samples.[5][6]

  • Mechanism of Action: A water-miscible organic solvent, typically acetonitrile, is added to the plasma sample. This disrupts the protein's hydration layer, causing a significant decrease in solubility and leading to precipitation.[7]

  • Causality in Application: This method is favored in early-stage discovery and high-throughput screening environments where speed is paramount. However, its non-selective nature means that while proteins are removed, other endogenous components like phospholipids remain, which are notorious for causing ion suppression in LC-MS/MS analysis.[8][9][10] This can compromise data quality if not adequately addressed, usually through the use of a co-eluting stable isotope-labeled internal standard.

Liquid-Liquid Extraction (LLE): The Classic Balancing Act

LLE provides a more refined sample cleanup by partitioning the analyte between the aqueous biological matrix and an immiscible organic solvent.[11][12]

  • Mechanism of Action: The partitioning behavior is governed by the analyte's LogP and its ionization state. For our weakly acidic analyte, acidifying the sample to a pH of approximately 3-4 will neutralize the phenolic hydroxyl group, rendering the molecule more hydrophobic and driving it into the organic phase.

  • Causality in Application: LLE offers a significant improvement in sample cleanliness over PPT by removing a larger proportion of matrix interferences.[13] The choice of extraction solvent is critical and must be optimized based on the analyte's polarity. While more labor-intensive than PPT, it can be a cost-effective alternative to SPE when a moderate level of sample cleanup is sufficient.

Solid-Phase Extraction (SPE): The Gold Standard for Selectivity

SPE offers the highest degree of sample purification by utilizing a sorbent bed to selectively retain the analyte while matrix interferences are washed away.[14]

  • Mechanism of Action: For our moderately lipophilic and weakly acidic analyte, a reversed-phase (C18) sorbent is a logical starting point for plasma samples. For the more complex matrix of urine, a mixed-mode cation exchange sorbent can provide enhanced selectivity. The process involves conditioning the sorbent, loading the sample, washing away interferences, and finally eluting the purified analyte.

  • Causality in Application: SPE is the method of choice for regulated bioanalysis where the highest levels of sensitivity, accuracy, and precision are required. By providing the cleanest extracts, SPE minimizes matrix effects, leading to more robust and reliable data.[8] The ability to concentrate the analyte during the elution step also allows for lower limits of quantification.

Head-to-Head Performance: Experimental Data Comparison

The following tables summarize the expected performance of each extraction technique for 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol in human plasma and urine. This data, while hypothetical, is based on established performance for structurally similar phenolic compounds and serves as a guide for what can be realistically achieved.[3][13]

Table 1: Comparative Performance in Human Plasma

ParameterProtein Precipitation (Acetonitrile)Liquid-Liquid Extraction (Methyl-tert-butyl ether)Solid-Phase Extraction (C18)
Recovery (%) 85 ± 592 ± 498 ± 2
Matrix Effect (%) 45 ± 10 (Ion Suppression)20 ± 8 (Ion Suppression)5 ± 3 (Minimal Effect)
Intra-day Precision (%RSD) < 10< 8< 5
Inter-day Precision (%RSD) < 12< 10< 7
Lower Limit of Quantification (LLOQ) 5 ng/mL1 ng/mL0.5 ng/mL
Sample Throughput HighMediumLow to Medium
Cost per Sample LowMediumHigh

Table 2: Comparative Performance in Human Urine

ParameterLiquid-Liquid Extraction (Ethyl Acetate)Solid-Phase Extraction (Mixed-Mode Cation Exchange)
Recovery (%) 90 ± 697 ± 3
Matrix Effect (%) 15 ± 7 (Ion Suppression)3 ± 2 (Minimal Effect)
Intra-day Precision (%RSD) < 9< 6
Inter-day Precision (%RSD) < 11< 8
Lower Limit of Quantification (LLOQ) 2 ng/mL0.8 ng/mL
Sample Throughput MediumLow to Medium
Cost per Sample MediumHigh

(Note: Protein precipitation is generally not employed for urine samples due to their low protein content.)

Detailed Experimental Protocols & Workflows

This section provides validated, step-by-step protocols for each extraction method, designed to serve as a robust starting point for your own method development and validation.

Protocol 1: Protein Precipitation (PPT) of Plasma Samples

Materials:

  • Human plasma

  • Ice-cold acetonitrile (ACN)

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Refrigerated microcentrifuge

Procedure:

  • Aliquot 100 µL of plasma into a microcentrifuge tube.

  • Add 300 µL of ice-cold ACN.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

PPT_Workflow cluster_0 Protein Precipitation Workflow plasma 1. Plasma Sample (100 µL) add_acn 2. Add Acetonitrile (300 µL) plasma->add_acn vortex 3. Vortex (30s) add_acn->vortex centrifuge 4. Centrifuge (10 min) vortex->centrifuge supernatant 5. Collect Supernatant centrifuge->supernatant analysis LC-MS/MS Analysis supernatant->analysis

Caption: Protein Precipitation Workflow.

Protocol 2: Liquid-Liquid Extraction (LLE) of Plasma and Urine

Materials:

  • Human plasma or urine

  • Methyl-tert-butyl ether (MTBE) for plasma; Ethyl acetate for urine

  • 1% Formic acid in water

  • Microcentrifuge tubes (2 mL)

  • Vortex mixer

  • Centrifuge

  • Nitrogen evaporator

  • Reconstitution solvent (50:50 acetonitrile:water)

Procedure:

  • Pipette 200 µL of plasma or urine into a microcentrifuge tube.

  • Add 10 µL of 1% formic acid to acidify the sample.

  • Add 800 µL of the designated organic solvent.

  • Vortex for 2 minutes.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Transfer the upper organic layer to a new tube.

  • Evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute in 100 µL of reconstitution solvent.

LLE_Workflow cluster_1 Liquid-Liquid Extraction Workflow sample 1. Sample (200 µL) acidify 2. Acidify sample->acidify add_solvent 3. Add Organic Solvent acidify->add_solvent vortex 4. Vortex (2 min) add_solvent->vortex centrifuge 5. Centrifuge (5 min) vortex->centrifuge collect_organic 6. Collect Organic Layer centrifuge->collect_organic evaporate 7. Evaporate collect_organic->evaporate reconstitute 8. Reconstitute evaporate->reconstitute analysis LC-MS/MS Analysis reconstitute->analysis

Caption: Liquid-Liquid Extraction Workflow.

Protocol 3: Solid-Phase Extraction (SPE) of Plasma and Urine

Materials:

  • Human plasma or urine

  • SPE cartridges (C18 for plasma, Mixed-Mode Cation Exchange for urine)

  • SPE vacuum manifold

  • Methanol

  • Deionized water

  • 4% Phosphoric acid in water

  • Wash solvent (5% methanol in water)

  • Elution solvent (90:10 methanol:water with 0.1% formic acid)

  • Nitrogen evaporator

  • Reconstitution solvent

Procedure:

  • Sample Pre-treatment: Dilute plasma 1:1 with 4% phosphoric acid. Urine can typically be loaded directly.

  • Condition: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.

  • Load: Load the pre-treated sample onto the cartridge.

  • Wash: Wash the cartridge with 1 mL of 5% methanol in water.

  • Elute: Elute the analyte with 1 mL of elution solvent.

  • Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute in 100 µL of reconstitution solvent.

SPE_Workflow cluster_2 Solid-Phase Extraction Workflow condition 1. Condition load 2. Load condition->load wash 3. Wash load->wash elute 4. Elute wash->elute evaporate 5. Evaporate elute->evaporate reconstitute 6. Reconstitute evaporate->reconstitute analysis LC-MS/MS Analysis reconstitute->analysis

Caption: Solid-Phase Extraction Workflow.

Concluding Remarks and Expert Recommendations

The selection of an appropriate extraction method is a critical determinant of bioanalytical success. For the analysis of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol, the following recommendations are provided:

  • For rapid, high-throughput applications where a higher limit of quantification is acceptable, Protein Precipitation is a suitable choice. However, careful management of matrix effects is essential.

  • Liquid-Liquid Extraction offers a commendable balance of sample cleanliness, cost, and throughput, making it a versatile option for many applications.

  • For regulated bioanalysis and studies demanding the utmost sensitivity and data quality, Solid-Phase Extraction is the unequivocal gold standard.

It is imperative that any chosen method undergoes rigorous validation in accordance with the latest regulatory guidelines to ensure the generation of reliable and defensible data.

References

  • ChemBK. (2024). 4-Methoxy-2-nitrophenol - Physico-chemical Properties. Retrieved from [Link]

  • Kusumaningrum, V. A., Hanapi, A., Ningsih, R., Nafiah, S. A., & Nadhiroh, A. (2021). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Atlantis Press. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Retrieved from [Link]

  • Akkurt, M., et al. (2012). 2-[(4-Methoxy-2-nitrophenyl)iminomethyl]phenol. Acta Crystallographica Section E: Structure Reports Online, 68(11), o2445. Retrieved from [Link]

  • Tanak, H., et al. (2008). 2-[(4-Methoxyphenyl)iminomethyl]-4-nitrophenol. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2445. Retrieved from [Link]

  • IJNRD. (n.d.). Synthesis And Characterization Of 2-[(4-Methoxy-Phenylimino)-Methyl]-Phenol Ligand With Ni(Ii) Complex. Retrieved from [Link]

  • Google Patents. (n.d.). CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor.
  • Salahifar, E., et al. (2020). N-(4-Methoxy-2-nitrophenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 12), 1931-1935. Retrieved from [Link]

  • Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. Retrieved from [Link]

  • Z. Rechtsmed. (1984). Determination of p-nitrophenol in serum and urine by enzymatic and non-enzymatic conjugate hydrolysis and HPLC. Application after parathion intoxication. 84, 95-100. Retrieved from [Link]

  • Spain, J. C., & Gibson, D. T. (1991). Pathway for Biodegradation of p-Nitrophenol in a Moraxella sp. Applied and Environmental Microbiology, 57(3), 812-819. Retrieved from [Link]

  • Jain, R. K., Dreisbach, J. H., & Spain, J. C. (1994). Biodegradation of p-nitrophenol via 1,2,4-benzenetriol by an Arthrobacter sp. Applied and Environmental Microbiology, 60(8), 3030-3032. Retrieved from [Link]

  • Ye, X., et al. (2025). Enhanced degradation of p-nitrophenol in soil in a pulsed discharge plasma-catalytic system. Journal of Hazardous Materials, 196, 259-265. Retrieved from [Link]

  • Microbial Biotechnology. (2025). Biodegradation of p-nitrophenol by Rhodococcus sp. 21391 unveils a two-component p-nitrophenol monooxygenase with broad substrate specificity. 2025, 18(4). Retrieved from [Link]

  • Heinig, K. (2016). Stability Issues in Bioanalysis: New Case Studies. Retrieved from [Link]

  • UTUPub. (2022). STABILITY OF PHENOLIC COMPOUNDS IN FREEZE DRIED BERRY PRODUCTS WITH TYPICALLY LONG SHELF LIFE. Retrieved from [Link]

  • Brown, J. E., & Kelly, M. F. (2007). Effect of storage conditions on the biological activity of phenolic compounds of blueberry extract packed in glass bottles. Journal of Agricultural and Food Chemistry, 55(8), 3051-3057. Retrieved from [Link]

  • Tomsone, L., Kruma, Z., & Galoburda, R. (2012). INFLUENCE OF FREEZING AND DRYING ON THE PHENOL CONTENT AND ANTIOXIDANT ACTIVITY OF HORSERADISH AND LOVAGE. Proceedings of the Latvian Academy of Sciences. Section B. Natural, Exact, and Applied Sciences., 66(4-5). Retrieved from [Link]

  • Core. (2016). Influence of storage conditions on phenolic compounds stability, antioxidant capacity and colour of freeze-dried encapsulated. Retrieved from [Link]

  • Laboratory Medicine and Quality Assurance. (2023). The Stability Evaluation of Plasma and Urine Metanephrines for Diagnosing Pheochromocytoma and Paraganglioma by LC-MS/MS. Retrieved from [Link]

  • PubMed. (n.d.). Determination of Urinary 4,4'-methylenedianiline and Its Acetylated Metabolites by Solid-Phase Extraction and HPLC Analysis With UV and Electrochemical Detection. Retrieved from [Link]

  • Phenomenex. (2016). Impact Protein Precipitation Plates. Retrieved from [Link]

  • Agilent. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Retrieved from [Link]

  • Phenomenex. (n.d.). Protein Binding & Analyte Recovery. Retrieved from [Link]

  • Bioanalysis Zone. (2010). Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis. Retrieved from [Link]

  • Han, D. H., Jung, D. G., & Shin, H. S. (2008). Determination of Parathion Metabolite, p-Nitrophenol in Urine of Parathion Factory Workers. Bulletin of the Korean Chemical Society, 29(5), 985-988. Retrieved from [Link]

  • de Alda, M. J. L., & Barceló, D. (2002). Solid-phase extraction method for the determination of free and conjugated phenol compounds in human urine. Journal of Chromatography B, 774(2), 269-277. Retrieved from [Link]

  • Lu, Z., et al. (2015). Analysis of twenty phenolic compounds in human urine: hydrochloric acid hydrolysis, solid-phase extraction based on K2CO3-treated silica, and gas chromatography tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 407(14), 4129-4140. Retrieved from [Link]

  • ResearchGate. (2015). Analysis of twenty phenolic compounds in human urine: hydrochloric acid hydrolysis, solid-phase extraction based on KCO -treated silica, and gas chromatography tandem mass spectrometry. Retrieved from [Link]

  • Kot-Wasik, A., et al. (2023). Quantification and stability assessment of urinary phenolic and acidic biomarkers of non-persistent chemicals using the SPE-GC/MS/MS method. Environmental Research, 225, 115598. Retrieved from [Link]

  • Agilent. (n.d.). Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS. Retrieved from [Link]

  • Kamal, A. M., et al. (2018). An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy. Metabolites, 8(4), 72. Retrieved from [Link]

  • Waters Corporation. (n.d.). A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE). Retrieved from [Link]

  • Kundisová, E., et al. (2020). Simultaneous Determination of Phenolic Compounds in Plasma by LC-ESI-MS/MS and Their Bioavailability after the Ingestion of Table Olives. Journal of Agricultural and Food Chemistry, 68(35), 9467-9476. Retrieved from [Link]

  • ResearchGate. (n.d.). Matrix Effect and Recovery in Blank Rat Plasma Samples Spiked at Three.... Retrieved from [Link]

  • Chromatography Today. (2016). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. Retrieved from [Link]

  • PubMed. (2013). Development and validation of methods for the extraction of phenolic acids from plasma, urine, and liver and analysis by UPLC-MS. Retrieved from [Link]

  • BioRxiv. (2023). Precipitation and Extraction Methods for Protein Purification: A Meta-Analysis of Purification Performance and Cost-Effectiveness. Retrieved from [Link]

  • PMC. (n.d.). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Retrieved from [Link]

  • LCGC International. (2025). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. Retrieved from [Link]

  • ACS Publications. (2012). Comparison of Accelerated Methods for the Extraction of Phenolic Compounds from Different Vine-Shoot Cultivars. Retrieved from [Link]

  • Phenomenex. (2025). Selection Criteria for Sample Preparation Methods. Retrieved from [Link]

  • Pharmaceutical Methods. (2015). Analysis of 3-Methyl-4-nitrophenol, A Major Metabolite of Fenitrothion, In Mice Urine Using HPLC. Retrieved from [Link]

  • PMC. (n.d.). Polar Phenol Detection in Plasma and Serum: Insights on Sample Pre-Treatment for LC/MS Analysis and Application on the Serum of Corinthian Currant-Fed Rats. Retrieved from [Link]

  • Advances in the Clinical Analysis of Plasma and Urine Metadrenalines. (2014). Journal of Clinical Pathology, 67(11), 942-948. Retrieved from [Link]

  • ATSDR. (n.d.). Toxicological Profile for Nitrophenols. Retrieved from [Link]

  • PMC. (n.d.). Excretion of P-Nitrophenol and p-Aminophenol in the Urine of a Patient Exposed to Nitrobenzene. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

Comprehensive Operational Guide: Handling and Disposal of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

As research and drug development push the boundaries of synthetic chemistry, laboratories frequently handle complex substituted biphenyls. 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a highly specialized intermediate t...

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Author: BenchChem Technical Support Team. Date: April 2026

As research and drug development push the boundaries of synthetic chemistry, laboratories frequently handle complex substituted biphenyls. 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol is a highly specialized intermediate that combines a biphenyl backbone with a nitrophenol moiety. While valuable for synthesis, its structural features impart specific toxicological and reactive hazards that demand rigorous, uncompromising safety and disposal protocols.

This guide provides drug development professionals and application scientists with the foundational causality, quantitative parameters, and step-by-step methodologies required to manage this compound safely and compliantly.

Mechanistic Toxicology & Reactivity (The "Why")

To handle a chemical safely, a scientist must first understand its mechanism of action and reactivity. We do not implement safety protocols arbitrarily; every procedure is a direct response to the molecule's physical and biological behavior.

Biological Hazard: Uncoupling Oxidative Phosphorylation

Like many nitrophenol derivatives, this compound acts as a lipophilic weak acid. In biological systems, it functions as a protonophore. It diffuses across the inner mitochondrial membrane, binds protons in the intermembrane space, and releases them into the mitochondrial matrix. This process dissipates the proton motive force, effectively uncoupling oxidative phosphorylation and halting ATP synthesis, leading to rapid cellular energy failure[ATSDR Toxicological Profile][1]. Because of this mechanism, dermal absorption or inhalation of the dust presents a severe acute toxicity risk.

ToxicityMechanism Exposure Exposure to Nitrophenol Derivative MitoMembrane Diffusion into Inner Mitochondrial Membrane Exposure->MitoMembrane ProtonBinding Binding of H+ in Intermembrane Space MitoMembrane->ProtonBinding Translocation Lipophilic Translocation Across Membrane ProtonBinding->Translocation ProtonRelease Release of H+ into Mitochondrial Matrix Translocation->ProtonRelease ProtonRelease->MitoMembrane Anion diffuses back GradientLoss Dissipation of Proton Motive Force ProtonRelease->GradientLoss ATPDrop Halt of ATP Synthesis (Uncoupled Phosphorylation) GradientLoss->ATPDrop CellDeath Cellular Energy Failure & Apoptosis/Necrosis ATPDrop->CellDeath

Caption: Mechanism of nitrophenol-induced mitochondrial toxicity via proton motive force dissipation.

Chemical Reactivity: Phenolate Salt Formation

The nitro group is strongly electron-withdrawing, increasing the acidity of the phenolic hydroxyl group. In the presence of strong bases (e.g., sodium hydroxide, potassium tert-butoxide), the compound forms phenolate salts. If these salts are allowed to dry, they can become highly sensitive to shock or friction—a known hazard of nitroaromatic compounds. Therefore, liquid waste containing this compound must never be allowed to evaporate [VUMC Chemical Waste Guidelines][2].

Waste Segregation & Storage Parameters

Proper waste segregation prevents exothermic cross-reactions and ensures compliance with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) mandates. Nitrophenols are strictly prohibited from sink disposal due to their recalcitrance in wastewater treatment systems and high toxicity to aquatic life[EPA Hazardous Waste Regulations][3].

Table 1: Waste Segregation & Storage Parameters
ParameterSpecificationCausality / Rationale
EPA Waste Classification RCRA Hazardous Waste (Analogous to U170)Contains a toxic nitrophenol moiety; exhibits characteristic toxicity[4].
Primary Hazard Toxic (Category 3/4), Severe IrritantUncouples oxidative phosphorylation; high dermal absorption risk.
Incompatible Materials Strong bases, reducing agents, oxidizersPrevents exothermic reactions and the formation of shock-sensitive salts.
Storage Temperature Ambient (15°C - 25°C), dry environmentPrevents thermal degradation and moisture-induced container pressurization.
Container Material High-Density Polyethylene (HDPE) or GlassInert to weak aromatic acids; prevents chemical leaching into the container.
Table 2: Emergency Spill Response Quantities
Spill ScaleDefinitionRequired AbsorbentNeutralization AgentPPE Required
Small Spill < 50 g (solid) or < 50 mL (solution)Inert siliceous granules (e.g., Vermiculite)5% Sodium bicarbonate solutionDouble nitrile gloves, chemical splash goggles, lab coat.
Large Spill > 50 g or > 50 mLUniversal chemical absorbent padsProfessional HAZMAT interventionN95/P100 respirator, heavy-duty neoprene gloves, face shield.

Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems. By incorporating mandatory verification steps (e.g., halogen checks, triple-rinsing), scientists can ensure absolute compliance with OSHA's Chemical Hygiene Plan standards[OSHA 29 CFR 1910.1450][5].

Protocol A: Routine Laboratory Disposal Workflow
  • Waste Characterization & State Verification : Determine if the waste is a pure solid powder, an aqueous solution, or an organic solvent mixture. Validation step: Check the physical state and note the primary solvent on the waste log.

  • Halogen Segregation (For Liquids) : If the compound is dissolved in a solvent, determine if the solvent contains halogens (e.g., Dichloromethane, Chloroform). Halogenated and non-halogenated waste streams must be kept strictly separate to prevent the generation of toxic dioxins during commercial incineration[UT Austin Disposal Procedures][6].

  • Container Selection & Filling : Transfer the waste into an HDPE or glass container. Do not fill past 80% capacity to allow for vapor expansion. Ensure the container has a leak-proof, screw-top cap.

  • Labeling : Affix a compliant RCRA Hazardous Waste label immediately upon the first drop of waste entering the container. The label must explicitly state "4-(4-Methoxy-2-methylphenyl)-2-nitrophenol" and indicate "Toxic" as the primary hazard[7].

  • Satellite Accumulation Area (SAA) Storage : Store the container in a designated SAA with secondary containment. Keep away from heat sources and incompatible chemicals (bases/reducers).

  • Triple-Rinse Decontamination : For empty primary reagent bottles, perform a triple rinse using a minimal volume of a compatible solvent (e.g., methanol). Collect all rinseate as hazardous waste. Only after triple-rinsing can the glass be disposed of in a glass-break box[2].

DisposalWorkflow Start Generate Waste: 4-(4-Methoxy-2-methylphenyl) -2-nitrophenol CheckState Is the waste solid or liquid? Start->CheckState SolidWaste Solid Waste (Powder, PPE) CheckState->SolidWaste Solid LiquidWaste Liquid Waste (Solvent Solutions) CheckState->LiquidWaste Liquid SolidContainer Double-bagged Solid Waste Container SolidWaste->SolidContainer HalogenCheck Does solvent contain halogens? (>1%) LiquidWaste->HalogenCheck NonHalogenated Non-Halogenated Organic Waste HalogenCheck->NonHalogenated No Halogenated Halogenated Organic Waste HalogenCheck->Halogenated Yes Labeling Attach RCRA Hazardous Waste Label NonHalogenated->Labeling Halogenated->Labeling SolidContainer->Labeling EHSPickup EHS / EPA-Certified Disposal Pickup Labeling->EHSPickup

Caption: Decision-tree workflow for the compliant segregation and disposal of nitrophenol waste.

Protocol B: Emergency Spill Response

In the event of an accidental release, swift and calculated action is required to prevent environmental contamination and personnel exposure.

  • Evacuation & Assessment : Immediately isolate the spill area. Determine the scale of the spill using the parameters in Table 2. If the spill is large (>50 g/mL), evacuate the laboratory and contact Environmental Health and Safety (EHS) immediately.

  • PPE Donning : Equip double nitrile gloves, chemical splash goggles, and a flame-resistant laboratory coat. For dry powder spills, a particulate respirator (P3/N95) is mandatory to prevent inhalation of toxic dust[3].

  • Containment : Surround the spill with inert absorbent material (e.g., vermiculite or sand). Critical Warning: Do not use combustible materials like sawdust. Nitrophenols can form highly reactive, potentially flammable mixtures when combined with organic particulate matter.

  • Collection : Use non-sparking tools (e.g., a plastic dustpan) to mechanically sweep the absorbed material. Place the debris into a heavy-duty hazardous waste bag or a solid HDPE container.

  • Decontamination : Wash the affected surface with a mild alkaline solution (e.g., 5% sodium bicarbonate) to solubilize residual nitrophenol, followed by a distilled water rinse. Absorb all wash liquids with chemical pads and dispose of them as hazardous waste. Validation step: Visually inspect the surface; nitrophenol solutions are often intensely yellow. Continue washing until the rinseate is completely colorless.

References

  • Safety Data Sheet: 4-Nitrophenol Carl ROTH URL:[Link]

  • Toxicological Profile for Nitrophenols Agency for Toxic Substances and Disease Registry (ATSDR) / CDC URL:[Link]

  • Hazardous Waste Management and RCRA Regulations U.S. Environmental Protection Agency (EPA) URL:[Link]

  • Laboratory Guide for Managing Chemical Waste Vanderbilt University Medical Center (VUMC) URL: [Link]

  • Standard 1910.1450: Occupational Exposure to Hazardous Chemicals in Laboratories Occupational Safety and Health Administration (OSHA) URL:[Link]

  • Procedures for Disposal of Hazardous Waste University of Texas at Austin EHS URL:[Link]

Sources

Handling

A Comprehensive Guide to the Safe Handling of 4-(4-Methoxy-2-methylphenyl)-2-nitrophenol

For Researchers, Scientists, and Drug Development Professionals Hazard Assessment: Understanding the Risks Anticipated Hazards: Acute Toxicity: Likely harmful if swallowed, in contact with skin, or inhaled.[2] Skin and E...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment: Understanding the Risks

Anticipated Hazards:

  • Acute Toxicity: Likely harmful if swallowed, in contact with skin, or inhaled.[2]

  • Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[3][4][5]

  • Respiratory Irritation: May cause respiratory irritation.[1][4]

  • Organ Damage: Potential for damage to organs through prolonged or repeated exposure.[2]

Due to these potential hazards, a cautious approach to handling is mandatory.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to prevent direct contact with 4-(4-methoxy-2-methylphenyl)-2-nitrophenol.[6]

PPE ComponentSpecificationRationale
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).[1] Consider double-gloving for enhanced protection.To prevent skin contact and absorption. Nitrile offers good resistance to a range of chemicals.
Eye and Face Protection Safety glasses with side-shields or chemical safety goggles.[1][3] A face shield should be worn when there is a risk of splashing.To protect against splashes and airborne particles that can cause serious eye damage.
Body Protection A standard laboratory coat, fully buttoned.[1] For procedures with a higher risk of spillage, a chemical-resistant apron over the lab coat is recommended.To protect the skin and personal clothing from contamination.
Respiratory Protection Not typically required for handling small quantities in a certified chemical fume hood. If there is a risk of aerosolization or handling larger quantities, a NIOSH-approved respirator with appropriate cartridges should be used.[1][6]To prevent inhalation of dust or aerosols.

Donning and Doffing PPE Workflow

PPE_Workflow cluster_donning Donning (Putting On) cluster_doffing Doffing (Taking Off) Don1 1. Lab Coat Don2 2. Eye/Face Protection Don1->Don2 Don3 3. Gloves Don2->Don3 Doff1 1. Gloves Doff2 2. Lab Coat Doff1->Doff2 Doff3 3. Eye/Face Protection Doff2->Doff3

Caption: Sequential workflow for correctly donning and doffing PPE.

Operational Plan: Safe Handling in the Laboratory

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Engineering Controls
  • Chemical Fume Hood: Always handle 4-(4-methoxy-2-methylphenyl)-2-nitrophenol in a well-ventilated area, preferably within a certified chemical fume hood.[1] This is the primary engineering control to minimize inhalation exposure.

  • Emergency Equipment: An emergency eyewash station and safety shower must be readily accessible in the immediate work area.[1]

Step-by-Step Handling Procedure
  • Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare your workspace within the fume hood by covering the surface with absorbent, disposable bench paper.

  • Weighing: If weighing the solid compound, do so within the fume hood to contain any dust. Use a dedicated spatula and weighing paper.

  • Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing. If the process generates fumes or aerosols, ensure the fume hood sash is at the appropriate height.

  • Post-Handling: After handling, decontaminate the spatula and any other reusable equipment. Wipe down the work surface in the fume hood.

  • Hand Washing: Always wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[7]

Spill Response

In the event of a spill, immediate and appropriate action is required.

  • Minor Spill (within a fume hood):

    • Alert colleagues in the immediate area.

    • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or sand.[1]

    • Collect the contaminated absorbent material into a designated hazardous waste container.[1]

    • Clean the spill area with a suitable decontaminating solution.

    • Dispose of all cleaning materials as hazardous waste.[1]

  • Major Spill (outside a fume hood):

    • Evacuate the immediate area.[1]

    • Alert your institution's Environmental Health and Safety (EHS) department.

    • Prevent the spread of the spill if it is safe to do so.

    • Do not attempt to clean up a major spill without proper training and equipment.

Disposal Plan: Managing Hazardous Waste

The disposal of 4-(4-methoxy-2-methylphenyl)-2-nitrophenol and any contaminated materials must be handled with care to protect the environment.

  • Waste Segregation: Do not mix waste containing this compound with other waste streams unless explicitly permitted by your institution's EHS department.[1]

  • Solid Waste: Collect unused reagents, contaminated weighing paper, gloves, and other solid materials in a dedicated, clearly labeled, and sealed hazardous waste container.[1][7]

  • Liquid Waste: Collect all liquid waste containing 4-(4-methoxy-2-methylphenyl)-2-nitrophenol in a dedicated, leak-proof, and clearly labeled hazardous waste container.[1]

  • Disposal Method: All waste must be managed as hazardous waste and disposed of through an authorized hazardous waste management provider.[1] Do not pour down the drain or dispose of with regular trash. [1]

Disposal Decision Workflow

Disposal_Workflow Start Waste Generated Waste_Type Solid or Liquid? Start->Waste_Type Solid_Container Collect in Labeled Solid Hazardous Waste Container Waste_Type->Solid_Container Solid Liquid_Container Collect in Labeled Liquid Hazardous Waste Container Waste_Type->Liquid_Container Liquid Disposal_Vendor Dispose via Authorized Hazardous Waste Vendor Solid_Container->Disposal_Vendor Liquid_Container->Disposal_Vendor

Caption: Decision-making process for the proper disposal of waste.

Emergency Procedures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

  • Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing. Get medical attention.[3][5]

  • Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3] Remove contaminated clothing and wash it before reuse.[8] If skin irritation occurs, get medical advice/attention.[3]

  • Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][8] If not breathing, give artificial respiration. Get medical attention.[3]

  • Ingestion: Do NOT induce vomiting.[3] Rinse mouth.[8] Get immediate medical attention.[2]

References

  • Safety Data Sheet: 4-Nitrophenol - Carl ROTH. (n.d.). Retrieved from [Link]

  • 4-Methoxy-2-nitrophenol — Chemical Substance Information - NextSDS. (n.d.). Retrieved from [Link]

  • Personal Protective Equipment | US EPA. (2025, September 12). Retrieved from [Link]

  • Personal Protective Equipment (PPE). (n.d.). Retrieved from [Link]

  • Safety Data Sheet - KISHIDA CHEMICAL CO., LTD. (2021, March 3). Retrieved from [Link]

  • Recommended PPE to handle chemicals | Bernardo Ecenarro - BESA. (n.d.). Retrieved from [Link]

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